Apiezon N

• CAS: 12704-92-6

Core Science & Biosynthesis

A Technical Guide to Apiezon N Grease in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Apiezon N grease is a high-vacuum grease renowned for its exceptional performance in cryogenic applications. Its unique properties make it an indispensable tool in various research fields, from condensed matter physics to materials science and beyond. This technical guide provides an in-depth overview of the applications, properties, and experimental methodologies related to Apiezon N grease, with a focus on its use in cryogenic and high-vacuum environments.

Core Applications in Research

Apiezon N grease is primarily utilized in two critical areas of scientific research: cryogenics and high-vacuum systems. Its utility stems from a unique combination of physical properties that are maintained at extremely low temperatures.

Cryogenic Applications:

• Thermal Contact Medium: Apiezon N grease is widely used to enhance thermal contact between components at cryogenic temperatures.[1][2][3] By filling microscopic voids and imperfections on surfaces, it ensures efficient heat transfer, which is crucial for cooling samples, sensors, and other experimental apparatus to desired low temperatures.[1][2] It is pliable at room temperature, allowing for easy application, and becomes a solid at cryogenic temperatures, ensuring a stable thermal link.[1][2]

• Mounting of Samples and Sensors: Its adhesive properties at low temperatures make it an ideal agent for mounting delicate samples and sensors in cryostats.[2][4][5] This allows for secure positioning without inducing significant stress on the mounted component. The ease of removal at room temperature is another significant advantage, preventing damage to sensitive materials.[4]

• Vibration Damping: The tenacious, rubbery consistency of Apiezon N grease provides a cushioning effect that absorbs vibrations, which is particularly valuable when working with fragile components like glass-to-glass joints.[1][6][7]

High-Vacuum Applications:

• Vacuum Sealant: With its extremely low vapor pressure, Apiezon N grease is an excellent sealant for high-vacuum systems.[1][6] It is used to seal ground glass joints, O-rings, and other connections in vacuum lines, cryostats, and electron microscopes.[2][4] Its resistance to crazing and cracking at cryogenic temperatures ensures the integrity of the vacuum seal even under thermal cycling.[4]

• Contamination Prevention: As a hydrocarbon-based grease, Apiezon N is silicone-free. This is a critical advantage in applications where silicone contamination can interfere with experiments or damage sensitive equipment.[4] It also exhibits a "gettering" action, absorbing greasy and chemical impurities from surfaces.[1][4][7]

Quantitative Data

The physical and thermal properties of Apiezon N grease are crucial for its application in research. The following tables summarize key quantitative data.

Property	Value	Conditions
Vapor Pressure	6 x 10⁻¹⁰ Torr	20 °C
Operating Temperature	-273 °C to +30 °C	-
Thermal Conductivity	See table below	Various
Relative Density	0.913 g/cm³	20 °C
Radiation Resistance	Good	Up to 1 MGy

Thermal Conductance of Pressed Metallic Contacts Augmented with Apiezon N Grease

The following data is from a study conducted at the NASA Ames Research Center, which investigated the thermal conductance of pressed metallic contacts with and without the use of thermal greases at cryogenic temperatures.

Material	Applied Force (N)	Temperature (K)	Thermal Conductance with Apiezon N (W/K)	Thermal Conductance of Bare Contact (W/K)
OFHC Copper	670	4.2	~1.2	~0.1
6061-T6 Aluminum	670	4.2	~0.6	~0.05
Free-Machining Brass	670	4.2	~0.2	~0.03
304 Stainless Steel	670	4.2	~0.08	~0.025

Note: The values presented are approximate and are intended to illustrate the significant improvement in thermal conductance achieved by using Apiezon N grease.

Experimental Protocols

Detailed Methodology for Measuring Thermal Conductance of Pressed Metallic Contacts

This protocol is based on the experimental setup used in the NASA Ames Research Center study by Salerno, Kittel, and Spivak.

Objective: To measure the thermal conductance of pressed metallic contacts at cryogenic temperatures, with and without the application of Apiezon N grease.

Materials and Apparatus:

• Cryostat capable of reaching and maintaining temperatures in the range of 1.6 - 6.0 K.

• Sample pairs of the materials to be tested (e.g., OFHC copper, 6061-T6 aluminum, free-machining brass, 304 stainless steel) with a lapped surface finish of 0.8 µm.

• A mechanism for applying a controlled force to the sample pair (e.g., a rocker arm lever system).

• Calibrated thermometers for cryogenic temperatures (e.g., germanium resistance thermometers).

• Heater to create a temperature gradient across the sample pair.

• Apiezon N grease.

• Indium foil (for comparison).

• Vacuum system to evacuate the sample space.

• Data acquisition system to record temperature and heater power.

Procedure:

• Sample Preparation:

  • Thoroughly clean the contact surfaces of the sample pairs with a suitable solvent (e.g., acetone followed by isopropyl alcohol) to remove any contaminants.

  • Ensure the surfaces are dry before proceeding.

• Mounting the Sample Pair:

  • Mount the lower sample to the cold stage of the cryostat.

  • Place a calibrated thermometer in close proximity to the contact surface of both the upper and lower samples.

  • For measurements with Apiezon N grease, apply a thin, uniform layer of the grease to both contact surfaces. The recommended thickness is approximately 0.05 mm to avoid creating a significant thermal barrier.[4]

  • For comparison with indium, place a thin, pre-cut sheet of indium foil between the contact surfaces.

  • Carefully bring the upper sample into contact with the lower sample.

• Experimental Setup:

  • Assemble the force application mechanism, ensuring it can apply a controlled and measurable force to the sample pair.

  • Attach a heater to the upper sample to generate a heat flow across the contact.

  • Connect the thermometers and the heater to the data acquisition and control system.

  • Evacuate the sample chamber to a high vacuum to minimize heat transfer through convection.

• Data Collection:

  • Cool the cryostat to the desired base temperature.

  • Apply a known force to the sample pair.

  • Apply a small, known power to the heater to create a measurable temperature difference (ΔT) across the contact.

  • Allow the system to reach thermal equilibrium.

  • Record the temperatures of the upper and lower samples (T_upper and T_lower) and the power supplied to the heater (Q).

  • Repeat the measurement for a range of applied forces and temperatures.

• Data Analysis:

  • The thermal conductance (K) is calculated using the formula: K = Q / ΔT, where ΔT = T_upper - T_lower.

  • Plot the thermal conductance as a function of temperature for each applied force and for each condition (bare contact, with Apiezon N grease, with indium foil).

Protocol for Sealing High-Vacuum Systems with Apiezon N Grease

Objective: To create a reliable, leak-tight seal in a high-vacuum system using Apiezon N grease.

Application on a Ground Glass Joint:

• Surface Preparation:

  • Ensure both the male and female ground glass surfaces are clean and free of any old grease, dirt, or solvent residues.

  • Wipe the surfaces with a lint-free cloth dampened with a suitable solvent (e.g., acetone or ethanol).

  • Allow the solvent to fully evaporate.

• Grease Application:

  • Apply a small, continuous band of Apiezon N grease around the upper part of the male joint. Avoid applying an excessive amount, as this can lead to contamination of the vacuum system.

  • Insert the male joint into the female joint and rotate it back and forth several times to spread the grease evenly.

  • A properly greased joint should appear transparent and have no striations or air bubbles.

• Securing the Joint:

  • Use appropriate clamps to secure the joint.

Protocol for Mounting a Cryogenic Sensor with Apiezon N Grease

Objective: To mount a temperature sensor in a cryostat to ensure accurate temperature measurement through good thermal contact.

Procedure:

• Surface Preparation:

  • Clean the mounting surface and the base of the sensor with a solvent to remove any contaminants.

• Grease Application:

  • Apply a very thin, uniform layer of Apiezon N grease to the base of the sensor. The goal is to fill the microscopic voids, not to create a thick layer which would increase the thermal resistance. A thickness of 0.05 mm or less is recommended.[4]

• Mounting:

  • Press the sensor firmly onto the mounting surface.

  • If the sensor has a mounting hole, use a screw to secure it. Apply a small amount of Apiezon N grease to the threads of the screw to improve thermal contact.

  • Ensure the sensor leads are thermally anchored to the same temperature stage as the sensor to minimize heat leak along the wires.

Visualizations

Caption: Workflow for measuring thermal conductance with Apiezon N grease.

Caption: Apiezon N grease for thermal contact in a cryostat.

Conclusion

Apiezon N grease is a versatile and reliable material for a wide range of applications in scientific research, particularly in the demanding environments of cryogenics and high-vacuum systems. Its ability to enhance thermal contact, provide secure mounting for delicate components, and create robust vacuum seals makes it an invaluable tool for researchers. By following the detailed experimental protocols outlined in this guide, scientists can effectively utilize Apiezon N grease to improve the accuracy and reliability of their experiments. The provided quantitative data and visualizations further aid in understanding its properties and applications. As research continues to push the boundaries of low-temperature and high-vacuum science, Apiezon N grease will undoubtedly remain a staple in laboratories worldwide.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. apiezon.com [apiezon.com]
• 4. apiezon.com [apiezon.com]
• 5. Apiezon grease selection guide [cmr-direct.com]
• 6. apiezon.com [apiezon.com]
• 7. static.mimaterials.com [static.mimaterials.com]

Apiezon N Grease: A Comprehensive Technical Guide for Researchers and Scientists

Apiezon N is a silicone-free, hydrocarbon-based grease renowned for its exceptional performance in cryogenic applications and its utility as a high-vacuum sealant at ambient temperatures. This guide provides an in-depth overview of its core properties and specifications, tailored for professionals in research, scientific, and drug development fields. Its unique formulation offers a combination of excellent thermal conductivity at low temperatures, low vapor pressure, and a tenacious, rubbery consistency that provides cushioning to fragile components.

Core Properties and Specifications

Apiezon N grease is distinguished by its suitability for use over a wide temperature range, particularly at cryogenic levels where it maintains its integrity without cracking or crazing.[1][2] Its hydrocarbon base ensures it is free from silicones, preventing the common issues of creep and contamination of sensitive experiments and samples.[3][4]

Quantitative Data Summary

The key physical, thermal, electrical, and vacuum properties of Apiezon N grease are summarized in the tables below for easy reference and comparison.

Table 1: Thermal and Mechanical Properties

Property	Value	Test Method/Conditions
Typical Working Temperature Range	-269°C to +30°C (-452°F to +86°F)[5][6]	-
Melting Point (Dropping Point)	42°C to 52°C (108°F to 126°F)[3][7]	ASTM D566
Thermal Conductivity	0.194 W/m°C @ 20°C[3][7]	-
0.095 W/m°C @ -269°C[7]	-
Coefficient of Thermal Expansion	0.00072 per °C (over 20°C - 30°C)[3][8]	-
Specific Gravity	0.911 @ 20°C[3]	-
Lubricity (4 Ball Test)	150 kg[3][8]	ASTM D2596

Table 2: Electrical Properties

Property	Value
Volume Resistivity	2.0 x 10¹⁶ Ω cm[3][8]
Permittivity	2.3[3][8]
Loss Tangent	<0.0001[3][8]
Surface Breakdown at Flash Over	27 kV[3][8]
Electric Strength	820 V/mil[3][8]

Table 3: Vacuum Properties

Property	Value	Test Method/Conditions
Vapor Pressure	6 x 10⁻¹⁰ Torr @ 20°C[3][6]	-
Outgassing Characteristics	ASTM E595
Total Mass Loss (TML)	<1%[3][7]	125°C in vacuum
Collected Volatile Condensable Materials (CVCM)	<0.1%[3][7]	25°C collector

Chemical Compatibility and Material Interactions

Apiezon N grease, being a hydrocarbon-based product, exhibits compatibility with a range of materials, but also has notable incompatibilities.

Table 4: Chemical Compatibility

Compatible Materials	Incompatible Materials	Solvents for Removal
Viton	EPDM (ethylene propylene diene M-class rubber)	Aromatic hydrocarbons (Toluene, Xylene)
Nitrile (>30% nitrile content)	EPR (ethylene propylene rubber)	Limonene (environmentally friendly option)
Nylon	Butyl rubber	Chlorinated solvents
Polyurethane	PVC seals	Warm soapy water (for residues)[3]
Polyethylene
Polypropylene
Silicone

Note: Apiezon N grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone, MEK).[3]

Key Applications and Use Cases

The unique properties of Apiezon N grease lend it to a variety of specialized applications in scientific and research settings.

References

• 1. orslabs.com [orslabs.com]
• 2. matec-conferences.org [matec-conferences.org]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. blacklabelsupply.io [blacklabelsupply.io]
• 5. apiezon.com [apiezon.com]
• 6. apiezon.com [apiezon.com]
• 7. cmr-direct.com [cmr-direct.com]
• 8. proscitech.com.au [proscitech.com.au]

A Technical Guide to the Vapor Pressure Characteristics of Apiezon N Grease

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure characteristics of Apiezon N grease, a critical parameter for its use in high-vacuum and cryogenic applications. This document outlines the relationship between temperature and vapor pressure, presents quantitative data in a structured format, and details the experimental methodologies used for such measurements.

Introduction to Apiezon N Grease and its Vapor Pressure

Apiezon N grease is a silicone-free, hydrocarbon-based vacuum grease widely recognized for its exceptional performance in cryogenic applications and for its use in high-vacuum systems at ambient temperatures.[1][2] A key physical property governing its suitability for these applications is its extremely low vapor pressure. Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system. In a high-vacuum environment, components with high vapor pressure can outgas, contaminating the system and preventing the desired low pressures from being reached. The low vapor pressure of Apiezon N grease makes it an ideal sealant and thermal contact medium in such sensitive environments.[3][4]

Quantitative Vapor Pressure Data

The vapor pressure of Apiezon N grease is temperature-dependent, decreasing significantly as the temperature is lowered. The following table summarizes the vapor pressure of Apiezon N grease at various temperatures, with the data at 20°C being widely cited and the other data points being extrapolated from graphical representations provided by the manufacturer.

Temperature (°C)	Vapor Pressure (Torr)
0	~2 x 10⁻¹⁰
10	~4 x 10⁻¹⁰
20	6 x 10⁻¹⁰ [2][3][5]
30	~1 x 10⁻⁹
40	~2 x 10⁻⁹
50	~5 x 10⁻⁹

Note: Values other than at 20°C are approximate and have been derived from the vapor pressure curve.

Experimental Protocol for Vapor Pressure Determination

The determination of the very low vapor pressures exhibited by materials like Apiezon N grease requires specialized techniques. The ASTM E1194 standard test method , which describes the gas saturation method , is a suitable and widely recognized procedure for measuring the vapor pressure of low-volatility substances.[1][6][7]

Principle of the Gas Saturation Method

The gas saturation method involves passing a known volume of an inert carrier gas over the substance under investigation at a constant temperature.[8] The carrier gas becomes saturated with the vapor of the substance. The mass of the vaporized substance is then determined by trapping it and measuring its quantity, typically using a sensitive analytical technique like gas chromatography.

Experimental Workflow

The following diagram illustrates the typical workflow for determining vapor pressure using the gas saturation method.

Experimental workflow for the gas saturation method.

Detailed Steps

• Sample Preparation: A sample of Apiezon N grease is placed in a thermostated saturation cell, which is maintained at a precise and constant temperature.

• Gas Flow: A controlled and accurately measured flow of a dry, inert carrier gas (such as nitrogen or argon) is passed through the saturation cell. The flow rate is kept low enough to ensure that the gas becomes fully saturated with the vapor of the Apiezon N grease.

• Vapor Trapping: The gas stream exiting the saturation cell, now containing the vapor of the grease, is passed through a trap. This trap is typically a tube filled with a solid sorbent material that quantitatively adsorbs the grease vapor.

• Quantification: After a known volume of gas has passed through the system, the trapped Apiezon N grease is desorbed from the sorbent (e.g., by thermal desorption) and analyzed using a sensitive analytical instrument, such as a gas chromatograph with a flame ionization detector (GC-FID). This provides the mass of the vaporized grease.

• Calculation of Vapor Pressure: The vapor pressure (P) at the experimental temperature (T) is calculated using the following equation, derived from the ideal gas law:

  P = (m / M) * (RT / V)

  Where:

  • m is the mass of the trapped Apiezon N grease.

  • M is the molar mass of Apiezon N grease (an average value is used as it is a mixture).

  • R is the ideal gas constant.

  • T is the absolute temperature of the saturation cell.

  • V is the total volume of the carrier gas that has passed through the cell.

• Temperature Variation: The experiment is repeated at several different temperatures to establish the vapor pressure curve.

Relationship Between Temperature and Vapor Pressure

The relationship between temperature and vapor pressure for Apiezon N grease is an inverse one. As the temperature of the grease decreases, its vapor pressure also decreases significantly. This is a fundamental principle for all substances and is described by the Clausius-Clapeyron equation. For cryogenic applications, this property is particularly advantageous, as the vapor pressure of Apiezon N grease becomes exceedingly low at cryogenic temperatures, ensuring a high-quality vacuum is maintained.[4][9]

The following diagram illustrates this fundamental relationship.

Logical relationship between temperature and vapor pressure.

This relationship underscores the importance of maintaining low temperatures when a very high vacuum is required.

Conclusion

The extremely low vapor pressure of Apiezon N grease, particularly at cryogenic temperatures, is a defining characteristic that makes it an indispensable material for a wide range of scientific and industrial applications. Understanding its vapor pressure curve and the methodologies for its determination is crucial for researchers and professionals working with high-vacuum and cryogenic systems. The data and protocols presented in this guide provide a solid foundation for the effective and appropriate use of Apiezon N grease in demanding environments.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. apiezon.com [apiezon.com]
• 3. ajvs.com [ajvs.com]
• 4. cmr-direct.com [cmr-direct.com]
• 5. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 6. store.astm.org [store.astm.org]
• 7. store.astm.org [store.astm.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. static.mimaterials.com [static.mimaterials.com]

Apiezon N: An In-depth Technical Guide to Chemical Compatibility

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compatibility of Apiezon N, a high-vacuum grease renowned for its use in cryogenic applications. Understanding the interaction of Apiezon N with various materials is critical for maintaining the integrity of experimental setups and ensuring the reliability of research data. This document consolidates available data on its compatibility with elastomers, solvents, and metals, and outlines general experimental protocols for chemical resistance testing.

Executive Summary

Apiezon N is a hydrocarbon-based grease known for its excellent performance in low-temperature and high-vacuum environments.[1][2] Its chemical compatibility is largely dictated by its non-polar, hydrocarbon nature. Generally, it exhibits good compatibility with a range of polymers and metals. However, it is incompatible with certain elastomers and is soluble in various organic solvents. This guide aims to provide a detailed summary of these interactions to aid in material selection for sensitive research applications.

Chemical Compatibility Data

Elastomers and Polymers

The selection of appropriate sealing materials, such as O-rings, is crucial in vacuum systems. Incompatibility can lead to swelling, degradation of the seal, and contamination of the system.[4]

Material	Compatibility	Notes
Viton™ (FKM)	Compatible	A preferred choice for many vacuum applications.[1][2][3]
Nitrile (>30% nitrile content)	Compatible	Higher nitrile content is recommended for better resistance.[1][2][3]
Silicone	Compatible	[4]
Nylon	Compatible	[1][2][3]
Polyurethane	Compatible	[1][2][3]
Polyethylene	Compatible	[1][2][3]
Polypropylene	Compatible	[1][2][3]
EPDM	Not Compatible	Due to its hydrocarbon base, Apiezon N will cause swelling and degradation.[2][3]
EPR (Ethylene Propylene Rubber)	Not Compatible	Similar to EPDM, significant swelling can be expected.[2][3]
Butyl Rubber	Not Compatible	Prone to degradation upon contact with hydrocarbon grease.[2][3]
PVC (Polyvinyl Chloride) Seals	Not Compatible	Can be softened and degraded by Apiezon N.[2][3]

Solvents

Apiezon N's solubility in various solvents is a key consideration for both application and removal.

Solvent	Compatibility/Solubility	Notes
Aromatic Hydrocarbons (Toluene, Xylene)	Soluble	Recommended for cleaning and removal of Apiezon N residues.[2]
Chlorinated Solvents	Soluble	Effective for cleaning purposes.[5]
Limonene	Soluble	A more environmentally friendly cleaning solvent option.[2]
Alcohols (Ethanol, IPA)	Insoluble	Not effective for cleaning or removal.[2]
Ketones (Acetone, MEK)	Insoluble	Not effective for cleaning or removal.[2]
Water	Insoluble	Apiezon N is hydrophobic.[6][7]

Metals

Apiezon N is generally considered non-corrosive and compatible with a wide range of metals. It is often used to improve thermal contact between metallic surfaces at cryogenic temperatures.[8][9] It also exhibits a "gettering" action, absorbing greasy and chemical impurities from metal surfaces.[1][2][10]

Metal	Compatibility	Notes
Stainless Steel	Compatible	Commonly used in vacuum systems with Apiezon N.[5][8]
Aluminum	Compatible	No known adverse effects. Used in studies on thermal conductance with Apiezon N.[5][8]
Copper	Compatible	No known adverse effects.[8]
Brass	Compatible	No known adverse effects.[8]

Experimental Protocols for Compatibility Testing

While specific, detailed experimental protocols for Apiezon N compatibility are not publicly available from the manufacturer, standardized methods are widely used in the industry to evaluate the chemical resistance of materials. These can be adapted to test the compatibility of Apiezon N with specific materials of interest.

Standardized Test Methods

• ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents: This standard provides a framework for testing the resistance of plastics to various chemicals by measuring changes in properties such as weight, dimensions, and mechanical strength after immersion.

• ISO 175: Plastics — Methods of test for the determination of the effects of immersion in liquid chemicals: This international standard specifies procedures for determining the effects of liquid chemicals on plastics by observing changes in mass, dimensions, and other physical properties.

General Experimental Workflow for Elastomer Compatibility Testing

The following workflow outlines a general procedure for assessing the compatibility of an elastomer with Apiezon N, based on industry-standard practices.

Caption: A generalized workflow for evaluating elastomer compatibility with Apiezon N.

Signaling Pathways and Logical Relationships

The compatibility of Apiezon N can be visualized as a decision-making pathway for material selection.

Caption: Logical relationships of Apiezon N compatibility with different material classes.

Conclusion

Apiezon N is a versatile high-vacuum grease with well-defined compatibility for a range of materials. Its hydrocarbon nature makes it an excellent choice for use with many common polymers and metals found in research and development settings. However, careful consideration must be given to its incompatibility with certain elastomers, such as EPDM and Butyl rubber, to prevent equipment failure and sample contamination. For critical applications, it is recommended that users perform their own compatibility tests on specific material grades under conditions that closely mimic the intended use. The standardized testing protocols mentioned in this guide provide a solid foundation for such evaluations.

References

• 1. apiezon.com [apiezon.com]
• 2. apiezon.com [apiezon.com]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. apiezon.com [apiezon.com]
• 5. ajvs.com [ajvs.com]
• 6. premierpumps.com.au [premierpumps.com.au]
• 7. duniway.com [duniway.com]
• 8. apiezon.com [apiezon.com]
• 9. cmr-direct.com [cmr-direct.com]
• 10. static.mimaterials.com [static.mimaterials.com]

Apiezon N grease temperature range for experiments

An In-depth Technical Guide to Apiezon N Grease for Scientific Applications

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the properties and applications of Apiezon N grease, particularly focusing on its use in experiments conducted at various temperature ranges.

Core Properties of Apiezon N Grease

Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely recognized for its exceptional performance in cryogenic and high-vacuum applications.[1][2][3] Its unique formulation provides excellent thermal contact and robust sealing capabilities across a broad temperature spectrum.[4][5]

Temperature Operating Range

Apiezon N grease is specifically designed for use at extremely low temperatures, maintaining its integrity down to cryogenic levels. It is also suitable for use at ambient temperatures. The recommended working temperature range is from -273°C to +30°C (-459°F to 86°F).[1][6][7][8][9] This makes it an ideal choice for experiments involving liquid helium and liquid nitrogen.

Key Physical and Electrical Properties

A summary of the key quantitative data for Apiezon N grease is presented in the table below for easy reference and comparison.

Property	Value	Temperature
Thermal Properties
Recommended Temperature Range	-273°C to +30°C	-
Melting Point	42 to 52°C	-
Thermal Conductivity	0.194 W/m°C	20°C
Vapor Pressure
Vapor Pressure	6 x 10-10 Torr	20°C
Mechanical Properties
Relative Density	0.911	20°C
Electrical Properties
Volume Resistivity	2.0 x 1016 Ω cm	-
Permittivity	2.3	-
Surface Breakdown	27 kV	-
Electrical Strength	820 V/mil	-

Experimental Protocols

Detailed methodologies for key experiments utilizing Apiezon N grease are outlined below. These protocols are based on established standards and scientific publications.

Thermal Conductivity Measurement at Cryogenic Temperatures

This protocol is based on the guarded-comparative-longitudinal heat flow technique, as described in ASTM E1225, and is adapted for cryogenic conditions.[1][4][6][7][8]

Objective: To determine the thermal conductivity of a material at cryogenic temperatures using Apiezon N grease to ensure optimal thermal contact.

Materials:

• Test specimen

• Two reference materials of known thermal conductivity

• Apiezon N grease

• Cryostat

• Heater

• Heat sink (cold plate)

• Temperature sensors (e.g., calibrated silicon diodes)

• Data acquisition system

Procedure:

• Sample Preparation:

  • Ensure the surfaces of the test specimen and reference materials are clean and flat.

  • Apply a thin, uniform layer of Apiezon N grease to the mating surfaces of the test specimen and the two reference materials.[10]

• Assembly:

  • Create a vertical stack in the following order: heat sink, reference material, test specimen, second reference material, and heater.

  • Apply a consistent axial load to the stack to ensure good contact between all layers.

• Cryostat Integration:

  • Mount the entire assembly onto the cold stage of a cryostat.

  • Install temperature sensors at the interfaces between the materials and at various points along the reference materials.

• Measurement:

  • Evacuate the cryostat to high vacuum to minimize convective heat transfer.

  • Cool the cryostat to the desired cryogenic temperature.

  • Apply a known heat flux from the heater to create a longitudinal temperature gradient across the stack.

  • Allow the system to reach thermal equilibrium.

  • Record the temperature readings from all sensors.

• Calculation:

  • Calculate the temperature gradients across the reference materials and the test specimen.

  • Using the known thermal conductivity of the reference materials, determine the heat flux.

  • Calculate the thermal conductivity of the test specimen using the measured temperature gradient and the calculated heat flux.

Vapor Pressure Estimation at Ambient Temperature

While ASTM D2878 is for lubricating oils, a general procedure for estimating the vapor pressure of low-volatility substances like Apiezon N grease can be adapted.[2][3][11][12][13]

Objective: To estimate the vapor pressure of Apiezon N grease at a given temperature.

Materials:

• Apiezon N grease

• High-vacuum chamber

• Quartz crystal microbalance (QCM) or a sensitive mass spectrometer

• Temperature-controlled stage

• Data acquisition system

Procedure:

• Preparation:

  • Apply a small, known amount of Apiezon N grease to the surface of the QCM or a sample holder within the vacuum chamber.

• Evacuation and Temperature Control:

  • Evacuate the chamber to ultra-high vacuum.

  • Set the temperature of the stage to the desired measurement temperature.

  • Allow the system to stabilize.

• Measurement:

  • Monitor the change in mass of the grease sample over time using the QCM or by measuring the flux of evaporated molecules with the mass spectrometer.

• Calculation:

  • Use the Langmuir equation for effusion to relate the rate of mass loss to the vapor pressure.

Thermal Cycling and Craze-Free Performance Test

This protocol is designed to verify the ability of Apiezon N grease to withstand repeated thermal cycles without cracking or crazing.

Objective: To assess the physical integrity of Apiezon N grease after multiple thermal cycles between ambient and cryogenic temperatures.

Materials:

• Apiezon N grease

• Substrate material (e.g., copper or aluminum block)

• Cryostat or a liquid nitrogen bath

• Microscope

Procedure:

• Sample Preparation:

  • Apply a thin layer of Apiezon N grease to the surface of the substrate.

• Thermal Cycling:

  • Immerse the substrate in liquid nitrogen for a specified duration (e.g., 30 minutes).

  • Remove the substrate and allow it to warm up to room temperature.

  • Repeat this cycle for a predetermined number of times (e.g., 50 cycles).

• Inspection:

  • After the final cycle, visually inspect the grease layer under a microscope.

  • Look for any signs of cracking, crazing, or delamination from the substrate.

• Analysis:

  • Document the condition of the grease. A craze-free performance is indicated by a smooth, continuous grease layer with no visible fractures.[10]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant to the use of Apiezon N grease.

Experimental workflow for thermal conductivity measurement.

Key application areas of Apiezon N grease.

References

• 1. store.astm.org [store.astm.org]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. store.astm.org [store.astm.org]
• 4. thermtest.com [thermtest.com]
• 5. apiezon.com [apiezon.com]
• 6. eyoungindustry.com [eyoungindustry.com]
• 7. labsinus.com [labsinus.com]
• 8. matestlabs.com [matestlabs.com]
• 9. Rapid Vapor-Collection Method for Vapor Pressure Measurements of Low-Volatility Compounds | NIST [nist.gov]
• 10. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. Standard - Standard Test Method for Estimating Apparent Vapor Pressures and Molecular Weights of Lubricating Oils ASTM D2878 - Swedish Institute for Standards, SIS [sis.se]

shelf life and storage conditions for Apiezon N

An In-depth Technical Guide to the Shelf Life and Storage of Apiezon N

For researchers and scientists relying on high-performance vacuum greases, ensuring the integrity of materials like Apiezon N is paramount. This guide provides a detailed overview of the official shelf life, optimal storage conditions, and practical methods for assessing the quality of Apiezon N, ensuring its performance in critical high-vacuum and cryogenic applications.

Understanding Apiezon N and its Properties

Apiezon N is a silicone- and halogen-free hydrocarbon grease specifically formulated for a variety of scientific and industrial uses.[1][2] It is renowned for its use in cryogenic applications, capable of withstanding frequent thermal cycling between temperatures as low as -273°C and up to +30°C.[1][2][3][4] Its unique, tenacious, and rubbery consistency provides excellent cushioning for fragile glass joints.[3][5]

A key characteristic of Apiezon N is its powerful "gettering" action.[3][4][5][6] The complex hydrocarbon structure gives the grease a high molecular weight, allowing it to absorb other hydrocarbon molecules and chemical impurities from metal and glass surfaces.[4][5][6] While beneficial for achieving a clean vacuum environment, this property is also the primary factor influencing its shelf life, particularly after the packaging has been opened.[1]

Shelf Life of Apiezon N

The shelf life of Apiezon N is distinctly defined for unopened and opened containers.

Unopened Containers: The manufacturer specifies a shelf life of ten years from the date of manufacture for Apiezon N when stored in its original, unopened packaging under ambient conditions.[3][4][5][7][8][9] The batch number, typically a six-digit code on the packaging, can be used to determine the date of manufacture.[7]

Opened Containers: Once the container is opened, there is no official guaranteed shelf life .[1] This is due to the grease's strong "gettering" properties.[1] When exposed to the atmosphere, it will readily absorb airborne vapors, particularly water and other volatile hydrocarbons.[1] This contamination can degrade the grease's excellent vapor pressure characteristics.[1]

However, if proper care is taken to recap the tube immediately after use and avoid exposure to volatile substances, a long service life can still be expected.[1] While not guaranteed, the product may remain usable for up to ten years if stored correctly after opening.[8]

Recommended Storage and Handling

Adherence to proper storage protocols is critical for maximizing the useful life of Apiezon N.

Parameter	Recommendation	Rationale
Temperature	Ambient (10°C to 30°C)	To maintain optimal consistency and prevent degradation.[4][5][7]
Packaging (Unopened)	Store in the original, unopened packaging.	The original tubes are designed to be vapor-proof, protecting the grease from atmospheric contaminants.[1][4][5]
Packaging (Opened)	Keep the container tightly closed when not in use.	To minimize exposure to air and the absorption of water vapor and other volatile contaminants.[1][10]
Environment	Store in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents and volatile chemicals.	To prevent contamination and chemical reactions that could alter the grease's properties.[1][10]

Quality Assessment Protocol for Stored Grease

For opened containers or those approaching the end of their shelf life, a quality assessment is recommended before use in a critical application. The following protocol outlines a systematic approach to verifying the condition of the grease.

Methodology:

• Documentation Review:

  • Check the manufacturing date using the batch code, if available, to confirm the age of the grease.[7]

  • Review the storage history if known. Note any periods of exposure to temperature extremes or contaminants.

• Visual Inspection:

  • Dispense a small amount of grease onto a clean, non-porous surface (e.g., a glass slide).

  • Observe the color and consistency. Fresh Apiezon N should be a semi-solid, yellow/brown grease.[10]

  • Look for signs of degradation, such as:

    • Significant hardening or crusting.

    • Noticeable separation of liquid from the solid phase.

    • A distinct change in color.

    • The presence of foreign particulates.

• Physical Consistency Test:

  • Using a clean spatula, manipulate the grease sample.

  • Assess its texture. It should feel tenacious and rubbery, consistent with its intended properties for cushioning and sealing.[3][5]

  • The grease should be pliable at room temperature.[2][3] If it is overly stiff or brittle, its performance may be compromised.

• Performance Verification (Recommended):

  • For non-critical applications, apply a small amount of the grease to a standard ground-glass joint.

  • Assemble the joint and apply a vacuum.

  • Monitor the vacuum level to ensure the grease provides an effective seal. A stable, low pressure indicates the grease is likely performing as expected.

The following workflow diagram illustrates this quality assessment process.

Caption: Workflow for assessing the quality of stored Apiezon N grease.

Cleaning and Removal

Proper cleaning is essential after application. Apiezon N is a hydrocarbon grease and is not soluble in alcohols or ketones.[4][5] It can be easily removed by wiping with a soft, lint-free cloth.[4][6] Any remaining residue can be washed away with an aromatic hydrocarbon solvent such as toluene or xylene, or a more environmentally friendly option like limonene.[4][5][9]

By understanding and adhering to these guidelines, researchers can ensure the reliability and longevity of Apiezon N, preserving its unique properties for demanding scientific applications.

References

• 1. apiezon.com [apiezon.com]
• 2. agarscientific.com [agarscientific.com]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. 2spi.com [2spi.com]
• 5. static.mimaterials.com [static.mimaterials.com]
• 6. apiezon.com [apiezon.com]
• 7. apiezon.com [apiezon.com]
• 8. Kurt J. Lesker Company | Fluids ShelfLife Technical Notes | Enabling Technology for a Better World [lesker.com]
• 9. avactec.es [avactec.es]
• 10. apiezon.com [apiezon.com]

Protocols & Analytical Methods

Application Notes and Protocols for Apiezon N Grease in Vacuum Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the effective use of Apiezon N grease in sealing and thermal management of vacuum systems. The information is tailored for professionals in research, scientific, and drug development fields where high-vacuum integrity and precise temperature control are critical.

Introduction to Apiezon N Grease

Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its exceptional performance in cryogenic and high-vacuum applications.[1][2] Its unique formulation provides excellent sealing properties, thermal conductivity at low temperatures, and resistance to the common issues of "creep" and "carry over" associated with silicone-based greases.[1][2][3] This makes it an ideal choice for sensitive experiments and processes where contamination can compromise results.[3][4]

Key Features and Benefits:

• Wide Temperature Range: Suitable for use from cryogenic temperatures (-273°C) up to +30°C.[1][2]

• Low Vapor Pressure: Exhibits a very low vapor pressure of 6 x 10⁻¹⁰ Torr at 20°C, making it ideal for high vacuum applications.[1][2]

• Craze-Free Performance: Specially formulated to resist cracking and crazing at cryogenic temperatures, ensuring a reliable seal during thermal cycling.[1][2][5]

• Excellent Thermal Contact: Improves thermal transfer between surfaces, which is critical for cooling samples and sensors in cryostats.[3][5][6]

• Vibration Damping: A special additive gives the grease a tenacious, rubbery consistency that helps absorb vibrations, protecting fragile glass-to-glass joints.[1][4][5]

• "Gettering" Action: The complex hydrocarbon structure has a powerful "gettering" action, absorbing greasy and chemical impurities from metal and glass surfaces.[1][2][3][4][7]

Quantitative Data

The physical and thermal properties of Apiezon N grease are summarized in the table below for easy reference and comparison.

Property	Value	Notes
Vapor Pressure	6 x 10⁻¹⁰ Torr at 20°C	Vapor pressure decreases significantly at lower temperatures, making it suitable for high and ultra-high vacuum at cryogenic levels.[1][2][6]
Temperature Range	-273°C to +30°C	Ideal for cryogenic applications. It is not recommended for use as a lubricant at cryogenic temperatures.[1][4][8]
Thermal Conductivity	0.194 W/m°C at 20°C 0.095 W/m°C at -269°C	Provides effective thermal coupling for samples and sensors at low temperatures.[6]
Melting Point	42°C to 52°C	The grease will liquefy above this temperature but will return to its normal state upon cooling.[2]
Specific Gravity	0.911 g/cc at 20°C
Outgassing (ASTM E595)	TML: <1% CVCM: <0.1%	Low outgassing characteristics are crucial for maintaining vacuum purity and preventing surface contamination.[6][7]
Radiation Resistance	Not Recommended	Unlike Apiezon L and M greases, Apiezon N is not recommended for applications with significant radiation exposure.[4][6][7]

Experimental Protocols

This protocol outlines the steps for creating a leak-tight seal on ground glass joints, commonly found in vacuum manifolds and Schlenk lines.

Materials:

• Apiezon N grease

• Lint-free cloths

• Appropriate solvent (e.g., toluene, xylene, or limonene)[1][9][10]

• Glassware with ground glass joints

Procedure:

• Surface Preparation: Thoroughly clean the male and female ground glass joints with a suitable solvent to remove any old grease, chemical residues, and particulates. Dry the surfaces completely using a lint-free cloth.

• Grease Application: Apply a small, even band of Apiezon N grease around the upper part of the male joint. Avoid applying an excessive amount, as this can lead to contamination of the internal system.

• Assembling the Joint: Insert the male joint into the female joint and rotate them together to spread the grease evenly, creating a transparent, uniform seal. A properly greased joint will appear clear, without any striations or bubbles.

• Verification: Ensure a continuous band of grease is visible around the joint. If necessary, gently warm the joint to help distribute the grease more evenly.

• Cleanup: Wipe away any excess grease from the exterior of the joint with a lint-free cloth.

This protocol describes the use of Apiezon N grease to ensure good thermal contact for sensors and samples in cryogenic environments.[3][5][6]

Materials:

• Apiezon N grease

• Sensor or sample to be mounted

• Mounting surface (e.g., cold finger of a cryostat)

• Spatula or clean applicator tool

• Lint-free cloths

• Solvent for cleaning

Procedure:

• Surface Preparation: Clean both the mounting surface and the base of the sensor/sample to ensure they are free of contaminants.

• Grease Application: Apply a thin, uniform layer of Apiezon N grease to the base of the sensor or sample. The goal is to fill any microscopic voids between the two surfaces to maximize thermal contact.[2][3][6]

• Mounting: Press the sensor or sample firmly onto the mounting surface. A small amount of grease should be extruded from the edges, indicating good coverage.

• Securing: If applicable, secure the sensor or sample in place using clamps or screws. The grease will help to hold the component in place and provide vibration damping.[1]

• Cleanup: Carefully remove any excess grease from around the mounted component.

Proper removal of Apiezon N grease is essential to prevent contamination in subsequent experiments.

Materials:

• Lint-free cloths

• Aromatic hydrocarbon solvent (e.g., toluene, xylene) or an environmentally friendly alternative like limonene.[1][9][10]

• Warm soapy water

Procedure:

• Initial Wipe: Use a clean, lint-free cloth to wipe away the bulk of the grease from the surfaces.[1][9][10]

• Solvent Wash: For residual grease, moisten a lint-free cloth with a hydrocarbon solvent and wipe the surfaces. This will dissolve the remaining grease.[1][9][10] Note that alcohols (e.g., ethanol, IPA) and ketones (e.g., acetone) are not effective for removing Apiezon hydrocarbon greases.[1][9][10]

• Final Clean: For a final cleaning step, the surfaces can be washed with warm soapy water followed by a rinse with deionized water and thorough drying.[1]

Diagrams

The following diagrams illustrate key workflows and relationships relevant to the use of Apiezon N grease.

Caption: Workflow for using Apiezon N grease.

Caption: Properties and applications of Apiezon N.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. apiezon.com [apiezon.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 6. cmr-direct.com [cmr-direct.com]
• 7. 2spi.com [2spi.com]
• 8. APIEZON n N-25G Vacuum grease Temperature range -269~ 30 ℃ | NBCHAO [en1.nbchao.com]
• 9. apiezon.com [apiezon.com]
• 10. Kurt J. Lesker Company | Frequently Asked Questions - How do you remove Apiezon hydrocarbon greases? | Enabling Technology for a Better World [lesker.com]

Application Notes and Protocols for Mounting Temperature Sensors with Apiezon N in a Cryostat

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper mounting of temperature sensors in cryostats using Apiezon N grease. Adherence to these guidelines will ensure accurate and reliable temperature measurements, which are critical for a wide range of cryogenic applications, including materials science, quantum computing, and the characterization of pharmaceuticals.

Apiezon N is a hydrocarbon-based grease specifically formulated for use at cryogenic temperatures.[1] Its unique properties make it an ideal thermal coupling agent for ensuring intimate contact between a temperature sensor and the surface to be measured.[2][3] Proper thermal contact is paramount for minimizing temperature gradients and ensuring that the sensor accurately reflects the temperature of the sample or experimental stage.[3]

Key Advantages of Apiezon N Grease in Cryogenics:

• Excellent Thermal Conductance: Apiezon N significantly improves heat transfer between surfaces at cryogenic temperatures, a finding supported by research from the NASA Ames Research Center.[4][5]

• Craze-Free Performance: It is specially formulated to resist cracking and crazing during thermal cycling between cryogenic temperatures (as low as -273°C) and room temperature (+30°C).[1][6]

• Ease of Use: Pliable at room temperature, Apiezon N solidifies at cryogenic temperatures, allowing for straightforward mounting and removal of sensors without causing damage.[4][5]

• Low Vapor Pressure: It exhibits extremely low vapor pressures at ambient and cryogenic temperatures, making it suitable for high-vacuum applications.[5][7]

• Silicone and Halogen-Free: This prevents issues like "creep" or "carry over" associated with silicone-based greases, which can contaminate sensitive samples and surfaces.[2][8]

• Low Magnetic Susceptibility: This property makes it suitable for use in experiments where magnetic fields are present, such as in superconductor research.[1][2]

Quantitative Data for Apiezon N Grease

The following table summarizes key quantitative data for Apiezon N grease relevant to its use in cryogenic applications.

Property	Value	Temperature Range	Reference(s)
Thermal Conductance	Significantly improves thermal conductance of pressed metallic contacts (e.g., by an order of magnitude for copper contacts) compared to uncoated surfaces.[4][9]	1.6 - 6.0 K	[4][9]
Specific Heat	Varies with temperature; data is available for detailed thermal modeling.	0.4 - 20 K	[10]
Vapor Pressure	6 x 10⁻¹⁰ Torr	20°C	[7]
Operating Temperature	-273°C to +30°C	N/A	[1][6]
Recommended Thickness	A thin layer, approximately 0.05 mm or less. An overabundance can increase the thermal barrier.[1][11]	N/A	[1][11]

Experimental Protocols

Protocol 1: Mounting a Temperature Sensor on a Flat Surface

This protocol details the steps for mounting a temperature sensor onto a flat surface within a cryostat using Apiezon N grease.

Materials:

• Temperature Sensor

• Apiezon N Grease

• Solvents for cleaning (e.g., acetone, isopropyl alcohol)[12]

• Lint-free wipes

• Tweezers or other appropriate handling tools

• Mechanical clamp or spring clip (optional, but recommended)[12]

Procedure:

• Surface Preparation:

  • Thoroughly clean the mounting surface and the base of the temperature sensor to remove any oils, dust, or other contaminants.

  • Wipe the surfaces with a lint-free cloth dampened with acetone, followed by an isopropyl alcohol rinse.[12]

  • Allow the solvents to fully evaporate before proceeding.[12]

• Grease Application:

  • Apply a small, uniform, and thin layer of Apiezon N grease to the base of the temperature sensor or the mounting surface.[1]

  • The goal is to fill the microscopic voids between the two surfaces to maximize the area of thermal contact.[13]

  • Avoid applying an excessive amount of grease, as this can create a thermal barrier and hinder heat transfer. A layer thickness of 0.05 mm or less is recommended.[1][11]

• Sensor Placement:

  • Carefully press the temperature sensor onto the greased mounting surface.

  • Gently wiggle the sensor to displace any trapped air bubbles and ensure a continuous, thin layer of grease between the sensor and the surface.

• Securing the Sensor:

  • If possible, use a mechanical clamp, spring clip, or tape to apply gentle pressure to the sensor.[12] This will help to maintain good thermal contact, especially during thermal cycling.

  • Ensure that the clamping force is not excessive, as this could damage the sensor.

• Wiring and Thermal Anchoring:

  • Properly route and heat-sink the sensor leads to minimize heat conduction to or from the sensor, which could lead to erroneous readings.

  • Thermal anchoring of the leads at various temperature stages within the cryostat is crucial for accurate measurements.

Protocol 2: Mounting a Temperature Sensor in a Hole

This protocol is suitable for applications where a hole can be machined into the sample holder or experimental stage to accommodate the temperature sensor.

Materials:

• Temperature Sensor

• Apiezon N Grease

• Solvents for cleaning (e.g., acetone, isopropyl alcohol)

• Lint-free wipes

• A tool to apply grease into the hole (e.g., a wooden applicator)

Procedure:

• Surface Preparation:

  • Clean the inside of the hole and the temperature sensor as described in Protocol 1.

• Grease Application:

  • Apply a small amount of Apiezon N grease to the inside of the hole.

  • Also, apply a thin layer of grease to the body of the temperature sensor.

• Sensor Insertion:

  • Gently insert the sensor into the hole.

  • Slowly rotate the sensor as you insert it to ensure that the grease is evenly distributed and that there are no air gaps.

• Excess Grease Removal:

  • Wipe away any excess grease that is squeezed out of the hole.

• Securing and Wiring:

  • For applications where the sensor must be removable, a lock plate can be used to secure the sensor in place.[14]

  • Proceed with wiring and thermal anchoring of the leads as described in Protocol 1.

Diagrams

References

• 1. lakeshore.com [lakeshore.com]
• 2. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 3. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. apiezon.com [apiezon.com]
• 6. lakeshore.com [lakeshore.com]
• 7. nanovactech.com [nanovactech.com]
• 8. ajvs.com [ajvs.com]
• 9. madison-tech.com [madison-tech.com]
• 10. madison-tech.com [madison-tech.com]
• 11. groups.spa.umn.edu [groups.spa.umn.edu]
• 12. groups.spa.umn.edu [groups.spa.umn.edu]
• 13. madison-tech.com [madison-tech.com]
• 14. indico.gsi.de [indico.gsi.de]

Apiezon N: Application Notes and Protocols for Thermal Anchoring in Low-Temperature Physics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Apiezon N grease for effective thermal anchoring of samples and components in low-temperature experimental setups. Detailed protocols, quantitative data, and explanatory diagrams are included to ensure optimal thermal management in cryogenic environments.

Introduction to Apiezon N for Cryogenic Applications

Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely recognized for its exceptional performance in cryogenic applications.[1][2][3] Its unique properties make it an ideal choice for improving thermal contact between surfaces at temperatures as low as -273°C (0K).[1][2][3] Unlike many other materials, Apiezon N resists cracking and crazing at cryogenic temperatures, ensuring a stable and reliable thermal link during thermal cycling.[2][4][5]

The primary function of Apiezon N in low-temperature physics is to enhance thermal conductance by filling the microscopic imperfections and voids between two surfaces.[4][6][7] This maximizes the effective contact area, thereby facilitating efficient heat transfer.[4] Its high thermal conductivity at low temperatures, coupled with its ability to form a tenacious, vibration-absorbing cushion, makes it invaluable for mounting sensitive samples and sensors.[5][8]

Key Properties and Advantages

Apiezon N offers several distinct advantages for thermal anchoring in cryogenic experiments:

• Excellent Thermal Conductance: Apiezon N significantly improves heat transfer between surfaces, outperforming even indium foil in some applications.[9][10]

• Wide Operating Temperature Range: It is specifically designed for use in the cryogenic region, from +30°C down to -273°C.[1][3]

• Craze-Free Performance: A special additive prevents the grease from cracking or crazing at extremely low temperatures, maintaining the integrity of the thermal contact.[2][5]

• Vacuum Compatibility: Apiezon N has a very low vapor pressure (6 x 10⁻¹⁰ Torr at 20°C), making it suitable for high-vacuum cryogenic systems.[1][3]

• Silicone-Free: This prevents issues of "creep" and contamination of samples and sensitive surfaces often associated with silicone-based greases.[6]

• Ease of Use: It is pliable and easy to apply at room temperature and solidifies at cryogenic temperatures, allowing for straightforward mounting and removal of components without causing damage.[2][5][11]

Quantitative Data

The following tables summarize the key quantitative properties of Apiezon N grease relevant to its use in low-temperature applications.

Table 1: Thermal Properties of Apiezon N

Property	Value	Temperature
Thermal Conductivity	0.194 W/m°C	20°C
Thermal Conductivity	0.095 W/m°C	-269°C
Specific Heat	See reference[10] for log-log plot	Very Low Temperatures
Coefficient of Expansion	0.00072 per °C	20°C to 30°C

Data sourced from references[6][12][13].

Table 2: Physical and Electrical Properties of Apiezon N

Property	Value
Vapor Pressure at 20°C	6 x 10⁻¹⁰ Torr
Approximate Melting Point	43°C
Relative Density at 20°C	0.911
Volume Resistivity	2.0 x 10¹⁶ Ω cm
Permittivity	2.3

Data sourced from references[1][3][12][13].

Table 3: Thermal Conductance Improvement with Apiezon N

Research conducted at the NASA-Ames Research Centre demonstrated a significant improvement in thermal conductance across pressed metallic contacts when augmented with Apiezon N grease. The study, performed over a temperature range of 1.6 - 6.0 K with an applied force of 670 Newtons, showed the following enhancements compared to uncoated contacts:[9][10]

Metal	Improvement Factor
Copper	~10x
Aluminum	Significant Improvement
Brass	Significant Improvement
Stainless Steel	~3x

Data sourced from references[9][10][14][15].

Experimental Protocols

Protocol for Thermal Anchoring of a Solid Sample

This protocol outlines the steps for achieving optimal thermal contact between a solid sample and a sample holder (e.g., the cold finger of a cryostat).

Materials:

• Apiezon N grease

• Sample to be cooled

• Sample holder/cold stage

• Spatula or clean applicator

• Solvents for cleaning (e.g., isopropanol, acetone)

• Lint-free wipes

• Gloves

Procedure:

• Surface Preparation:

  • Thoroughly clean the surfaces of both the sample and the sample holder that will be in contact. Use a suitable solvent (e.g., isopropanol followed by acetone) and lint-free wipes to remove any oils, dust, or other contaminants.

  • Ensure both surfaces are completely dry before proceeding.

• Application of Apiezon N:

  • Using a clean spatula or applicator, apply a thin, uniform layer of Apiezon N grease to the contact surface of the sample holder.

  • The goal is to apply just enough grease to fill the microscopic voids between the surfaces. An excessively thick layer can increase the thermal resistance.

• Sample Mounting:

  • Carefully place the sample onto the greased surface of the sample holder.

  • Gently press the sample down and apply a slight twisting or sliding motion to ensure the grease is evenly distributed and that any trapped air bubbles are expelled.

  • Wipe away any excess grease that is squeezed out from the sides.

• Securing the Sample (if necessary):

  • Depending on the experimental setup and the sample's geometry, it may be necessary to mechanically clamp the sample to the holder to ensure good contact under pressure. This is particularly important for larger samples or when vibration is a concern.

• Cooldown:

  • Mount the sample holder assembly onto the cryostat.

  • Evacuate the sample space to the desired vacuum level.

  • Initiate the cooling procedure. Apiezon N will solidify at cryogenic temperatures, forming a rigid and stable thermal bond.[2][5][11]

Protocol for Mounting a Temperature Sensor

This protocol details the procedure for mounting a temperature sensor (e.g., a diode or resistor) to a sample or cold stage for accurate temperature measurement.

Materials:

• Apiezon N grease

• Temperature sensor

• Sample or cold stage

• Fine-tipped applicator (e.g., a wooden toothpick)

• Solvents for cleaning

• Lint-free wipes

• Gloves

Procedure:

• Surface Preparation:

  • Clean the mounting surface on the sample/cold stage and the contact surface of the temperature sensor as described in Protocol 4.1.

• Application of Apiezon N:

  • Using a fine-tipped applicator, apply a small amount of Apiezon N grease to the contact surface of the temperature sensor. For sensors being inserted into a hole, apply a thin layer around the sensor body.[4][6]

• Sensor Installation:

  • Carefully place the sensor onto the desired location on the sample or insert it into the mounting hole.

  • Gently press and wiggle the sensor to ensure good contact and to displace any excess grease.

  • For surface mounting, ensure the sensor is held in place with a suitable method (e.g., a spring clip, tape, or varnish) as Apiezon N is not an adhesive.[11]

• Wiring:

  • Ensure the sensor wires are also thermally anchored at various points along the cooling path to prevent heat leak to the sensor. A small amount of Apiezon N can be used to anchor the wires to the cold stage.

• Cooldown:

  • Proceed with the evacuation and cooling of the cryostat as described in Protocol 4.1.

Visualizations

References

• 1. APIEZON n N-25G Vacuum grease Temperature range -269~ 30 ℃ | NBCHAO [en1.nbchao.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. cmr-direct.com [cmr-direct.com]
• 5. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 6. 2spi.com [2spi.com]
• 7. apiezon.com [apiezon.com]
• 8. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 9. static.mimaterials.com [static.mimaterials.com]
• 10. apiezon.com [apiezon.com]
• 11. Grease [lakeshore.com]
• 12. Apiezon® N Greases [sisweb.com]
• 13. emsdiasum.com [emsdiasum.com]
• 14. madison-tech.com [madison-tech.com]
• 15. ntrs.nasa.gov [ntrs.nasa.gov]

Application of Apiezon N in Electron Microscopy Sample Preparation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely utilized in high-vacuum and cryogenic applications. Its unique properties make it an invaluable tool in the preparation of samples for various electron microscopy (EM) techniques, including Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM). This document provides detailed application notes and protocols for the effective use of Apiezon N in your EM workflows.

Apiezon N is particularly noted for its extremely low vapor pressure at ambient and cryogenic temperatures, which minimizes the risk of contamination within the high-vacuum environment of an electron microscope.[1][2][3] Its excellent thermal conductivity at cryogenic temperatures ensures efficient cooling of samples, which is critical for cryo-EM applications.[1][3][4] Furthermore, its tenacious, rubbery consistency provides a cushioning effect, absorbing vibrations that could otherwise compromise image quality.[5][6] Being pliable at room temperature and solidifying at cryogenic temperatures allows for the easy mounting and removal of delicate samples.[6][7]

Key Properties and Advantages for Electron Microscopy

• Low Vapor Pressure: Minimizes outgassing and contamination of the microscope column and sample.[1][2][3]

• Cryogenic Compatibility: Withstands temperatures down to -269°C without cracking or crazing, making it ideal for cryo-EM.[2][4][5]

• Excellent Thermal Conductor: Facilitates rapid and efficient cooling of samples, preserving their ultrastructure.[1][3][4]

• Silicone-Free: Prevents the issue of "creep" or "carry over" associated with silicone-based greases, which can contaminate samples and microscope components.[3][5]

• Good Adhesive Properties: Provides a secure temporary mount for a variety of sample types.

• Ease of Removal: Can be readily dissolved and cleaned from samples and stubs using hydrocarbon solvents.[1][7]

Quantitative Data

The following table summarizes the key quantitative properties of Apiezon N relevant to its use in electron microscopy.

Property	Value	Significance in Electron Microscopy
Vapor Pressure @ 20°C	6 x 10⁻¹⁰ Torr	Extremely low outgassing ensures a clean, high-vacuum environment, preventing sample and column contamination.
Working Temperature Range	-269°C to +30°C	Suitable for both ambient temperature and cryogenic electron microscopy applications.
Thermal Conductivity @ 20°C	0.194 W/m°C	Facilitates efficient heat transfer, which is crucial for cryo-SEM and cryo-TEM to maintain sample integrity.
Relative Density @ 20°C	0.911	Provides information on the material's mass per unit volume.
Outgassing Characteristics (ASTM E595)	<1% TML, <0.1% CVCM	Low Total Mass Loss (TML) and Collected Volatile Condensable Materials (CVCM) further confirm its suitability for high vacuum.
Electrical Strength	820 V/mil	Indicates its properties as an electrical insulator.
Volume Resistivity	2.0 x 10¹⁶ Ω cm	High electrical resistivity means it is not inherently conductive, a factor to consider for SEM of non-conductive samples.

Experimental Protocols

Protocol 1: Mounting Samples for Scanning Electron Microscopy (SEM) with Apiezon N

This protocol describes the use of Apiezon N for mounting bulk or powdered samples on SEM stubs for analysis at ambient or cryogenic temperatures.

Materials:

• Apiezon N grease

• SEM stubs (aluminum or carbon)

• Fine-tipped applicator (e.g., wooden toothpick, fine needle)

• Sample to be mounted

• Tweezers

• Gloves

• Solvents for cleaning (e.g., toluene, xylene, or a citrus-based solvent like limonene)

• Lint-free wipes

Procedure:

• Surface Preparation: Ensure the SEM stub surface is clean and free of any contaminants. If necessary, clean with a solvent and dry completely.

• Applying Apiezon N:

  • For bulk samples , apply a very small, thin, and even layer of Apiezon N to the center of the SEM stub using a fine-tipped applicator. The goal is to create a tacky surface for adhesion without excessive grease that could contaminate the sample or the microscope.

  • For powdered samples , apply a thin layer of Apiezon N to the stub. Gently press the stub into the powder, or use a clean spatula to transfer a small amount of powder onto the grease. Tap the side of the stub to remove any excess, non-adhered powder.

• Sample Mounting:

  • Using clean tweezers, carefully place the bulk sample onto the Apiezon N-coated area of the stub.

  • Gently press the sample down to ensure good contact with the grease. This is important for both mechanical stability and thermal/electrical conductivity. For non-conductive samples, good contact helps in minimizing charging effects, although a conductive coating is still recommended.

• Securing the Sample: Ensure the sample is stable and will not move during transfer into the SEM or under vacuum. If the sample is large or has an irregular shape, ensure it is well-seated in the grease.

• Cryo-SEM (Optional): For cryogenic applications, after mounting the sample, proceed with your standard cryo-plunging or cryo-transfer protocol. The Apiezon N will solidify at cryogenic temperatures, providing a firm mount.[6][7]

• Conductive Coating: For non-conductive samples, a thin layer of a conductive material (e.g., gold, platinum, carbon) should be sputtered or evaporated onto the sample and stub to prevent charging under the electron beam. Ensure the coating provides a continuous conductive path from the sample surface to the stub.

• Cleanup: After analysis, the sample can be removed from the stub. Apiezon N can be cleaned from the stub and any non-disposable tools using a hydrocarbon solvent.[1][7]

Protocol 2: Apiezon N as a Temporary Adhesive for Cryo-Transmission Electron Microscopy (Cryo-TEM) Sample Preparation

In certain cryo-TEM workflows, particularly those involving lamella preparation with a Focused Ion Beam (FIB), a temporary adhesive can be useful. While not a primary application, the properties of Apiezon N make it a candidate for specific, non-standard procedures where temporary, vacuum-compatible adhesion at cryogenic temperatures is required.

Materials:

• Apiezon N grease

• TEM grid with a support film (e.g., lacey carbon)

• Cryo-plunging apparatus

• Cryo-transfer holder

• FIB/SEM instrument

• Fine-tipped applicator

Procedure:

Note: This is a specialized application and should be optimized for the specific workflow.

• Grid Preparation: Prepare your TEM grids as required for your experiment.

• Applying Apiezon N (Micro-application): Under a dissecting microscope, apply a minuscule amount of Apiezon N to a specific location on the TEM grid where a sample (e.g., a cryo-lifted out lamella) will be placed. The amount should be just enough to provide adhesion without wicking onto the area of interest.

• Cryo-Fixation: Plunge-freeze your sample according to your standard protocol.

• Cryo-Transfer: Transfer the frozen sample and the prepared grid into the FIB/SEM chamber under cryogenic conditions.

• Sample Manipulation and Adhesion: Using the micromanipulator within the FIB/SEM, position the cryo-sample (e.g., lamella) onto the Apiezon N-coated area of the grid. The Apiezon N, being solid at this temperature, will act as a temporary adhesive.

• Further Processing: Proceed with any further thinning or imaging steps. The high vacuum compatibility of Apiezon N is critical at this stage.

• Post-Analysis: As this is a temporary adhesion method, the sample may be removed if necessary, although this is often not required for TEM analysis.

Visualizations

Experimental Workflow for SEM Sample Preparation using Apiezon N

Caption: Workflow for SEM sample preparation using Apiezon N.

Logical Relationships in Apiezon N Application for Electron Microscopy

Caption: Key properties of Apiezon N and their benefits in EM.

References

• 1. apiezon.com [apiezon.com]
• 2. apiezon.com [apiezon.com]
• 3. 2spi.com [2spi.com]
• 4. agarscientific.com [agarscientific.com]
• 5. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 6. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 7. apiezon.com [apiezon.com]

Application Notes and Protocols for Apiezon N in Lubricating Glass Joints and Stopcocks

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the use of Apiezon N grease for lubricating ground glass joints and stopcocks in a laboratory setting. Adherence to these protocols will ensure effective sealing, prevent joint seizure, and minimize contamination of reactants and products.

Introduction to Apiezon N

Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its use in cryogenic and high-vacuum applications.[1] Its unique properties make it an excellent choice for lubricating glass joints and stopcocks in sensitive research and development environments. A special additive gives Apiezon N a tenacious, rubbery consistency that provides a cushioning effect, which is particularly valuable for fragile glass-to-glass joints, such as those in burettes, which are at constant risk of fracture.[1][2][3][4][5]

Key Features:

• Silicone-Free: Prevents the "creep" and "carry over" contamination associated with silicone-based greases, which can interfere with analytical techniques like infrared and mass spectrometry.[1][6][7]

• High Vacuum Compatibility: Exhibits a very low vapor pressure, making it suitable for high vacuum systems.[1][8][9]

• Cryogenic and Ambient Temperature Use: While it is a grease of choice for cryogenic applications, it is also highly effective at ambient temperatures.[1][2][10]

• "Gettering" Action: The complex hydrocarbon structure of Apiezon N enables it to absorb greasy or chemical impurities from glass and metal surfaces, which is beneficial for applications requiring high levels of cleanliness.[1][2][7][10]

• Chemical Resistance: As a hydrocarbon-based grease, it shows a high degree of resistance to acidic reagents and chlorine.[11] However, it is not compatible with EPDM, EPR, Butyl rubber, and PVC seals.[11]

• Easy Removal: Can be readily cleaned from glassware using hydrocarbon solvents.[1][2][10]

Quantitative Data

The physical and chemical properties of Apiezon N are summarized in the table below for easy reference and comparison.

Property	Value	References
Vapor Pressure @ 20°C	6 x 10⁻¹⁰ Torr	[1][11][6][8]
Typical Working Temperature Range	-269°C to +30°C	[1][6][8][10]
Melting Point (ASTM D566)	42°C to 52°C	[1][8]
Relative Density @ 20°C	0.911	[1][6][8][10]
Thermal Conductivity @ 20°C	0.194 W/m°C	[1][8]
Lubricity (4 Ball Test, ASTM D2596)	150 kg	[1][8]
Outgassing Characteristics (ASTM E595)	<1% TML, <0.1% CVCM	[1][8][10]
Radiation Resistance	Not Recommended	[1][8][10]
Shelf Life (unopened, 10-30°C)	10 years	[1][10]

Experimental Protocols

This protocol outlines the standard procedure for applying Apiezon N to standard taper ground glass joints to ensure an airtight seal and prevent seizing.

Materials:

• Apiezon N grease

• Lint-free cloth or wipe (e.g., KimWipe)

• Hydrocarbon solvent (e.g., hexanes, toluene, or xylene) for cleaning

• Glassware with ground glass joints

Procedure:

• Cleaning: Before applying the grease, thoroughly clean the male and female ground glass joints to remove any old lubricant, dust, or chemical residues. Wipe the surfaces with a lint-free cloth moistened with a hydrocarbon solvent. Ensure the joints are completely dry before proceeding.

• Application: Apply a small, even amount of Apiezon N grease to the upper half of the male joint.[12] Two thin, opposing streaks of grease are generally sufficient.[13] Avoid applying grease near the end of the joint that will be in contact with the reaction mixture to prevent contamination.[14]

• Assembly: Insert the greased male joint into the female joint.

• Seating the Joint: Gently twist the two parts of the joint together.[13] This action will spread the grease into a thin, uniform layer. A properly greased joint will appear transparent and clear, without any striations.[12][14] The transparent seal should only extend about one-third to one-half of the way down the joint.[14]

• Inspection and Cleaning Excess: If the entire joint becomes transparent or if grease is extruded from the joint, too much has been applied.[14] Wipe away any excess grease from the exterior of the joint with a lint-free cloth.

This protocol details the correct method for lubricating glass stopcocks to ensure smooth operation and a positive seal.

Materials:

• Apiezon N grease

• Lint-free cloth or wipe

• Hydrocarbon solvent

Procedure:

• Disassembly and Cleaning: Carefully disassemble the stopcock and clean both the plug and the barrel with a hydrocarbon solvent to remove any old grease and contaminants. Ensure both parts are dry before applying new grease.

• Application: Apply two thin, circular bands of Apiezon N grease around the stopcock plug, one above and one below the bore.[12] Be careful not to apply grease directly in or near the bore opening to avoid blockage.[15]

• Assembly: Insert the greased plug into the barrel.

• Seating: Turn the plug several times within the barrel.[12][15] The grease will spread to create a transparent, uniform seal.

• Inspection: Check for a complete, transparent seal around the plug. Ensure that the bore is not obstructed with grease. If the seal is incomplete, disassemble, apply a small amount of additional grease, and repeat the seating process.

This protocol describes the effective removal of Apiezon N grease from glassware after use.

Materials:

• Lint-free cloth or paper towel

• Hydrocarbon solvent (e.g., hexanes, toluene, xylene) or limonene for a more environmentally friendly option.[1][16][17]

• Warm soapy water

Procedure:

• Mechanical Removal: Wipe off the majority of the excess grease from the joint or stopcock using a dry, lint-free cloth or paper towel.[2][14]

• Solvent Cleaning: Moisten a clean, lint-free cloth with a hydrocarbon solvent and wipe the remaining grease from the glass surfaces.[14] Apiezon N is soluble in aromatic hydrocarbon solvents.[1]

• Final Wash: For residual traces, wash the glassware with warm soapy water.[1][17]

• Incompatible Solvents: Note that Apiezon N is not soluble in alcohols (like ethanol or IPA) or ketones (like acetone), so these should not be used for cleaning.[1][2][10]

Visualizations

The following diagrams illustrate the key workflows and decision-making processes for using Apiezon N grease.

Caption: Workflow for Lubricating a Ground Glass Joint.

Caption: Decision Tree for Using Grease on Glassware.

Caption: Cleaning Protocol for Apiezon N.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. static.mimaterials.com [static.mimaterials.com]
• 3. nanovactech.com [nanovactech.com]
• 4. Apiezon Grease; Type N - Delta Microscopies [deltamicroscopies.com]
• 5. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 6. ajvs.com [ajvs.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. proscitech.com.au [proscitech.com.au]
• 9. cmr-direct.com [cmr-direct.com]
• 10. 2spi.com [2spi.com]
• 11. apiezon.com [apiezon.com]
• 12. labdepotinc.com [labdepotinc.com]
• 13. Chemistry Teaching Labs - Applying grease [chemtl.york.ac.uk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. aceglass.com [aceglass.com]
• 16. apiezon.com [apiezon.com]
• 17. apiezon.com [apiezon.com]

Application Notes: Creating a Temporary Vacuum Seal with Apiezon N Grease

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction to Apiezon N

Apiezon N is a silicone-free and halogen-free hydrocarbon grease specifically formulated for cryogenic and high-vacuum applications.[1][2] Its unique properties make it an ideal choice for creating reliable temporary seals in a variety of laboratory and industrial settings, including sealing ground glass joints, vacuum lines, cold traps, and optical ports on electron microscopes.[3][4] A key advantage of Apiezon N is its resistance to the "creep" and "carry over" contamination often associated with silicone-based greases.[5][6]

This grease is specially formulated to provide craze-free performance at extremely low temperatures and can withstand frequent cycling between cryogenic temperatures (as low as -269°C) and ambient temperatures (up to +30°C).[1][2] At room temperature, it has an extremely low vapor pressure, making it suitable for high vacuum systems.[3][7] Apiezon N also possesses a tenacious, rubbery consistency that helps absorb vibrations, which is particularly useful for protecting fragile glass-to-glass joints.[5][8]

Key Properties and Data

The performance of Apiezon N is defined by its physical and thermal properties. The data below is compiled for easy reference and comparison.

Table 1: Typical Physical and Thermal Properties of Apiezon N

Property	Value	Source(s)
Typical Working Temperature Range	-269°C to +30°C (-452°F to +86°F)	[2][3][6]
Vapor Pressure @ 20°C	6 x 10⁻¹⁰ Torr	[1][5][6]
Relative Density @ 20°C	0.911	[3][9][10]
Dropping Point (ASTM D566)	42°C to 52°C	[3][10]
Thermal Conductivity @ 20°C	0.194 W/m°C	[3][7]
Thermal Conductivity @ -269°C	0.095 W/m°C	[3][7]
Outgassing Characteristics (ASTM E595)	<1% TML, <0.1% CVCM	[3][10]
Appearance	Semi-solid yellow/brown grease	[9][11]
Solubility	Soluble in aromatic hydrocarbon solvents (e.g., toluene, xylene)	[1][9]

| Insolubility | Insoluble in alcohols (e.g., ethanol, IPA) and ketones (e.g., acetone) |[1][5][12] |

Table 2: Vapor Pressure of Apiezon N at Various Temperatures

Temperature (°C)	Vapor Pressure (Torr)
0	~2 x 10⁻¹¹
20	6 x 10⁻¹⁰
25	~1 x 10⁻⁹

Note: Values other than at 20°C are extrapolated from manufacturer vapor pressure curves.[7][13]

Decision Workflow for Using Apiezon N

Before application, it is crucial to determine if Apiezon N is the appropriate sealant for the intended experimental conditions.

Caption: Decision workflow for selecting Apiezon N grease.

Experimental Protocols

The following protocols provide a detailed methodology for the application and removal of Apiezon N to create a temporary vacuum seal.

Proper surface preparation is critical for achieving a high-quality vacuum seal.

• Initial Cleaning: Mechanically wipe the mating surfaces (e.g., ground glass joints, flanges) with a clean, lint-free cloth to remove any loose particulates or old grease.[3]

• Solvent Degreasing: Degrease the surfaces using an appropriate hydrocarbon solvent such as toluene or xylene. For a more environmentally friendly option, limonene can be used.[1][12]

  • Safety Note: Always handle solvents in a well-ventilated area or fume hood and wear appropriate personal protective equipment (PPE), including nitrile rubber gloves.[9]

• Drying: Ensure surfaces are completely dry before applying the grease. This can be achieved by air drying in a clean environment or by using a gentle stream of dry nitrogen gas.

• Final Inspection: Visually inspect the surfaces to ensure they are free of any dust, fibers, or solvent residue.

• Dispensing: Apply a small, economical amount of Apiezon N grease directly from the tube or using a clean spatula.

• Distribution: For ground glass joints, apply a thin, even band of grease around the upper part of the male joint. For flat flanges, apply a thin bead of grease in a uniform circle, ensuring the bead path is continuous.

• Assembly: Carefully join the two components. For ground glass joints, gently rotate the joint back and forth to spread the grease into a thin, transparent, and uniform seal. The final seal should be free of striations or air bubbles.

• Excess Removal: Wipe away any excess grease from the exterior of the joint with a clean, lint-free cloth.[1] This prevents contamination of the surrounding apparatus.

• Disassembly: Carefully separate the sealed components.

• Gross Removal: Wipe off the majority of the excess grease from both surfaces using a soft, clean, lint-free cloth.[5][8]

• Solvent Cleaning: To remove any remaining residue, wash the surfaces with an aromatic hydrocarbon solvent (toluene, xylene) or limonene.[3][4]

• Final Wash: For some applications, a final wash with warm, soapy water can be effective for removing residual films.[1][12]

• Rinsing and Drying: Thoroughly rinse the components with an appropriate solvent (e.g., acetone, though it won't dissolve the grease, it can help remove the cleaning solvent) and/or deionized water, followed by complete drying before storage or reuse.

Application Workflow Diagram

The entire process, from preparation to cleaning, can be visualized as a clear workflow.

Caption: Step-by-step workflow for creating a vacuum seal.

Additional Considerations

• 'Gettering' Action: Apiezon N has strong absorption properties, meaning it can absorb other greasy or chemical impurities from metal and glass surfaces, a valuable property where scrupulous cleanliness is required.[5][10]

• Shelf Life: The shelf life of Apiezon N grease is ten years from the date of manufacture, provided it is stored in its original unopened packaging at ambient temperatures (10 to 30°C).[3][8]

• Optical Applications: The grease is luminescent under UV light.[3][7] For optical testing, it is important to either cover the grease completely with the sample or use calibration to account for any emissions caused by the grease.[4]

• Cryogenic Lubrication: While an excellent sealant and thermal conductor at cryogenic temperatures, Apiezon N should not be used as a lubricant at these low temperatures.[5]

References

• 1. apiezon.com [apiezon.com]
• 2. APIEZON n N-25G Vacuum grease Temperature range -269~ 30 ℃ | NBCHAO [en1.nbchao.com]
• 3. 2spi.com [2spi.com]
• 4. apiezon.com [apiezon.com]
• 5. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 6. ajvs.com [ajvs.com]
• 7. cmr-direct.com [cmr-direct.com]
• 8. static.mimaterials.com [static.mimaterials.com]
• 9. apiezon.com [apiezon.com]
• 10. proscitech.com.au [proscitech.com.au]
• 11. sisweb.com [sisweb.com]
• 12. apiezon.com [apiezon.com]
• 13. apiezon.com [apiezon.com]

Application Notes and Protocols for Apiezon N as a Coupling Medium for Ultrasonic Transducers

Version: 1.0

Introduction

Apiezon N is a high-vacuum grease renowned for its exceptional performance at cryogenic temperatures and its utility in various scientific and industrial applications. While primarily recognized as a thermal couplant and a sealant for high-vacuum systems, its physical properties also make it a viable candidate for use as an ultrasonic coupling medium.[1][2][3] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of Apiezon N as a couplant for ultrasonic transducers.

The primary function of an ultrasonic couplant is to eliminate the air gap between the transducer and the test material, thereby facilitating the efficient transmission of ultrasonic waves.[4][5] Air is a poor conductor of sound, and its presence can lead to significant signal loss and inaccurate measurements.[4] Apiezon N's viscous, grease-like consistency allows it to fill surface imperfections and create a stable, air-free interface for ultrasonic transmission.[4][6]

Key Properties of Apiezon N

Property	Value	Source/Comment
Physical Properties
Appearance	Tenacious, rubbery consistency grease	[1]
Relative Density (@ 20°C)	0.911 g/cm³	[7]
Thermal Properties
Typical Working Temperature Range	-269°C to +30°C	[7]
Melting Point	42°C to 52°C	[7]
Thermal Conductivity (@ 20°C)	0.194 W/m°C	[7]
Acoustic Properties (Estimated)
Estimated Longitudinal Wave Velocity	~1450 m/s	Estimation based on similar hydrocarbon compounds.
Estimated Acoustic Impedance	~1.32 MRayl	Calculated from Relative Density and Estimated Longitudinal Wave Velocity.
Estimated Acoustic Attenuation	Low to Moderate	Expected to be higher than water but suitable for many applications.
Other Properties
Vapor Pressure (@ 20°C)	6 x 10⁻¹⁰ Torr	[7]
Composition	Hydrocarbon grease	[1]

Note on Acoustic Properties: The acoustic impedance of a material is a critical factor in determining the efficiency of sound transmission between it and another material. It is calculated as the product of the material's density and its acoustic velocity. An ideal couplant should have an acoustic impedance that is between that of the transducer and the test material to minimize reflection and maximize transmission.

Rationale for Using a Coupling Medium

The necessity of a coupling medium in ultrasonic measurements stems from the principles of acoustic impedance. When an ultrasonic wave encounters an interface between two materials with different acoustic impedances, a portion of the wave is reflected, and a portion is transmitted. The greater the impedance mismatch, the greater the reflection. The air gap between a transducer and a sample represents a significant impedance mismatch, leading to near-total reflection of the ultrasonic signal. A couplant displaces the air and provides a medium with an intermediate acoustic impedance, thus improving signal transmission.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. cmr-direct.com [cmr-direct.com]
• 3. apiezon.com [apiezon.com]
• 4. medicogrp.com [medicogrp.com]
• 5. Ultrasonic Couplants [ims.evidentscientific.com]
• 6. mdpi.com [mdpi.com]
• 7. proscitech.com.au [proscitech.com.au]

Application Notes and Protocols for Apiezon N Grease in Thermal Cycling Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon N grease is a silicone-free and halogen-free hydrocarbon grease specifically formulated for cryogenic applications.[1][2][3] Its ability to withstand repeated thermal cycling between cryogenic temperatures and room temperature makes it a crucial material in various scientific and research settings, including for sample mounting in cryostats, thermal coupling of superconducting magnets, and sealing vacuum systems.[4][5][6] This document provides detailed application notes, protocols, and performance data related to the thermal cycling capabilities of Apiezon N grease.

A key feature of Apiezon N grease is its "craze-free" performance at cryogenic temperatures, meaning it resists cracking and fracturing under repeated cooling and warming cycles.[2][4] This property is critical for maintaining consistent thermal contact and vacuum integrity. The grease is pliable at room temperature, allowing for easy application and removal of components, and it becomes a solid at cryogenic temperatures, ensuring a stable and secure connection.[5][7]

Performance Data

While extensive data on the degradation of Apiezon N grease properties over a large number of thermal cycles is limited in publicly available literature, existing research and manufacturer specifications provide valuable insights into its performance.

Thermal Conductance

A study conducted at the NASA Ames Research Center provides quantitative data on the thermal conductance of Apiezon N grease at liquid helium temperatures.[7][8] The data demonstrates a significant improvement in thermal conductance when using Apiezon N grease to augment pressed metallic contacts.[7][8]

Table 1: Thermal Conductance of Pressed Metallic Contacts Augmented with Apiezon N Grease at 4.2 K [7]

Contact Material	Applied Force (N)	Thermal Conductance (W/K)
OFHC Copper	22	0.28
111	0.55
222	0.72
445	0.95
670	1.10
6061-T6 Aluminum	22	0.18
111	0.35
222	0.48
445	0.65
670	0.78
Brass	22	0.12
111	0.22
222	0.29
445	0.39
670	0.46
304 Stainless Steel	22	0.025
111	0.045
222	0.060
445	0.080
670	0.095

Note: The data in this table is derived from graphical representations in the cited source and should be considered approximate.

Recent preliminary studies have also aimed to measure the thermal conductance of Apiezon N grease at even lower temperatures (20-200 mK) and have noted the importance of investigating degradation effects due to thermal cycles.[9]

Vacuum Performance

Apiezon N grease is well-suited for high vacuum applications due to its low vapor pressure.[3][6] This is a critical property that is maintained through thermal cycling.

Table 2: Physical Properties of Apiezon N Grease Relevant to Thermal Cycling

Property	Value	Citation
Recommended Operating Temperature Range	-273°C to +30°C	[1][2][3]
Vapor Pressure at 20°C	6 x 10⁻¹⁰ Torr	[3][6]

The "craze-free" nature of the grease at cryogenic temperatures ensures that vacuum seals are maintained without cracks or leaks, even after repeated cycling.[4]

Experimental Protocols

The following are generalized protocols for applying Apiezon N grease and for evaluating its thermal cycling performance. These protocols are based on best practices and should be adapted to specific experimental setups.

Protocol 1: Application of Apiezon N Grease for Thermal Contact

This protocol describes the steps for applying Apiezon N grease to ensure optimal thermal contact between a sample and a cold finger or a sensor and a mounting surface.

Caption: Workflow for applying Apiezon N grease.

Protocol 2: Evaluating Thermal Cycling Performance of a Vacuum Seal

This protocol outlines a procedure to test the integrity of a vacuum seal made with Apiezon N grease after a series of thermal cycles.

Caption: Protocol for vacuum seal thermal cycling test.

Logical Relationships

The decision to use Apiezon N grease and the considerations for its application can be represented in a logical flow.

Caption: Decision tree for using Apiezon N grease.

Summary and Best Practices

• Cleanliness is Key: Always ensure that the surfaces to be joined are meticulously clean and free of any contaminants before applying the grease.

• Less is More: Apply a thin, uniform layer of Apiezon N grease. An excessive amount of grease can actually hinder thermal conductivity and is more prone to trapping contaminants.

• Avoid Contamination: Do not return any unused grease to the original container to prevent contamination.

• Solvent Compatibility: Apiezon N grease is soluble in hydrocarbon solvents such as toluene or xylene, which can be used for cleaning and removal.[5] Always follow appropriate safety procedures when handling solvents.

• Regular Inspection: For long-term experiments involving numerous thermal cycles, it is good practice to periodically inspect the integrity of the grease joint if the experimental setup allows.

While Apiezon N grease has a proven track record of reliable performance in applications involving thermal cycling, for critical applications, it is recommended to perform in-situ testing to validate its performance under the specific conditions of your experiment.

References

• 1. apiezon.com [apiezon.com]
• 2. cmr-direct.com [cmr-direct.com]
• 3. apiezon.com [apiezon.com]
• 4. mitegen.com [mitegen.com]
• 5. apiezon.com [apiezon.com]
• 6. nanovactech.com [nanovactech.com]
• 7. madison-tech.com [madison-tech.com]
• 8. static.mimaterials.com [static.mimaterials.com]
• 9. [2401.11846] Thermalization of a SQUID chip at cryogenic temperature: Thermal conductance measurement for GE 7031 Varnish Glue, Apiezon N Grease and Rubber Cement between 20 and 200 mK [arxiv.org]

techniques for applying a thin, uniform layer of Apiezon N

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for applying a thin, uniform layer of Apiezon N grease, a crucial technique for ensuring effective thermal contact and reliable vacuum seals in a variety of research and development applications. Apiezon N is a high-vacuum grease renowned for its exceptional performance at cryogenic temperatures.[1][2]

Core Applications

Apiezon N grease is primarily utilized in scientific applications for:

• Thermal Coupling: It enhances heat transfer between components, which is critical for cooling samples, sensors, and superconducting magnets.[3][4] Its ability to fill the micropores of adjoining surfaces improves thermal contact.[1][5]

• Vacuum Sealing: Due to its extremely low vapor pressure, it is ideal for creating seals in high-vacuum systems, including vacuum lines, cold traps, and electron microscopes.[3]

• Sample and Sensor Mounting: At room temperature, Apiezon N is pliable, allowing for easy mounting of delicate samples and sensors. It solidifies at cryogenic temperatures, ensuring components are held securely.[1][6][7]

• Vibration Damping: Its tenacious and rubbery consistency provides a cushioning effect, absorbing vibrations in sensitive equipment, such as in fragile glass-to-glass joints.[8][9]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Apiezon N grease.

Property	Value
Typical Working Temperature	-269°C to +30°C
Vapour Pressure @ 20°C	6 x 10⁻¹⁰ Torr
Relative Density @ 20°C	0.911
Thermal Conductivity	0.194 W/m°C
Melting Point	42°C to 52°C

Experimental Protocols

Achieving a thin and uniform layer is paramount; excessive grease can act as an insulator, hindering thermal transfer, or trap air, compromising vacuum integrity.[10] The guiding principle for application is that "less is more". A thin, translucent sheen is the goal, not a thick, opaque coating.[10]

Protocol 1: General Application for a Thin, Uniform Layer on a Flat Surface

This protocol is suitable for preparing a surface for thermal contact with another flat component.

Materials:

• Apiezon N grease

• Lint-free wipes

• Appropriate solvent (e.g., isopropyl alcohol, toluene, xylene)

• Spatula or a clean, flat-edged tool

• Nitrile gloves

Procedure:

• Surface Preparation: Thoroughly clean the surfaces to be joined. Use a lint-free wipe and a suitable solvent to remove any old grease, oils, and particulate contaminants. Ensure the surfaces are completely dry before proceeding. Wear nitrile gloves to prevent re-contamination from skin oils.[10]

• Grease Dispensing: Dispense a very small, pea-sized amount of Apiezon N grease onto the center of one of the surfaces.[11]

• Spreading the Grease:

  • Use a clean spatula or a flat-edged tool to spread the grease evenly across the surface.[11][12]

  • Alternatively, place the mating component on top of the grease droplet and apply gentle, even pressure to spread the grease. A slight twisting or rotating motion can help to distribute the grease uniformly and expel any trapped air.[10]

• Final Inspection: Separate the components and inspect the grease layer. It should appear as a thin, uniform, and translucent film. If there are areas without grease or if the layer is too thick, clean the surfaces and repeat the application.

• Component Assembly: Once a satisfactory layer is achieved, join the components, applying firm and even pressure. For components secured with screws, tighten them in a diagonal pattern to ensure even pressure distribution.[3]

Protocol 2: Mounting a Small Component (e.g., Sensor, Semiconductor Chip)

This protocol is optimized for ensuring excellent thermal contact for small, delicate components.

Materials:

• Apiezon N grease

• Lint-free wipes

• Appropriate solvent

• Fine-tipped applicator (e.g., clean toothpick, single-use plastic spatula)

• Nitrile gloves

Procedure:

• Surface Preparation: Clean both the mounting surface and the surface of the component as described in Protocol 1, Step 1.[11]

• Grease Application: Using a fine-tipped applicator, apply a minuscule amount of Apiezon N grease to the center of the component's contact surface. For very small components, a "single dot" method is effective.[3]

• Component Placement: Carefully place the component onto the target mounting area.

• Setting the Component: Gently press down on the component to spread the grease into a thin, uniform layer between the component and the mounting surface. A slight back-and-forth or circular motion can aid in uniform distribution.

• Excess Grease Removal: Carefully remove any excess grease that may have squeezed out from the sides of the component using a clean, lint-free wipe.

Protocol 3: Application to O-rings and Ground Glass Joints

This protocol details the application of Apiezon N for creating a reliable vacuum seal.

Materials:

• Apiezon N grease

• Lint-free wipes

• Appropriate solvent

• Nitrile gloves

Procedure:

• Surface Preparation: Ensure the O-ring and the mating surfaces of the joint are clean and dry.[10]

• Grease Application for O-rings:

  • Dispense a small amount of Apiezon N grease onto a gloved fingertip.

  • Rub the grease between two gloved fingers to create a thin film.

  • Gently run the O-ring through the greased fingers to apply a very light, even coating.

  • Wipe away any excess grease with a lint-free cloth. The O-ring should have a visible sheen.[9]

• Grease Application for Ground Glass Joints:

  • Apply a narrow, continuous stripe of Apiezon N grease around the upper part of the male joint.[10]

  • Insert the male joint into the female joint and rotate them together to spread the grease evenly. A properly greased joint will appear transparent and free of striations.[10]

• Final Check: Ensure no excess grease has been pushed into the interior of the vacuum system, as this could lead to contamination.[13]

Visualizations

Caption: General workflow for applying Apiezon N grease.

Caption: Common techniques for spreading thermal grease.

Removal of Apiezon N Grease

To remove Apiezon N grease, first wipe the surfaces with a clean, soft, lint-free cloth. Any remaining residue can be cleaned with an aromatic hydrocarbon solvent such as toluene or xylene. For a more environmentally friendly option, limonene can be used. It is important to note that Apiezon N is not soluble in alcohols (like ethanol or IPA) or ketones (such as acetone), so these should not be used for cleaning.[9]

References

• 1. apiezon.com [apiezon.com]
• 2. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 3. Where and How to Apply Thermal Grease - INCURE INC. [incurelab.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 6. apiezon.com [apiezon.com]
• 7. Low-temperature grease-Cryogenic Accessories-Avantgarde [avantcryosystem.com]
• 8. Apiezon grease selection guide [cmr-direct.com]
• 9. apiezon.com [apiezon.com]
• 10. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 11. aok-technologies.com [aok-technologies.com]
• 12. How to apply thermal grease-NFION [nfionthermal.com]
• 13. Reddit - The heart of the internet [reddit.com]

Technical Notes & Optimization

Apiezon N Grease Removal: A Technical Guide for Researchers

This technical support center provides detailed guidance for researchers, scientists, and drug development professionals on the effective and safe removal of Apiezon N grease from scientific instruments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for removing Apiezon N grease?

A1: The primary method involves a two-step process. First, physically remove the bulk of the grease by wiping with a soft, clean, lint-free cloth.[1][2][3] Then, use a suitable solvent to dissolve and wash away any remaining residue.

Q2: What are the most effective solvents for dissolving Apiezon N grease?

A2: Apiezon N, being a hydrocarbon-based grease, is soluble in aromatic hydrocarbon solvents.[1][2][4][5] Toluene and xylene are highly effective for this purpose.[1][2][6] For a more environmentally friendly option, d-limonene is also recommended.[1][2]

Q3: Are there any solvents I should avoid using?

A3: Yes. Apiezon N grease is not soluble in alcohols such as ethanol and isopropanol (IPA), or ketones like acetone and methyl ethyl ketone (MEK).[1][2][6] Using these solvents will be ineffective for cleaning.

Q4: Can I use warm soapy water to remove the grease?

A4: While warm soapy water can be used to wash away residues after the bulk of the grease has been removed with a cloth, it is generally less effective than hydrocarbon solvents for complete removal.[1][2][6]

Q5: Is Apiezon N grease compatible with all types of O-rings and seals?

A5: No. Apiezon N grease is compatible with a variety of materials including Viton™, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[1][2] However, due to its hydrocarbon base, it is not compatible with EPDM, EPR, butyl rubber, and PVC seals.[2] Using Apiezon N with these materials can cause them to swell, degrade, and fail.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Grease residue remains after cleaning with a recommended solvent.	Insufficient solvent application or agitation.	Repeat the cleaning process, ensuring the affected area is thoroughly wetted with the solvent. Use a soft brush (compatible with the instrument surface) to gently agitate the area and help dissolve the grease.
The grease has aged and hardened.	Allow the solvent to soak on the affected area for a longer period to soften the grease before wiping or agitating.
The cleaning solvent is not effective.	An incorrect solvent is being used (e.g., alcohol or ketone).	Confirm you are using a recommended aromatic hydrocarbon solvent such as toluene, xylene, or d-limonene.[1][2][6]
Damage to instrument components (e.g., swelling of seals) after cleaning.	The cleaning solvent is incompatible with the component material.	Immediately discontinue the use of the incompatible solvent. Consult the instrument's manual or manufacturer for material compatibility information. If unsure, test the solvent on a small, non-critical area first.
Apiezon N grease was used with incompatible seals (e.g., EPDM, PVC).	Replace the damaged seals with a compatible material such as Viton™ or nitrile.

Experimental Protocols

Protocol 1: Standard Removal of Apiezon N Grease from Glassware and Metal Components

Materials:

• Clean, lint-free cloths

• Aromatic hydrocarbon solvent (Toluene or Xylene) or d-Limonene

• Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Glass beaker or solvent-compatible container

• Soft-bristled brush (optional, for stubborn residue)

• Waste container for solvent and used cloths

Procedure:

• Safety First: Ensure you are working in a well-ventilated area, preferably within a fume hood, to minimize inhalation of solvent vapors.[7][8][9] Don the appropriate PPE.

• Mechanical Removal: Use a clean, lint-free cloth to wipe away as much of the Apiezon N grease as possible.[1][2][3]

• Solvent Application: Moisten a fresh, lint-free cloth with the chosen solvent (toluene, xylene, or d-limonene).

• Wiping: Gently wipe the surfaces where the grease was present. The solvent will dissolve the remaining residue.

• Stubborn Residue: For hard-to-reach areas or persistent residue, you can pour a small amount of solvent into a beaker and use a soft-bristled brush to gently scrub the affected parts. Ensure the brush material is compatible with the solvent and the instrument surface.

• Final Rinse (Optional): For critical applications requiring utmost cleanliness, a final rinse with a high-purity solvent may be performed.

• Drying: Allow the cleaned components to air dry completely in the fume hood before reassembly or use.

• Waste Disposal: Dispose of the used solvent and cloths in a designated hazardous waste container according to your institution's safety guidelines.

Protocol 2: Removal of Apiezon N Grease from Sensitive or Complex Instruments

Materials:

• All materials listed in Protocol 1

• Cotton swabs or cleanroom wipes

• Low-pressure air or nitrogen source for drying (optional)

Procedure:

• Safety and Preparation: Adhere to the safety precautions outlined in Protocol 1. If possible, disassemble the instrument to gain better access to the contaminated areas. Consult the instrument manual for disassembly instructions.

• Mechanical Removal: Carefully wipe away the bulk of the grease using lint-free cloths or cleanroom wipes.

• Targeted Solvent Application: Instead of immersing the components, apply the solvent sparingly using a cotton swab or a lightly dampened wipe. This provides greater control and minimizes the risk of solvent ingress into sensitive areas.

• Gentle Agitation: If necessary, use a solvent-dampened swab to gently work on stubborn residue. Avoid applying excessive force that could damage delicate components.

• Drying: Allow the solvent to evaporate completely. For intricate parts, a gentle stream of low-pressure, clean, dry air or nitrogen can be used to assist in drying.

• Reassembly: Once all components are thoroughly dry and clean, reassemble the instrument according to the manufacturer's instructions.

• Waste Disposal: Dispose of all waste materials as described in Protocol 1.

Solvent Selection and Safety

The following table summarizes the recommended solvents and their key properties.

Solvent	Effectiveness	Environmental Friendliness	Key Safety Considerations
Toluene	High	Low	Flammable, toxic, requires use in a fume hood with appropriate PPE.[7][8][9]
Xylene	High	Low	Flammable, toxic, requires use in a fume hood with appropriate PPE.[7][8][9]
d-Limonene	High	High	Combustible (less flammable than toluene/xylene), biodegradable. Still requires good ventilation and PPE.

Logical Workflow for Apiezon N Grease Removal

Caption: A flowchart illustrating the step-by-step process for safely and effectively removing Apiezon N grease.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. apiezon.com [apiezon.com]
• 4. locoscience.com [locoscience.com]
• 5. nanovactech.com [nanovactech.com]
• 6. apiezon.com [apiezon.com]
• 7. hichemorganics.in [hichemorganics.in]
• 8. cdn.dal.ca [cdn.dal.ca]
• 9. Using solvents safely in the lab | Lab Manager [labmanager.com]

troubleshooting vacuum leaks in systems using Apiezon N

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using Apiezon N grease in vacuum systems.

Frequently Asked Questions (FAQs)

General Properties and Handling

• What is Apiezon N grease and what are its primary uses? Apiezon N is a silicone- and halogen-free cryogenic high vacuum grease.[1][2] It is widely recognized for its use in cryogenic applications as a sealant and thermal contact medium.[1][3][4][5][6][7] Its ability to provide craze-free performance at low temperatures and withstand frequent cycling between cryogenic temperatures (as low as -273°C) and ambient temperatures up to +30°C makes it a preferred choice for such applications.[1][2][3][6][7] It is also used at ambient temperatures where added cushioning against vibrations is needed, particularly in fragile glass-to-glass joints.[1][2][3][6]

• What are the key advantages of Apiezon N over silicone-based greases? Apiezon N is a hydrocarbon-based grease and does not exhibit the "creep" or "carry over" issues commonly associated with silicone-based products.[3][8][4][9] This prevents the contamination of adjacent surfaces, which is critical in applications like surface coating, metal deposition, and semiconductor manufacturing.[3][8] Its silicone-free nature also reduces the risk of interference in analytical techniques such as infrared and mass spectrometry.[3][8]

• What is the shelf life of Apiezon N and how should it be stored? The shelf life of Apiezon N grease is ten years from the date of manufacture when stored in its original unopened packaging at ambient temperatures (10 to 30°C).[3][8][10] If the container has been opened, it should be resealed and stored in a clean, dry, dark environment under the same ambient conditions to maximize its remaining shelf life, though this is not guaranteed for the full ten years.[11]

Application and Removal

• How should Apiezon N be applied to O-rings and other sealing surfaces? While a well-fitted and clean O-ring may not always require grease, a thin film of Apiezon N can enhance sealing performance and ease installation and removal.[12] To apply, place a small amount of grease on a gloved hand and apply a thin, even film to the O-ring.[12][13] Excess grease should be wiped away, leaving only a light sheen on the surface.[12][13]

• How can Apiezon N grease be removed? Excess Apiezon N can be wiped away with a soft, clean, lint-free cloth.[1][3][5][14][15] Any remaining residue can be cleaned with warm soapy water or a hydrocarbon solvent such as toluene or xylene.[1][3][5][14][15] For a more environmentally friendly option, limonene is recommended.[1][3][5][14][15] Apiezon N is not soluble in alcohols (like ethanol or IPA) or ketones (like acetone or MEK), so these should not be used for cleaning.[1][3][5][14][15]

Troubleshooting Vacuum Leaks

• My vacuum system has a leak after applying Apiezon N. What are the common causes? Common causes for vacuum leaks when using Apiezon N include:

  • Improper Application: Applying too much or too little grease can result in a poor seal. An excessive amount can trap air, while too little may not adequately fill surface imperfections.

  • Contamination: The sealing surfaces or the grease itself may have been contaminated with dust, debris, or other substances that prevent a proper seal.

  • Incompatible Materials: Apiezon N is incompatible with certain materials like EPDM, EPR, butyl rubber, and PVC seals.[1][16][12][17] Using it with these materials can cause the seals to swell or degrade, leading to leaks.[18]

  • Operating Outside Temperature Range: Using the grease at temperatures above its recommended working range (+30°C) can cause it to melt and flow away from the sealing surface.[19] While it is designed for cryogenic use, it should not be used as a lubricant at these low temperatures.[3][20]

• How can I detect the location of a vacuum leak? A common method for detecting vacuum leaks is the use of a helium mass spectrometer leak detector. For systems sealed with Apiezon N, you can also carefully apply a solvent like isopropanol to suspected leak points while monitoring the vacuum gauge. A sudden change in pressure can indicate the location of the leak. However, be aware that Apiezon N is not soluble in alcohols, so this method relies on the solvent temporarily blocking the leak path.

Data Presentation

Apiezon N Properties

Property	Value
Vapor Pressure @ 20°C	6 x 10⁻¹⁰ Torr[1][2][3][5][6][9][21]
Working Temperature Range	-273°C to +30°C[2][3][4][5][7][9][21]
Relative Density @ 20°C	0.911[4][5][21]
Outgassing Characteristics (ASTM E595)	<1% TML, <0.1% CVCM[4][5][21]
Thermal Conductivity @ 20°C	0.194 W/m°C[4][21]
Shelf Life (unopened)	10 years[3][8][10][11]

Material Compatibility

Compatible Materials	Incompatible Materials
Viton	EPDM (ethylene propylene diene M-class rubber)[1][16][12][17]
Nitrile (>30% content)[1][3][16][12][17]	EPR (ethylene propylene rubber)[1][16][12][17]
Nylon[1][3][16][12][17]	Butyl rubber[1][16][12][17]
Polyurethane[1][3][16][12][17]	PVC seals[1][16][12][17]
Polyethylene[1][3][16][12][17]
Polypropylene[1][3][16][12][17]
Silicone

Experimental Protocols

Protocol for Applying Apiezon N to a Ground Glass Joint

• Surface Preparation: Thoroughly clean the male and female components of the ground glass joint. Wipe away any old grease or residue using a suitable solvent (e.g., toluene, xylene) and a lint-free cloth. Ensure the surfaces are completely dry before proceeding.

• Grease Application: Using a clean spatula or a gloved finger, apply a small, even band of Apiezon N grease around the upper part of the male joint. Avoid applying grease to the very tip to prevent it from being pushed into the system.

• Joint Assembly: Insert the male joint into the female joint and rotate them together to spread the grease evenly, creating a translucent, uniform seal. A properly greased joint will appear clear, without any streaks or bubbles.

• Inspection: Visually inspect the joint to ensure a continuous seal has been formed. If there are any gaps or air bubbles, separate the joints, clean them, and repeat the application process.

Visualizations

Caption: Troubleshooting workflow for vacuum leaks with Apiezon N.

References

• 1. apiezon.com [apiezon.com]
• 2. nanovactech.com [nanovactech.com]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. cmr-direct.com [cmr-direct.com]
• 5. 2spi.com [2spi.com]
• 6. highvacdepot.com [highvacdepot.com]
• 7. agarscientific.com [agarscientific.com]
• 8. apiezon.com [apiezon.com]
• 9. ajvs.com [ajvs.com]
• 10. apiezon.com [apiezon.com]
• 11. Kurt J. Lesker Company | Fluids ShelfLife Technical Notes | Enabling Technology for a Better World [lesker.com]
• 12. apiezon.com [apiezon.com]
• 13. apiezon.com [apiezon.com]
• 14. apiezon.com [apiezon.com]
• 15. Kurt J. Lesker Company | Frequently Asked Questions - How do you remove Apiezon hydrocarbon greases? | Enabling Technology for a Better World [lesker.com]
• 16. ajvs.com [ajvs.com]
• 17. highvacdepot.com [highvacdepot.com]
• 18. apiezon.com [apiezon.com]
• 19. apiezon.com [apiezon.com]
• 20. static.mimaterials.com [static.mimaterials.com]
• 21. proscitech.com.au [proscitech.com.au]

Technical Support Center: Apiezon N Grease at Low Temperatures

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with Apiezon N grease becoming brittle at low temperatures.

Troubleshooting Guide

Issue: Apiezon N grease appears brittle, is cracking, or is failing to provide a proper seal at cryogenic temperatures.

Apiezon N is specifically formulated to be "craze-free" and resist cracking at temperatures as low as -269°C.[1][2][3][4] If you are experiencing brittleness, it is likely due to external factors rather than a failure of the grease itself. Follow this guide to diagnose and resolve the issue.

Step 1: Verify Correct Application and Expectations

At cryogenic temperatures, Apiezon N is designed to solidify.[1][2][5] This solid state is essential for its function as a thermal contact medium and vacuum sealant at these temperatures. The grease should be pliable at room temperature for easy application, but it is not intended to remain soft once cooled.

• Action: Confirm that the observed "brittleness" is not the expected solidification of the grease. True brittleness would be indicated by cracking or a loss of vacuum seal.

Step 2: Check for Contamination

Apiezon greases have strong "gettering" properties, meaning they can readily absorb other vapors and chemical impurities from their environment, especially when a container is left open.[1][2] Contamination can alter the low-temperature performance of the grease.

• Action:

  • Ensure that the tube of Apiezon N is always tightly capped when not in use.

  • Use clean, lint-free cloths and tools for application.

  • If contamination is suspected, use a fresh, unopened tube of Apiezon N for your next application.

Step 3: Review Application Technique

The thickness of the grease layer can impact its performance. An excessively thick layer may be more prone to developing stress fractures during thermal cycling.

• Action:

  • Apply a thin, uniform layer of Apiezon N. The goal is to fill microscopic pores and create a continuous, thin film between surfaces.

  • For vacuum sealing, ensure the grease is applied evenly to the sealing surfaces.

Step 4: Evaluate Thermal Cycling Parameters

While Apiezon N is designed to withstand repeated thermal cycling, extremely rapid cooling rates could potentially introduce stress in the experimental setup, which might be misattributed to the grease.

• Action:

  • If possible, cool the apparatus at a moderate, controlled rate.

  • Ensure all components of the assembly are suitable for cryogenic temperatures and have compatible coefficients of thermal expansion.

Step 5: Check Product Age and Storage

Apiezon N has a shelf life of ten years from the date of manufacture when stored in its original, unopened packaging at ambient temperatures (10 to 30°C).[2][6]

• Action:

  • Check the manufacturing date on the packaging to ensure the product is within its shelf life.

  • Verify that the grease has been stored correctly, away from direct sunlight and sources of heat.

Frequently Asked Questions (FAQs)

Q1: What is the recommended operating temperature for Apiezon N?

A1: Apiezon N is designed for use in a temperature range of -269°C to +30°C.[1][6][7] It is specifically formulated for its excellent performance at cryogenic temperatures.

Q2: Is Apiezon N supposed to remain soft at low temperatures?

A2: No, Apiezon N is pliable at room temperature for ease of application but is designed to solidify at cryogenic temperatures.[1][2][5] This solidification is crucial for its function in providing thermal contact and a reliable vacuum seal.

Q3: How do I properly clean and remove Apiezon N grease?

A3: Apiezon N can be wiped away with a clean, lint-free cloth.[2][6] Any remaining residue can be removed using a hydrocarbon solvent such as toluene or xylene.[2][6] For a more environmentally friendly option, limonene can be used.[2][6] Apiezon N is not soluble in alcohols or ketones like acetone.[2][6]

Q4: Can I use Apiezon N as a lubricant at cryogenic temperatures?

A4: While Apiezon N has good lubricating properties at ambient temperatures, it should not be used as a lubricant at cryogenic temperatures due to its solidification.[2]

Q5: What makes Apiezon N a good choice for cryogenic vacuum seals?

A5: Apiezon N has a very low vapor pressure (6 x 10⁻¹⁰ Torr at 20°C), which decreases further at lower temperatures.[1][4] Its resistance to cracking and crazing at cryogenic temperatures ensures the integrity of the vacuum seal, even with repeated thermal cycling.[4][5][6]

Data Summary

The following table summarizes the key quantitative properties of Apiezon N grease.

Property	Value
Typical Working Temperature Range	-269°C to +30°C
Vapor Pressure @ 20°C	6 x 10⁻¹⁰ Torr
Relative Density @ 20°C	0.911
Shelf Life (Unopened)	10 years

Experimental Protocol: Testing Low-Temperature Performance of a Cryogenic Grease

This protocol outlines a general procedure to verify the performance of a cryogenic grease like Apiezon N.

Objective: To determine if the grease maintains a vacuum seal without cracking at a target cryogenic temperature.

Materials:

• Cryostat or a similar cooling system

• Small vacuum chamber with a demountable flange or viewport

• O-ring suitable for cryogenic temperatures

• High-vacuum pump and vacuum gauge

• Cryogenic grease to be tested (e.g., Apiezon N)

• Clean, lint-free cloths and appropriate solvents (e.g., toluene or xylene)

Methodology:

• Preparation: Thoroughly clean the sealing surfaces of the flange/viewport and the O-ring to remove any old grease or contaminants. Dry all components completely.

• Grease Application: Apply a thin, uniform layer of the cryogenic grease to the O-ring and the sealing surfaces.

• Assembly: Assemble the flange/viewport onto the vacuum chamber, ensuring a good fit.

• Evacuation: Connect the chamber to the vacuum pump and evacuate to the desired vacuum level (e.g., < 10⁻⁶ Torr).

• Initial Leak Check: Isolate the chamber from the pump and monitor the pressure for a set period (e.g., 30 minutes) to ensure a good initial seal at room temperature.

• Cooling: Begin cooling the cryostat to the target low temperature. Monitor the vacuum gauge throughout the cooling process.

• Low-Temperature Hold: Once the target temperature is reached, hold for a specified duration (e.g., 1 hour), continuing to monitor the vacuum pressure. Any significant rise in pressure could indicate a leak due to grease failure.

• Thermal Cycling (Optional): If required, cycle the temperature of the apparatus between the cryogenic temperature and room temperature, monitoring the vacuum integrity during each cycle.

• Disassembly and Inspection: After the test, warm the apparatus to room temperature. Disassemble the flange/viewport and visually inspect the grease for any signs of cracking or crazing.

Visualizations

The following diagrams illustrate key logical workflows for troubleshooting and decision-making.

Caption: Troubleshooting workflow for Apiezon N brittleness.

Caption: Decision pathway for selecting a cryogenic grease.

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 3. agarscientific.com [agarscientific.com]
• 4. nanovactech.com [nanovactech.com]
• 5. cmr-direct.com [cmr-direct.com]
• 6. static.mimaterials.com [static.mimaterials.com]
• 7. ajvs.com [ajvs.com]

Technical Support Center: Apiezon N for Enhanced Thermal Conductance

Welcome to the technical support center for utilizing Apiezon N grease to improve the thermal conductance of pressed contacts in your research and development applications. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure optimal performance in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon N grease and why is it used for thermal contact?

Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely used in cryogenic applications to enhance thermal contact between surfaces.[1][2][3][4][5] Its primary function is to fill microscopic voids and imperfections on contacting surfaces, thereby increasing the effective area for heat transfer.[1][3][5][6][7] It is particularly effective at cryogenic temperatures where it solidifies, forming a craze-free and crack-free bond that withstands thermal cycling.[2][3][4][5][8]

Q2: What is the operational temperature range for Apiezon N grease?

Apiezon N is specifically formulated for cryogenic use and has a typical working temperature range of -269°C to +30°C (-452°F to +86°F).[3][5] It is not recommended for high-temperature applications as it liquefies around 42-52°C.[9]

Q3: How does Apiezon N compare to other thermal interface materials like indium foil?

Studies have shown that for pressed metallic contacts, Apiezon N grease can provide a significant improvement in thermal conductance, in some cases even outperforming indium foil, especially for materials like aluminum, brass, and copper.[10][11] While indium has a higher bulk thermal conductivity, Apiezon N's ability to conform perfectly to surfaces can lead to a lower overall thermal resistance in the joint.[1][6][12]

Q4: Can Apiezon N be used in high vacuum environments?

Yes, Apiezon N has a very low vapor pressure, typically around 6 x 10⁻¹⁰ Torr at 20°C, making it well-suited for high vacuum applications.[3][4][5][8]

Q5: How do I remove Apiezon N grease after an experiment?

Apiezon N grease can be wiped away with a clean, lint-free cloth.[1][3] Any remaining residue can be cleaned with hydrocarbon solvents such as toluene or xylene.[1][2][3] For a more environmentally friendly option, limonene can be used.[3] It is important to note that Apiezon N is not soluble in alcohols or ketones.[1][3][13]

Troubleshooting Guide

This guide addresses common issues encountered when using Apiezon N to improve thermal conductance.

Problem: Poor thermal contact despite using Apiezon N grease.

Possible Cause	Solution
Excessive grease application	Using too much grease can create a thick, insulating layer.[9] Apply only a very thin, uniform layer to one of the contact surfaces. The goal is to fill microscopic gaps, not to create a thick interface.
Insufficient clamping force	Apiezon N works best in conjunction with mechanical clamping.[9] Ensure that the pressed contact is under adequate and uniform pressure to minimize the grease layer thickness and maximize surface contact.
Surface contamination	The surfaces to be joined must be meticulously clean. Contaminants like oils, dust, or oxides can prevent the grease from making proper contact. Clean the surfaces with an appropriate solvent before applying the grease.
Grease applied at cryogenic temperatures	Apiezon N should be applied at room temperature when it is pliable.[2][3] Applying it at cryogenic temperatures will result in a poor, non-uniform bond.
Use outside of recommended temperature range	Apiezon N is not suitable for temperatures above 30°C.[3][5] For higher temperatures, consider Apiezon H grease.[12]

Problem: Difficulty in separating components after cryogenic use.

Possible Cause	Solution
Solidification of the grease	Apiezon N solidifies at cryogenic temperatures, which can make disassembly difficult.[2][3][9] Allow the apparatus to warm up to room temperature before attempting to separate the components. The grease will become pliable again, allowing for easier separation.
Excessive grease application	A thick layer of solidified grease can create a strong bond. Applying a minimal amount of grease will facilitate easier disassembly.

Data Presentation

The following tables summarize the thermal conductance of pressed contacts augmented with Apiezon N grease for various materials at different applied forces. The data is based on experimental measurements conducted at liquid helium temperatures (1.6 K to 6.0 K).[11][14]

Table 1: Thermal Conductance of Pressed Contacts with Apiezon N Grease

Material	Applied Force (N)	Thermal Conductance at 4.2 K (W/K)
OFHC Copper	22	~0.3
112	~0.6
336	~1.0
670	~1.4
6061-T6 Aluminum	44	~0.15
224	~0.3
448	~0.4
670	~0.5
Free-Machining Brass	22	~0.08
112	~0.15
336	~0.25
670	~0.35
304 Stainless Steel	22	~0.01
112	~0.02
336	~0.03
670	~0.04

Note: The values presented are approximate and can vary based on surface finish and experimental conditions.

Experimental Protocols

Methodology for Applying Apiezon N Grease for Optimal Thermal Contact

This protocol outlines the step-by-step procedure for applying Apiezon N grease to improve the thermal conductance of pressed contacts in a cryogenic setup.

1. Surface Preparation:

• Ensure both contact surfaces are meticulously clean and free of any contaminants such as oils, dust, and oxides.
• Degrease the surfaces using a suitable solvent (e.g., acetone, isopropanol) and a lint-free cloth.
• If necessary, remove any surface oxides by gentle abrasion with a fine-grit abrasive paper, followed by another solvent cleaning.
• Allow the surfaces to dry completely in a clean environment.

2. Grease Application:

• At room temperature, apply a very small amount of Apiezon N grease to the center of one of the contact surfaces.
• Using a clean, flat tool (e.g., a razor blade or a dedicated spatula), spread the grease into a thin, uniform, and translucent layer across the entire contact area. The goal is to create a layer that is just thick enough to fill the microscopic surface imperfections.

3. Assembly and Clamping:

• Carefully bring the two contact surfaces together, ensuring they are properly aligned.
• Apply a firm and uniform pressure to the assembly. This can be achieved through bolts, clamps, or a press.
• The applied pressure should be sufficient to squeeze out any excess grease from the interface. The presence of a small amount of squeezed-out grease around the perimeter of the contact area is indicative of a good joint.
• Wipe away any excess grease from the exterior of the joint.

4. Cooling:

• The assembled components can now be cooled down to the desired cryogenic operating temperature. The Apiezon N grease will solidify at low temperatures, forming a rigid and highly conductive thermal link.

Visualizations

Caption: Experimental workflow for applying Apiezon N grease.

Caption: Troubleshooting logic for poor thermal contact.

References

• 1. apiezon.com [apiezon.com]
• 2. apiezon.com [apiezon.com]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. nanovactech.com [nanovactech.com]
• 5. agarscientific.com [agarscientific.com]
• 6. cmr-direct.com [cmr-direct.com]
• 7. apiezon.com [apiezon.com]
• 8. mitegen.com [mitegen.com]
• 9. General tips on temporarily mounting probe station samples? | Lake Shore [forums.lakeshore.com]
• 10. static.mimaterials.com [static.mimaterials.com]
• 11. madison-tech.com [madison-tech.com]
• 12. Apiezon grease selection guide [cmr-direct.com]
• 13. static.mimaterials.com [static.mimaterials.com]
• 14. ntrs.nasa.gov [ntrs.nasa.gov]

Apiezon N in Ultra-High Vacuum (UHV): Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of Apiezon N grease in ultra-high vacuum (UHV) systems. While Apiezon N is a trusted material for cryogenic and high-vacuum applications, its use in UHV systems at ambient or elevated temperatures requires careful consideration to mitigate outgassing-related issues.

Frequently Asked Questions (FAQs)

Q1: Is Apiezon N suitable for ultra-high vacuum (UHV) applications?

A1: Apiezon N is primarily designed for high vacuum and cryogenic applications.[1] While it has a low vapor pressure at room temperature (around 6 x 10⁻¹⁰ Torr at 20°C), it is a hydrocarbon-based grease and can be a source of outgassing in UHV systems, especially if heated.[2][3] For UHV applications at ambient temperatures, Apiezon L grease has a lower vapor pressure and is often a more suitable choice.[4]

Q2: What is the recommended operating temperature range for Apiezon N in a vacuum system?

A2: The typical working temperature range for Apiezon N is -269°C to +30°C.[2] Using the grease above 30°C will significantly increase its vapor pressure and lead to outgassing, which can contaminate the UHV environment.[5]

Q3: What are the primary outgassing products from Apiezon N?

A3: As a hydrocarbon-based grease, Apiezon N will primarily outgas a spectrum of hydrocarbon fragments when heated or exposed to a high vacuum.[6] A residual gas analyzer (RGA) would likely show peaks corresponding to various CₓHᵧ⁺ fragments. Common fragments to look for include those at mass-to-charge ratios (m/z) such as 15 (CH₃⁺), 27 (C₂H₃⁺), 29 (C₂H₅⁺), 41 (C₃H₅⁺), 43 (C₃H₇⁺), 55 (C₄H₇⁺), and 57 (C₄H₉⁺).

Q4: How can I minimize outgassing from Apiezon N?

A4: To minimize outgassing, it is crucial to use the smallest amount of grease necessary for the application. Apply a thin, uniform layer. Avoid trapping air bubbles when applying the grease to seals or components. Whenever possible, keep the greased components at or below room temperature.

Q5: How should I clean and remove Apiezon N from my vacuum components?

A5: First, wipe off any excess grease with a clean, lint-free cloth.[2] Any remaining residue can be removed using an aromatic hydrocarbon solvent such as toluene or xylene. For a more environmentally friendly option, limonene can be used.[7] Apiezon N is not soluble in alcohols (like ethanol or IPA) or ketones (like acetone), so these should not be used for cleaning.[2][7]

Troubleshooting Guide

Problem: My UHV system pressure is higher than expected after using Apiezon N.

Question	Answer / Troubleshooting Step
Did you recently apply Apiezon N?	If the pressure rise coincides with the application of the grease, it is a likely source of the gas load.
How much grease did you apply?	Excessive application is a common cause of high outgassing. Use only a minimal amount to create a seal or thermal contact.
What is the temperature of the greased component?	Any component with Apiezon N that is operating above its recommended temperature range (+30°C) will exhibit significant outgassing.[2] Ensure the greased area is not being inadvertently heated.
Have you performed a bakeout?	Apiezon N is not recommended for high-temperature bakeouts. If a system bakeout is necessary, the greased components should be removed or shielded from the heat.

Problem: My Residual Gas Analyzer (RGA) shows high peaks for hydrocarbons.

Question	Answer / Troubleshooting Step
What specific mass-to-charge (m/z) peaks are elevated?	Look for a characteristic pattern of hydrocarbon fragments (e.g., m/z = 27, 29, 41, 43, 55, 57). This strongly suggests outgassing from a hydrocarbon source like Apiezon N.
Are there also high peaks for water (m/z = 18)?	While Apiezon N itself is not a primary source of water, its "gettering" action can absorb moisture from the atmosphere.[2] If the grease was exposed to air for an extended period before pump-down, it could be releasing this absorbed water.
How do the hydrocarbon peaks behave over time?	If the peaks decrease slowly over a long period, it indicates a persistent outgassing source. If they spike during any heating of a component, it points to a temperature-sensitive source like the grease.

Data Presentation

Table 1: Properties of Apiezon Greases Relevant to Vacuum Applications

Property	Apiezon L	Apiezon M	Apiezon N	Apiezon H
Main Application	Ultra High Vacuum	High Vacuum	Cryogenic / High Vacuum	High Temperature
Typical Working Temp. Range	10 to 30°C	10 to 30°C	-269 to 30°C	-10 to 240°C
Vapor Pressure @ 20°C (Torr)	7.0 x 10⁻¹¹	1.7 x 10⁻⁹	6.0 x 10⁻¹⁰	1.7 x 10⁻⁹
Outgassing (ASTM E595)
Total Mass Loss (TML)	<1.0%	N/A	<1.0%	N/A
Collected Volatile Condensable Materials (CVCM)	<0.1%	N/A	<0.1%	N/A

Data sourced from Apiezon product datasheets.[8]

Experimental Protocols

Protocol 1: Proper Application of Apiezon N for UHV

• Surface Preparation: Ensure all surfaces to be greased are thoroughly cleaned and degreased. Use appropriate solvents (e.g., isopropanol, acetone) followed by a final rinse with a solvent that leaves no residue. Ensure components are completely dry.

• Grease Application: Apply a very small amount of Apiezon N to a clean, lint-free applicator (e.g., a swab or a spatula).

• Create a Thin Film: Spread the grease into a thin, uniform, and translucent layer on the sealing surface or area requiring thermal contact. The goal is to fill microscopic voids, not to create a thick layer.

• Assembly: Assemble the components carefully. For O-ring seals, ensure the grease is applied thinly and evenly to the O-ring itself. When mating flanges, ensure no grease is extruded into the vacuum volume.

• Cleanup: Immediately wipe away any excess grease from the exterior of the joint using a clean cloth and a suitable solvent (e.g., toluene or limonene).[7]

Protocol 2: Residual Gas Analysis (RGA) for Diagnosing Outgassing

• Establish a Baseline: Pump the UHV system down to its base pressure. Record an RGA scan of the residual gases to establish a baseline spectrum. Note the partial pressures of common background gases like H₂ (m/z 2), H₂O (m/z 18), N₂ (m/z 28), and CO₂ (m/z 44).

• Introduce the Component: Vent the system and install the component to which Apiezon N has been applied.

• Pump Down and Monitor: Pump the system down again. Take RGA scans at regular intervals (e.g., every 30 minutes) as the pressure drops.

• Analyze the Spectra: Compare the new RGA scans to the baseline. Look for significant increases in the partial pressures of hydrocarbon fragments (m/z = 27, 29, 41, 43, 55, 57, etc.).

• Temperature Test (Optional and with Caution): If it is safe to do so, gently warm the component with an external heat source (e.g., a heat gun on a low setting, ensuring the temperature does not exceed 30-40°C). Monitor the RGA in real-time. A sharp increase in hydrocarbon peaks correlated with the temperature rise confirms the grease as the source.

• Interpretation: The presence of a strong hydrocarbon spectrum that was not in the baseline scan is a clear indicator of outgassing from Apiezon N.

Visualizations

Caption: Troubleshooting workflow for UHV contamination.

Caption: Factors contributing to Apiezon N outgassing.

References

• 1. arxiv.org [arxiv.org]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. apiezon.com [apiezon.com]
• 5. apiezon.com [apiezon.com]
• 6. static.mimaterials.com [static.mimaterials.com]
• 7. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 8. apiezon.com [apiezon.com]

Apiezon N Technical Support Center: Surface Preparation Guide

This technical support center provides detailed guidance on the proper cleaning procedures for surfaces prior to the application of Apiezon N grease. Adhering to these protocols is crucial for achieving optimal performance in cryogenic and high-vacuum applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended general procedure for cleaning surfaces before applying Apiezon N grease?

A1: The general cleaning procedure involves two main steps. First, physically remove any excess grease or contaminants by wiping with a soft, clean, lint-free cloth.[1][2][3][4][5] Following the initial wipe-down, wash the surface with a recommended solvent to remove any remaining residue.

Q2: Which solvents are recommended for cleaning surfaces prior to using Apiezon N?

A2: Aromatic hydrocarbon solvents such as toluene and xylene are effective for dissolving and removing any residual Apiezon N grease or other hydrocarbon contaminants.[1][2][3][4][5] For a more environmentally friendly option, limonene is also recommended.[1][2][3][4][5] Warm soapy water can also be used to wash away residues.[1][2][3][4][5]

Q3: Are there any solvents that should be avoided when cleaning for Apiezon N application?

A3: Yes. Apiezon hydrocarbon greases are not soluble in alcohols (such as ethanol or IPA) or ketones (like acetone or MEK).[1][2][3][4][5] Therefore, these solvents should not be used for cleaning as they will be ineffective.

Q4: Why is it critical to avoid silicone-based contaminants on the surface?

A4: Silicone contamination is highly detrimental for several reasons. In surface coating applications, it can prevent the adherence of paints and other coatings, leading to incomplete coverage.[1][6][7] In semiconductor manufacturing, silicone contamination can severely affect production yields.[1][6] Apiezon N is a silicone-free grease, which prevents the "creep" or "carry over" phenomenon associated with silicone-based products, where the silicone migrates from the application area and contaminates adjacent surfaces.[1][2][3][6][7][8]

Q5: What is the "gettering" action of Apiezon N grease?

A5: Apiezon N grease has a powerful "gettering" action, meaning it can absorb and trap greasy or chemical impurities from metal and glass surfaces.[1][2][3][6][8][9] This is due to its complex hydrocarbon structure and high molecular weight.[1][3][6] This property is particularly beneficial in the electronics industry where high levels of cleanliness are required, as it helps to remove trace impurities that may not be eliminated by solvents alone.[1][3][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor thermal contact at cryogenic temperatures	Surface contamination preventing intimate contact between the substrate and Apiezon N grease.	Re-clean the surfaces following the detailed experimental protocol below. Ensure all traces of previous materials, especially silicone-based compounds, are removed.
Vacuum leak after application	Incomplete wetting of the surface by the grease due to residual contaminants.	Disassemble the joint, thoroughly clean all surfaces with a recommended hydrocarbon solvent, and reapply the Apiezon N grease to a clean, dry surface.
Difficulty in removing old Apiezon grease	Use of incorrect cleaning solvents.	Ensure you are using a recommended aromatic hydrocarbon solvent (toluene, xylene) or limonene.[1][2][3][4] Alcohols and ketones are not effective.[1][2][3][4][5]
Contamination of adjacent surfaces	This is a characteristic of silicone-based greases ("creep").	Apiezon N is a hydrocarbon-based grease and is resistant to creep.[1][2][3][7][8] If you are experiencing this issue, verify that the contaminant is not from another source.

Solvent Compatibility Summary

Solvent Type	Examples	Compatibility with Apiezon N	Notes
Aromatic Hydrocarbons	Toluene, Xylene	Recommended	Effective for dissolving and removing Apiezon grease residues.[1][2][3][4][5]
Terpenes	Limonene	Recommended	An environmentally friendly alternative to aromatic hydrocarbons.[1][2][3][4][5]
Soapy Water	Warm water with detergent	Recommended	Can be used to wash away grease residues after initial wiping.[1][2][3][4][5]
Alcohols	Ethanol, Isopropyl Alcohol (IPA)	Not Recommended	Apiezon N is not soluble in alcohols.[1][2][3][4][5]
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Not Recommended	Apiezon N is not soluble in ketones.[1][2][3][4][5]

Detailed Experimental Protocol for Surface Cleaning

Objective: To prepare a contaminant-free surface for the application of Apiezon N grease to ensure optimal thermal conductivity and/or vacuum sealing performance.

Materials:

• Clean, lint-free cloths

• Aromatic hydrocarbon solvent (Toluene or Xylene) or Limonene

• Warm, soapy water (optional)

• Deionized water (for rinsing if using soapy water)

• Appropriate personal protective equipment (gloves, safety glasses)

Procedure:

• Initial Mechanical Cleaning:

  • Using a clean, lint-free cloth, wipe the surfaces to remove any gross contamination, including old grease, particulates, and other residues.[1][2][3][4][5]

• Solvent Cleaning:

  • Moisten a new, clean, lint-free cloth with the chosen hydrocarbon solvent (Toluene, Xylene, or Limonene).

  • Thoroughly wipe all surfaces that will come into contact with the Apiezon N grease.

  • For intricate components, immersion in an ultrasonic bath with the appropriate solvent can be effective.

  • Repeat the solvent wipe with a fresh, clean cloth to ensure all dissolved residues are removed.

• Optional Aqueous Cleaning:

  • If residual water-soluble contaminants are suspected, wash the surface with warm, soapy water.

  • Rinse thoroughly with deionized water to remove any soap residue.

• Drying:

  • Ensure the surfaces are completely dry before applying Apiezon N grease.

  • Drying can be done with a stream of dry nitrogen or by placing the component in a vacuum oven at a low temperature, compatible with the substrate material.

• Final Inspection:

  • Visually inspect the surfaces under good lighting to ensure they are free from any visible contamination or residue.

Workflow for Surface Preparation and Apiezon N Application

Caption: Workflow for surface cleaning and Apiezon N application.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. static.mimaterials.com [static.mimaterials.com]
• 4. apiezon.com [apiezon.com]
• 5. apiezon.com [apiezon.com]
• 6. apiezon.com [apiezon.com]
• 7. apiezon.com [apiezon.com]
• 8. agarscientific.com [agarscientific.com]
• 9. Apiezon N 4K High Vacuum Grease 25g Tube (59-TGZ0001) - Ultra Low Temperature [estore.oxinst.com]

avoiding 'creep' and 'carry over' with hydrocarbon-based greases

Welcome to the Technical Support Center for the proper use and application of hydrocarbon-based greases in research and drug development. This resource provides troubleshooting guidance and answers to frequently asked questions to help you mitigate common issues such as 'creep' and 'carry-over' in your experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve issues related to hydrocarbon-based grease 'creep' and 'carry-over' contamination.

Problem: I am observing unexpected peaks in my analytical results (e.g., HPLC, MS). Could this be carry-over from hydrocarbon-based grease?

Possible Causes and Solutions:

Possible Cause	Identification	Solution
Direct Contamination of Sample	Analyze a blank solvent that has been in contact with potentially greased surfaces (e.g., sample vial cap septa, pipette barrels).	- Use grease-free sample vials and pipette tips where possible.- If grease is necessary, apply it sparingly and ensure it does not come into direct contact with the sample or solvent pathway.
Contamination of the Analytical Instrument	Run a series of blank injections after a suspected contaminated sample. A diminishing peak across the blanks suggests carry-over from the instrument's flow path.[1]	- Implement a rigorous cleaning protocol for your instrument's injection port, needle, and sample loop using a strong solvent like a mixture of methanol, acetonitrile, isopropanol, and water with formic acid.[2]
Leaching from Greased Components	Inspect instrument components near the sample flow path (e.g., pump seals, valve rotors) for the presence of grease.	- Consult your instrument manual for recommended lubricants. If hydrocarbon grease is not recommended, replace it with a more suitable lubricant.- Regularly inspect and clean instrument components as part of your preventative maintenance schedule.

Problem: I've noticed a thin film of oil spreading from the greased area on my equipment. Is this 'creep' and can it affect my experiment?

Possible Causes and Solutions:

Possible Cause	Identification	Solution
Low Grease Viscosity/Consistency	The grease appears soft and flows easily at ambient temperature.	- Select a grease with a higher NLGI (National Lubricating Grease Institute) grade. A stiffer grease is less likely to creep.
High Operating Temperatures	The equipment operates at elevated temperatures, causing the grease to soften and the oil to separate and migrate. Temperature gradients can also induce migration.[3]	- Choose a grease with a higher dropping point and good thermal stability.- Consider greases with higher base oil viscosity that are less prone to bleed at higher temperatures.[4][5]
Vibration	The equipment is subject to significant vibration during operation.	- Select a grease with good mechanical stability to resist softening and oil separation under vibration.
Excessive Grease Application	A large amount of grease has been applied, and the excess is migrating away from the application point.	- Apply grease sparingly, using only the amount necessary for proper lubrication.

Frequently Asked Questions (FAQs)

Q1: What is "creep" in the context of hydrocarbon-based greases?

A1: Creep, in the context of greases, refers to the migration or spreading of the lubricant away from the point of application. This can manifest as oil separation (bleed), where the base oil separates from the thickener matrix and spreads across a surface.[6] This phenomenon is influenced by factors such as temperature, grease consistency, and mechanical stress.

Q2: What is "carry-over" and how can hydrocarbon-based greases cause it?

A2: Carry-over in an analytical context is the appearance of a signal from a previous sample in a subsequent analysis.[1][7] Hydrocarbon-based greases can be a source of carry-over if they inadvertently contaminate a sample, solvent, or part of the analytical instrument. The hydrocarbon components of the grease can then be detected in subsequent analyses, leading to inaccurate results.

Q3: Are hydrocarbon-based greases a common source of contamination in pharmaceutical analysis?

A3: While any foreign substance can be a contaminant, lubricants are a known potential source in pharmaceutical manufacturing and analysis.[8][9] For this reason, in applications where there is a possibility of incidental contact with the product, the use of food-grade (NSF H1 registered) lubricants is often recommended.[8][9] If you are using a general-purpose hydrocarbon grease in your laboratory equipment, it is important to be aware of the potential for contamination and take preventative measures.

Q4: How can I prevent grease from contaminating my samples?

A4: To prevent grease contamination, follow these best practices:

• Minimal Application: Use the smallest amount of grease necessary for effective lubrication.

• Careful Application: When lubricating equipment, ensure that the grease is applied only to the intended parts and does not spread to areas that may come into contact with samples or analytical components.

• Use of Appropriate Tools: Use clean spatulas or syringes to apply grease to avoid introducing other contaminants.

• Proper Storage: Store grease containers sealed in a clean, dry area to prevent contamination of the grease itself.[10]

• Glove Usage: Always wear clean, powder-free gloves when handling greased components to avoid transferring grease to other surfaces or samples.

Q5: Are there standard methods to measure the potential for a grease to creep?

A5: Yes, several standard test methods can help predict a grease's tendency to creep or bleed.

• ASTM D217 - Cone Penetration of Lubricating Grease: This test measures the consistency of a grease.[11] A lower penetration value indicates a stiffer grease, which is generally less prone to creep.

• Oil Bleed Tests: Specific tests measure the amount of oil a grease separates over time at a given temperature. While a specific standard protocol is not provided here, the principle involves observing the amount of oil that leaches from a grease sample onto a test surface (like filter paper) over a set period.

Experimental Protocols

1. Protocol: Simplified Evaluation of Grease Consistency (Adapted from ASTM D217 Principles)

This protocol provides a simplified method to compare the relative consistency of different greases, which can be an indicator of their potential to creep.

Objective: To qualitatively assess the stiffness of a hydrocarbon-based grease.

Materials:

• Grease sample(s)

• Small, flat-bottomed container (e.g., a petri dish)

• A pointed object with a consistent weight and shape (e.g., a clean, new pipette tip attached to a small weight)

• Ruler

• Timer

Procedure:

• Fill the container with the grease sample, ensuring a flat, smooth surface.

• Position the pointed object just above the surface of the grease in the center of the container.

• Release the pointed object and simultaneously start the timer.

• Allow the object to penetrate the grease for 5 seconds.

• Carefully remove the object and measure the depth of penetration with the ruler.

• Repeat the test with different grease samples.

Interpretation of Results: A shallower penetration depth indicates a stiffer grease, which is generally less likely to exhibit significant creep.

2. Protocol: Qualitative Assessment of Grease Carry-Over in an HPLC System

Objective: To determine if a hydrocarbon-based grease is the source of carry-over contamination in an HPLC system.

Materials:

• Suspected contaminating grease

• HPLC-grade solvent (e.g., hexane or isopropanol)

• Clean, small glass vial

• HPLC system with a suitable detector (e.g., UV or MS)

Procedure:

• Place a small amount (approximately 10-20 mg) of the suspect grease into the clean glass vial.

• Add 1 mL of the HPLC-grade solvent to the vial.

• Vortex the vial for 30 seconds to extract any soluble components from the grease.

• Allow any solids to settle.

• Carefully transfer the solvent (now potentially containing grease components) to an autosampler vial.

• Inject a blank solvent to establish a baseline chromatogram.

• Inject the solvent that was in contact with the grease.

• Following the grease extract injection, inject a series of blank solvents.

Interpretation of Results:

• If new, unexpected peaks appear in the chromatogram of the grease extract that are not present in the baseline, the grease contains components detectable by your system.

• If these same peaks appear in the subsequent blank injections, but with decreasing intensity, this confirms that the grease components are causing carry-over in your HPLC system.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing carry-over.

Caption: Factors influencing hydrocarbon grease creep and oil bleed.

References

• 1. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 2. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 3. researchgate.net [researchgate.net]
• 4. Low Viscosity Oil Separation and Bleed| ExxonMobil™ aviation [exxonmobil.com]
• 5. exxonmobildistributor.com [exxonmobildistributor.com]
• 6. mobil.com [mobil.com]
• 7. A new approach for evaluating carryover and its influence on quantitation in high-performance liquid chromatography and tandem mass spectrometry assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. santiemidwest.com [santiemidwest.com]
• 9. lfatabletpresses.com [lfatabletpresses.com]
• 10. tandfonline.com [tandfonline.com]
• 11. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]

Apiezon N for Cryogenic Applications: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal use of Apiezon N grease in cryogenic experiments. Find answers to frequently asked questions and troubleshoot common issues to ensure reliable thermal management in your critical applications.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon N grease and why is it used in cryogenic applications?

Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its use in cryogenic applications.[1][2] It is specifically formulated to provide excellent thermal contact and to act as a vacuum sealant at temperatures as low as -273°C.[3][4] Its key properties include:

• Craze-free performance: It resists cracking and crazing at cryogenic temperatures, ensuring the integrity of thermal and vacuum seals through repeated thermal cycling.[1][5]

• Improved thermal contact: By filling micropores on adjoining surfaces, it enhances heat transfer between components, which is crucial for cooling samples and sensors.[1][2][4]

• Vacuum sealing: It exhibits very low vapor pressure, making it an excellent sealant for high-vacuum cryosystems.[4][6]

• Silicone-free: This prevents issues of "creep" and "carry-over" contamination that can interfere with sensitive experiments.[3][6][7]

Q2: What is the recommended amount or thickness of Apiezon N to use?

The optimal application of Apiezon N involves using a thin, uniform layer . While a specific thickness is not formally defined in literature, the principle is to use the minimum amount necessary to fill the microscopic voids between the two surfaces. The goal is to improve thermal contact by increasing the surface area for heat transfer.[4] Applying too thick a layer can be counterproductive, as the bulk material has insulating properties.[8]

Q3: How should surfaces be prepared before applying Apiezon N?

Proper surface preparation is critical for achieving optimal thermal contact and vacuum sealing. The following steps are recommended:

• Initial Cleaning: Wipe the surfaces with a soft, clean, lint-free cloth to remove any loose debris.[1][9]

• Solvent Cleaning: Degrease the surfaces using a hydrocarbon solvent such as toluene or xylene. For a more environmentally friendly option, limonene can be used.[1][3][9] This step is important to remove any residual oils or contaminants.

• Avoid Incompatible Solvents: Do not use alcohols (like ethanol or IPA) or ketones (like acetone) for cleaning, as Apiezon N is not soluble in them.[1][3][9]

• Drying: Ensure the surfaces are completely dry before applying the grease.

Q4: How is Apiezon N properly applied?

• Dispense a small amount: At room temperature, Apiezon N is pliable.[1][5] Dispense a small quantity onto one of the surfaces.

• Spread a thin layer: Using a clean, lint-free applicator (such as a swab or a small spatula), spread the grease into a thin, even film across the entire contact area.

• Join the surfaces: Press the two surfaces together firmly. A small amount of grease should be visible extruding from the edges of the joint, indicating that the voids have been filled.

• Remove excess: Wipe away any excess grease from the exterior of the joint with a clean cloth.[1]

Q5: How can Apiezon N be removed after an experiment?

Apiezon N can be easily removed at room temperature by following these steps:

• Mechanical Removal: Wipe off the excess grease with a soft, clean, lint-free cloth.[1][3][9]

• Solvent Wash: Wash away any remaining residue with a hydrocarbon solvent like toluene, xylene, or limonene.[1][3][9]

• Final Rinse: For critical applications, a final rinse with a clean solvent may be performed to ensure all traces of the grease are removed.

Troubleshooting Guide

Problem	Possible Cause	Solution
Poor thermal contact (sample not cooling sufficiently)	Insufficient grease applied, leaving voids between surfaces.	Disassemble the joint, clean the surfaces, and reapply a slightly larger amount of grease, ensuring complete coverage.
A layer of grease that is too thick is acting as an insulator.[8]	Disassemble the joint, clean the surfaces thoroughly, and reapply a much thinner, uniform layer of grease.
Contaminated surfaces preventing good adhesion and thermal contact.	Follow the detailed surface preparation protocol to ensure surfaces are scrupulously clean before applying the grease. Apiezon N has a "gettering" action, meaning it can absorb impurities, but gross contamination should be removed beforehand.[1][3][4]
Vacuum leak at a greased joint	Insufficient grease applied to fill all voids and create a continuous seal.	Disassemble, clean, and reapply a continuous bead of grease around the sealing surface.
The grease has cracked or crazed due to extreme thermal shock (though Apiezon N is formulated to resist this).[1][5]	Visually inspect the joint if possible. If cracking is suspected, warm the joint to room temperature, disassemble, clean, and reapply the grease, ensuring a more gradual cooling rate if possible.
Difficulty in separating components after cryogenic use	Components were assembled with too much force, or differential thermal contraction is significant.	Allow the assembly to warm completely to room temperature. Apiezon N is pliable at room temperature, which should facilitate disassembly.[1][5] Gentle mechanical persuasion may be necessary.
Contamination of sensitive surfaces or samples	"Creep" or "carry-over" of the grease.	Apiezon N is a hydrocarbon grease and is highly resistant to creep, unlike silicone-based greases.[3][6][7] If contamination is a concern, ensure that the minimum necessary amount of grease is used and that all excess is meticulously cleaned from around the joint.

Quantitative Data

Thermal Conductivity of Apiezon N

The thermal conductivity of Apiezon N is temperature-dependent. Below is a summary of available data.

Temperature (°C)	Temperature (K)	Thermal Conductivity (W/m·K)
20	293	0.194
-269	4	~0.095

Note: The value at 4K is an approximation based on available data sheets.

Thermal Conductance of Pressed Metallic Contacts with Apiezon N

The following data is adapted from the work of Salerno, L.J., Kittel, P., & Spivak, A.L. (1994), which demonstrates the improvement in thermal conductance of pressed metallic contacts when augmented with a thin layer of Apiezon N grease at cryogenic temperatures. The measurements were taken over a temperature range of 1.6 K to 6.0 K with an applied force of 670 N.

Material	Thermal Conductance without Apiezon N (W/K)	Thermal Conductance with Apiezon N (W/K)	Factor of Improvement
OFHC Copper	~0.1 - 0.4	~1.5 - 4.0	~10x
6061-T6 Aluminum	~0.05 - 0.2	~0.8 - 2.5	~15x
Free-Machining Brass	~0.02 - 0.08	~0.3 - 1.0	~15x
304 Stainless Steel	~0.01 - 0.03	~0.03 - 0.09	~3x

Note: The values are approximate ranges derived from graphical data in the cited paper and are temperature-dependent within the specified range.

Experimental Protocols & Workflows

Protocol for Applying Apiezon N for Optimal Thermal Contact

This protocol outlines the step-by-step procedure for applying Apiezon N grease to ensure optimal thermal contact between two surfaces in a cryogenic setup.

Apiezon N Application Workflow

Troubleshooting Logic for Poor Thermal Performance

This diagram illustrates a logical workflow for troubleshooting suboptimal cooling performance when using Apiezon N grease.

Troubleshooting Poor Cooling

References

• 1. apiezon.com [apiezon.com]
• 2. apiezon.com [apiezon.com]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. apiezon.com [apiezon.com]
• 5. Apiezon N Cryogenic High Vacuum Grease, Silicone & Halogen Free, 25g Tube, CAS #8009-03-8 | 05099-AB | SPI Supplies [2spi.com]
• 6. static.mimaterials.com [static.mimaterials.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. apiezon.com [apiezon.com]

effect of atmospheric exposure on Apiezon N performance

This technical support center provides troubleshooting guidance and frequently asked questions regarding the performance of Apiezon® N grease, with a specific focus on the effects of atmospheric exposure. This information is intended for researchers, scientists, and drug development professionals utilizing Apiezon® N in their experiments.

Troubleshooting Guide

High-vacuum experiments demand meticulous attention to detail, and the performance of vacuum grease is critical to success. This guide addresses common issues that may arise from the atmospheric exposure of Apiezon® N grease.

Problem	Potential Cause	Suggested Solution
Inability to Reach High Vacuum	Degraded Grease Performance: The grease may have absorbed atmospheric gases (water vapor, hydrocarbons) after the container was opened, leading to increased outgassing.	1. Use Fresh Grease: Always use fresh Apiezon® N grease from a recently opened tube for critical high-vacuum applications. 2. Proper Storage: Ensure opened tubes are tightly capped immediately after use and stored in a clean, dry environment.[1][2] 3. Clean and Re-apply: If a vacuum leak is suspected at a greased joint, clean off the old grease using a hydrocarbon solvent (e.g., toluene, xylene) and re-apply a thin, uniform layer of fresh grease.[3]
Vacuum Level Deteriorates Over Time	Contaminated Grease: The grease in the application may be absorbing outgassing from other components in the vacuum system. Apiezon® N has a 'gettering' property, meaning it can absorb impurities.[3][4][5]	1. System Cleanliness: Ensure all components of the vacuum system are thoroughly cleaned before assembly. 2. Bake-out: If applicable to your system, perform a bake-out to encourage outgassing of components before applying the grease. Note that Apiezon® N is not intended for high-temperature applications.
Visible Contamination or Discoloration of Grease	Absorption of Volatiles: The grease has likely been exposed to a contaminated atmosphere or absorbed volatile organic compounds.	Discard the contaminated grease. Clean the affected surfaces thoroughly before reapplying fresh grease.
Difficulty in Spreading the Grease	Low Ambient Temperature: Apiezon® N becomes stiffer at lower temperatures.	Allow the grease to warm to room temperature before application to ensure a smooth, thin layer can be applied.

Frequently Asked Questions (FAQs)

Q1: How does atmospheric exposure affect the performance of Apiezon® N grease?

A1: Apiezon® N is a hydrocarbon-based grease with a complex molecular structure that gives it strong 'gettering' properties.[4][5] This means it can readily absorb airborne vapors, particularly water and other hydrocarbons.[1][4] This absorption degrades the grease's excellent vapor pressure characteristics, leading to increased outgassing and making it more difficult to achieve and maintain a high vacuum.[1][4]

Q2: What is the shelf life of Apiezon® N grease?

A2: In its original, unopened packaging stored at ambient temperatures (10 to 30°C), Apiezon® N has a shelf life of ten years.[3][6] However, once the container is opened, the manufacturer does not guarantee a shelf life due to the potential for atmospheric absorption.[1][2][4] To maximize the life of an opened tube, it is crucial to recap it tightly immediately after use and store it in a clean, dry environment away from volatile substances.[1]

Q3: How can I tell if my Apiezon® N grease has been compromised by atmospheric exposure?

A3: There may not be visible signs of degradation. The primary indicator will be a noticeable decline in vacuum performance, such as slower pump-down times or the inability to reach the desired ultimate pressure. If you suspect the grease has been exposed to the atmosphere for an extended period, it is best to use a fresh tube for demanding high-vacuum applications.

Q4: What is the proper way to apply Apiezon® N grease for a vacuum seal?

A4: For optimal performance, apply a minimal, uniform layer of grease. Too much grease can trap air and create leak paths. The goal is to create a thin, continuous film that fills microscopic imperfections in the sealing surfaces.

Q5: How should I clean Apiezon® N grease from my apparatus?

A5: First, wipe away the excess grease with a clean, lint-free cloth. Any remaining residue can be removed by washing with a hydrocarbon solvent such as toluene or xylene.[3] Apiezon® N is not soluble in alcohols or ketones.[3]

Data Presentation

Exposure Duration	Expected Change in Vapor Pressure at 20°C (Torr)	Qualitative Performance Impact
Fresh (Unopened)	6 x 10-10[7]	Optimal performance, suitable for high vacuum applications.
Brief Exposure (Minutes to Hours)	Slight increase, potentially to the 10-9 - 10-8 range.	May be acceptable for some high vacuum applications, but a noticeable increase in pump-down time may occur.
Prolonged Exposure (Days to Weeks)	Significant increase, potentially to the 10-7 - 10-6 range or higher.	Unlikely to be suitable for high vacuum. Significant outgassing will limit the ultimate pressure of the system.
Visible Contamination	Highly variable and likely poor.	Not recommended for any vacuum application.

Experimental Protocols

For research and quality control purposes, it may be necessary to quantify the effect of atmospheric exposure on Apiezon® N grease. The following are detailed methodologies for key experiments.

Protocol 1: Evaluation of Vapor Pressure Degradation due to Atmospheric Exposure

Objective: To measure the change in vapor pressure of Apiezon® N grease after controlled exposure to the atmosphere.

Methodology: This protocol is based on the principles of the Knudsen effusion method for measuring the vapor pressure of low-volatility substances.

Apparatus:

• High-vacuum chamber with a pressure gauge capable of reaching at least 10-7 Torr.

• Knudsen effusion cell with a small, precisely known orifice.

• Microbalance capable of measuring mass changes with high precision.

• Temperature-controlled stage for the effusion cell.

• Controlled environment chamber for atmospheric exposure (e.g., a desiccator with controlled humidity).

Procedure:

• Sample Preparation (Control): a. In a glove box with an inert atmosphere, load a precise amount of fresh Apiezon® N grease into the Knudsen effusion cell. b. Record the initial mass of the cell and grease.

• Sample Preparation (Exposed): a. Prepare several identical samples as in step 1a. b. Place these samples in the controlled environment chamber for varying durations (e.g., 1 hour, 24 hours, 1 week).

• Vapor Pressure Measurement: a. Place the Knudsen cell (either control or exposed) on the temperature-controlled stage within the high-vacuum chamber. b. Evacuate the chamber to its base pressure. c. Heat the cell to a specific temperature (e.g., 25°C). d. Over a set period, molecules from the grease will effuse through the orifice, causing a mass loss. e. After the experiment, carefully remove the cell and measure its final mass.

• Calculation: a. The mass loss rate is used to calculate the vapor pressure using the Knudsen equation: P = (Δm / (A * t)) * sqrt(2 * π * R * T / M) Where:

  • P = Vapor Pressure
  • Δm = Mass loss
  • A = Area of the orifice
  • t = Time
  • R = Ideal gas constant
  • T = Temperature in Kelvin
  • M = Molar mass of the effusing gas (can be approximated or determined by mass spectrometry)

• Analysis: a. Compare the calculated vapor pressures of the exposed samples to the control sample to quantify the degradation.

Protocol 2: Outgassing Analysis using Quartz Crystal Microbalance (QCM)

Objective: To measure the rate of outgassing from Apiezon® N grease after atmospheric exposure.

Methodology: This protocol is adapted from the principles outlined in ASTM E1559, "Standard Test Method for Contamination Outgassing Characteristics of Spacecraft Materials."[8][9][10][11][12]

Apparatus:

• Vacuum chamber equipped with a temperature-controlled sample holder.

• Quartz Crystal Microbalance (QCM) with temperature control.

• Controlled environment for sample exposure.

Procedure:

• Sample Preparation: a. Apply a thin, uniform layer of fresh Apiezon® N grease to a sample plate (the substrate should be representative of the intended application). b. Prepare several identical samples. Expose them to a controlled atmosphere for varying durations.

• Outgassing Measurement: a. Mount the sample plate in the vacuum chamber on the temperature-controlled holder. b. Position the cooled QCM in close proximity to the sample to collect outgassed species. c. Evacuate the chamber and bring the sample to the desired test temperature. d. The QCM will measure the mass of condensable material outgassed from the sample over time. The change in the QCM's resonant frequency is proportional to the mass deposited on its surface.

• Data Analysis: a. The outgassing rate can be calculated from the rate of mass accumulation on the QCM. b. Compare the outgassing rates of the exposed samples to a control sample of fresh grease to determine the impact of atmospheric exposure.

Visualizations

Troubleshooting Logic for Vacuum Leaks

Caption: Troubleshooting workflow for diagnosing vacuum issues related to Apiezon N grease.

Experimental Workflow for Vapor Pressure Measurement

Caption: Experimental workflow for measuring vapor pressure of Apiezon N after atmospheric exposure.

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Frequently Asked Questions - What is the shelf life of an opened Apiezon container? | Enabling Technology for a Better World [lesker.com]
• 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 4. apiezon.com [apiezon.com]
• 5. 2spi.com [2spi.com]
• 6. Kurt J. Lesker Company | Fluids ShelfLife Technical Notes | Enabling Technology for a Better World [lesker.com]
• 7. cmr-direct.com [cmr-direct.com]
• 8. simultek.ca [simultek.ca]
• 9. osilab.com [osilab.com]
• 10. store.astm.org [store.astm.org]
• 11. store.astm.org [store.astm.org]
• 12. standards.iteh.ai [standards.iteh.ai]

Reference Data & Comparative Studies

A Comparative Guide to Apiezon N and Silver Paint for Low-Temperature Thermal Conductivity

In the realm of low-temperature research, establishing effective thermal contact is paramount for the accurate measurement and control of experimental conditions. For researchers, scientists, and drug development professionals working with cryogenic systems, the choice of thermal interface material can significantly impact experimental outcomes. This guide provides an objective comparison of two commonly used materials for this purpose: Apiezon N grease and silver paint, focusing on their thermal conductivity at cryogenic temperatures, supported by experimental data.

Executive Summary

Apiezon N is a hydrocarbon-based grease renowned for its use in cryogenic applications due to its excellent vacuum compatibility and ability to provide good thermal contact at low temperatures. Silver paint, a composite of silver microparticles in a solvent or epoxy binder, is primarily known for its electrical conductivity but is also utilized for thermal management.

Experimental data reveals that Apiezon N provides reliable and well-characterized thermal conductance at liquid helium temperatures (1.6 K to 6.0 K). Its performance is dependent on the clamping force and the substrate material. In contrast, comprehensive cryogenic thermal conductivity data for commercially available silver paints is less prevalent in the literature. However, studies on silver-filled epoxies, which share a similar composition, offer valuable insights into the expected performance of silver-based thermal interfaces at low temperatures.

Quantitative Data Comparison

The following tables summarize the available quantitative data for the thermal conductance of Apiezon N and the thermal conductivity of a representative silver-filled epoxy at cryogenic temperatures. It is important to note that thermal conductance is a measure of heat flow across a specific interface (in W/K), while thermal conductivity is an intrinsic property of a material (in W/m·K).

Table 1: Thermal Conductance of Apiezon N Grease on Various Substrates [1][2]

Substrate Material	Temperature (K)	Applied Force (N)	Thermal Conductance (mW/K)
OFHC Copper	2.0	670	~130
OFHC Copper	4.0	670	~250
6061-T6 Aluminum	2.0	670	~40
6061-T6 Aluminum	4.0	670	~100
Free-machining Brass	2.0	670	~25
Free-machining Brass	4.0	670	~60
304 Stainless Steel	2.0	670	~5
304 Stainless Steel	4.0	670	~15

Table 2: Thermal Conductivity of Silver-Filled Epoxy (EPO-TEK H20E) as a Proxy for Silver Paint [3]

Temperature (K)	Thermal Conductivity (W/m·K)
4	~0.1
10	~0.3
20	~0.8
50	~2.5
100	~5.0
300	~10.0

Experimental Protocols

Measurement of Apiezon N Thermal Conductance

The thermal conductance of Apiezon N is typically measured in a pressed-contact configuration within a liquid helium cryostat.[1][4]

^{Diagram 1: Experimental workflow for measuring the thermal conductance of Apiezon N.}

The methodology involves:

• Sample Preparation: Matched pairs of metallic samples (e.g., OFHC copper, aluminum) are fabricated with a specific surface finish.

• Application of Apiezon N: A thin layer of Apiezon N grease is applied to the contact surfaces of the sample pair.

• Experimental Setup: The sample assembly is mounted in a cryostat with the lower sample linked to a liquid helium bath. A heater is attached to the upper sample, and thermometers are placed on both samples at a known distance from the interface. A mechanism for applying a variable force to the contact is also integrated.

• Data Acquisition: For a given applied force, a known amount of heat (Q) is supplied by the heater, and the steady-state temperatures of the upper (T_upper) and lower (T_lower) samples are recorded.

• Calculation: The thermal conductance (k) is calculated as k = Q / (T_upper - T_lower). This process is repeated for various heat inputs, temperatures, and applied forces.

Measurement of Silver-Filled Epoxy Thermal Conductivity

The thermal conductivity of a silver-filled epoxy can be determined using a steady-state longitudinal heat flow method.[3]

^{Diagram 2: Experimental workflow for measuring the thermal conductivity of silver-filled epoxy.}

The methodology involves:

• Sample Preparation: A sample of the silver-filled epoxy of a known thickness (L) and cross-sectional area (A) is cured between two high-purity copper blocks.

• Experimental Setup: The assembly is placed in a vacuum chamber to minimize heat loss through convection and radiation. One copper block is connected to a heater, and the other to a heat sink at a controlled low temperature. Thermometers are attached to both copper blocks.

• Data Acquisition: A known amount of power (Q) is supplied to the heater, creating a temperature gradient (ΔT) across the epoxy sample, which is measured by the thermometers once a steady state is reached.

• Calculation: The thermal conductivity (κ) is calculated using the one-dimensional heat flow equation: κ = (Q * L) / (A * ΔT).

Comparison of Properties and Performance

Apiezon N Grease

• Advantages:

  • Specifically designed for cryogenic use and is widely recognized for this purpose.[5]

  • Remains pliable at room temperature, allowing for easy application and removal of components without causing damage.

  • Exhibits good thermal conductance at liquid helium temperatures, which improves with increasing applied force.[1][2]

  • Has very low vapor pressure, making it suitable for high-vacuum applications.[5]

  • Being a grease, it can fill microscopic voids between surfaces, thereby increasing the effective contact area.[4]

• Disadvantages:

  • Its thermal conductance is highly dependent on the applied force; insufficient pressure can lead to poor thermal contact.[1]

  • As a grease, it can be messy to apply and clean.

  • It is not electrically conductive.

Silver Paint

• Advantages:

  • Offers both thermal and electrical conductivity.[6]

  • Can provide a more permanent or semi-permanent bond compared to grease.

  • The thermal conductivity of silver itself is very high, which can be beneficial if good particle-to-particle contact is achieved in the paint matrix.

• Disadvantages:

  • There is a lack of comprehensive, standardized thermal conductivity data at cryogenic temperatures for many commercially available silver paints.

  • The performance can be highly variable depending on the specific formulation (silver content, binder, solvent) and the curing process.

  • The binder material can have a significantly lower thermal conductivity than the silver particles, potentially creating a high thermal resistance at the interface.

  • Once cured, it can be difficult to remove without the use of solvents, which may not be suitable for all components.

  • The drying and curing process can lead to the formation of voids, reducing the effective thermal contact area.

Logical Framework for Material Selection

The choice between Apiezon N and silver paint for a specific low-temperature application depends on a variety of factors. The following decision-making workflow can guide researchers in their selection process.

^{Diagram 3: Decision workflow for selecting between Apiezon N and silver paint.}

Conclusion

For applications where the primary requirement is reliable and well-characterized thermal contact at liquid helium temperatures, and where electrical conductivity is not necessary, Apiezon N grease is a well-established and recommended choice. Its performance is optimized with sufficient clamping force.

Silver paint or silver-filled epoxies are the preferred option when electrical conductivity is also required at the thermal interface. However, researchers should be aware of the greater variability in performance and the relative scarcity of cryogenic thermal conductivity data for these materials. When selecting a silver-based product, it is advisable to choose one with a high silver content and to consult any available technical data for its low-temperature properties. For critical applications, it may be necessary to characterize the thermal performance of the chosen silver paint or epoxy under the specific experimental conditions.

References

• 1. madison-tech.com [madison-tech.com]
• 2. apiezon.com [apiezon.com]
• 3. researchgate.net [researchgate.net]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. static.mimaterials.com [static.mimaterials.com]
• 6. youtube.com [youtube.com]

Apiezon N vs. Indium Foil: A Comparative Guide to Cryogenic Thermal Contact

In the realm of low-temperature research, establishing efficient thermal contact is paramount for the accurate measurement and control of experimental parameters. Two materials, Apiezon N grease and indium foil, have emerged as common choices for enhancing thermal conductance at cryogenic temperatures. This guide provides a detailed comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal thermal interface material for their specific applications.

Performance Comparison

A key study conducted at the NASA Ames Research Center provides a direct comparison of the thermal conductance of pressed metallic contacts augmented with either Apiezon N grease or indium foil at liquid helium temperatures (1.6 - 6.0 K)[1]. The study highlights that while indium has a higher bulk thermal conductivity, Apiezon N grease can offer superior performance in practical applications by effectively filling micropores on contact surfaces and maintaining its integrity through thermal cycling[2][3][4].

The thermal conductance of a joint is influenced by the type of metal, the applied force, and the temperature. The following table summarizes the experimental data for copper contacts with a 0.8 µm surface finish under an applied force of 670 Newtons[1].

Temperature (K)	Thermal Conductance with Apiezon N (W/K)	Thermal Conductance with Indium Foil (W/K)
2.0	~0.18	~0.12
4.0	~0.45	~0.30
6.0	~0.80	~0.55

Note: The values are approximate and derived from graphical data presented in the NASA study.

The data indicates that for copper contacts under these specific conditions, Apiezon N grease provides a higher thermal conductance than indium foil across the tested temperature range. This advantage is attributed to the grease's ability to create a larger effective contact area[5]. However, the relative performance can vary depending on the specific metals in contact and the applied pressure[4].

Material Properties

Property	Apiezon N Grease	Indium Foil
Thermal Conductivity	Lower bulk thermal conductivity[3][4].	High thermal conductivity (86 W/mK)[2].
Application	Easy to apply and remove[6][7]. Fills voids and surface imperfections effectively[2][4].	Requires careful cutting and placement. Can be more challenging to apply to complex geometries.
Malleability at Cryogenic Temperatures	Becomes solid at cryogenic temperatures[6][7].	Remains soft and malleable even at very low temperatures[8].
Vacuum Compatibility	Excellent, with very low vapor pressure[2].	Excellent, does not outgas.
Reusability	Typically reapplied for each thermal cycle.	Can sometimes be reused, but replacement is often recommended.
Potential Issues	Can trap contaminants if not handled carefully.	Can be prone to "creep" or cold flow over time.

Experimental Protocols

The following are generalized experimental protocols for the application of Apiezon N grease and indium foil to enhance cryogenic thermal contact, based on best practices and information from various studies.

Apiezon N Grease Application Protocol

• Surface Preparation: Thoroughly clean the contact surfaces of all components to be joined. Use appropriate solvents (e.g., isopropanol, acetone) to remove any oils, greases, or other contaminants. Ensure the surfaces are dry before proceeding.

• Grease Application: Apply a thin, uniform layer of Apiezon N grease to one or both of the contact surfaces. A small, clean spatula or a lint-free applicator can be used. The goal is to apply just enough grease to fill the microscopic voids between the surfaces.

• Assembly: Press the two surfaces together firmly. A slight twisting motion can help to evenly distribute the grease and expel any trapped air bubbles.

• Clamping: Secure the assembly with the desired clamping force. It is crucial to apply a significant force at room temperature to ensure a thin, uniform layer of grease, as it becomes rigid at cryogenic temperatures[4].

• Cooldown: The assembly can then be cooled down to the target cryogenic temperature.

Indium Foil Application Protocol

• Surface Preparation: As with Apiezon N, meticulously clean the contact surfaces to ensure they are free of any contaminants.

• Foil Preparation: Cut a piece of indium foil to the precise size and shape of the contact area. The foil should be handled with clean tools to avoid contamination.

• Foil Placement: Carefully place the indium foil onto one of the contact surfaces. Ensure it lies flat and without any wrinkles or folds.

• Assembly: Bring the second contact surface down onto the indium foil.

• Applying Pressure: Apply a firm and uniform pressure across the entire contact area. This will cause the soft indium to flow and conform to the microscopic irregularities of the surfaces, creating a good thermal bond[3]. A press or a well-controlled clamping mechanism is recommended to ensure even pressure distribution.

• Cooldown: The assembly is now ready for cooling to cryogenic temperatures.

Logical Workflow for Material Selection

The choice between Apiezon N and indium foil depends on several factors. The following diagram illustrates a logical workflow to guide the selection process.

Caption: Decision workflow for selecting a cryogenic thermal contact material.

References

• 1. researchgate.net [researchgate.net]
• 2. apiezon.com [apiezon.com]
• 3. indiumfoils.com [indiumfoils.com]
• 4. madison-tech.com [madison-tech.com]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 7. apiezon.com [apiezon.com]
• 8. astermaterials.com [astermaterials.com]

A Comparative Guide to Cryogenic Thermal Interface Materials: Validating the Performance of Apiezon N

For researchers, scientists, and drug development professionals working at the frontiers of low-temperature science, establishing reliable thermal contact is paramount. Apiezon N grease has long been a staple for cryogenic applications, lauded for its ability to ensure efficient thermal transfer between surfaces. This guide provides a comprehensive comparison of Apiezon N with common alternatives, supported by experimental data, to aid in the selection of the optimal thermal interface material for your specific needs.

This document delves into the experimental validation of Apiezon N's thermal contact performance at cryogenic temperatures. We present a comparative analysis with other widely used materials such as Cryo-con grease, indium foil, and silver-based compounds. All quantitative data is summarized in clear, structured tables, and detailed experimental protocols are provided to ensure a thorough understanding of the presented results.

Performance Comparison of Cryogenic Thermal Interface Materials

The selection of an appropriate thermal interface material (TIM) is critical for ensuring that components within a cryogenic system reach and maintain their desired operating temperatures. The primary role of a TIM is to fill the microscopic gaps and imperfections between two surfaces, thereby increasing the effective contact area and enhancing heat transfer.

Apiezon N, a hydrocarbon-based grease, is known for its excellent performance at cryogenic temperatures, remaining effective down to the liquid helium range.[1] It is often compared with other materials, each possessing distinct properties that may be advantageous for specific applications.

Thermal Conductance Data

The following tables summarize the thermal conductance of Apiezon N in comparison to other materials on various metallic contacts at cryogenic temperatures. The data is compiled from multiple experimental studies.

Table 1: Thermal Conductance of Various Interface Materials on OFHC Copper Contacts

Temperature (K)	Interface Material	Applied Force (N)	Thermal Conductance (W/K)	Reference
4.2	Apiezon N	670	~0.25	[2]
4.2	Cryo-con Grease	670	~0.18	[1]
4.2	Indium Foil	670	~0.15	[2]
20	Apiezon N	-	> Indium Foil	[1]
40	Apiezon N	-	< Indium Foil	[1]
77	Apiezon N	-	~0.0173 (W/m²K)	[3]
77	Cryo-con Grease	-	~0.0173 (W/m²K)	[3]
77	Indium Foil	-	~0.0624 (W/m²K)	[3]

Table 2: Thermal Conductance of Apiezon N and Indium Foil on Various Metallic Contacts at 4.2 K and 670 N

Contact Material	Interface Material	Thermal Conductance (W/K)	Reference
OFHC Copper	Apiezon N	~0.25	[2]
OFHC Copper	Indium Foil	~0.15	[2]
6061-T6 Aluminum	Apiezon N	~0.18	[4]
6061-T6 Aluminum	Indium Foil	~0.12	[4]
Free-machining Brass	Apiezon N	~0.08	[4]
Free-machining Brass	Indium Foil	~0.06	[4]
304 Stainless Steel	Apiezon N	~0.015	[4]
304 Stainless Steel	Indium Foil	~0.01	[4]

Note: The thermal conductance values can vary depending on the specific experimental setup, surface finish, and applied pressure. It is crucial to consider these factors when interpreting the data.

Experimental Validation Workflow

The process of validating the thermal contact of a cryogenic grease like Apiezon N involves a systematic experimental approach. The following diagram illustrates the logical workflow of such an investigation.

Workflow for validating thermal contact of cryogenic materials.

Key Experimental Protocols

Accurate and reproducible measurements of thermal contact conductance are essential for a valid comparison of different materials. The following protocol outlines the key steps involved in a typical experimental setup.

Sample Preparation

• Material Selection: The choice of contact materials is critical and should be representative of the intended application. Commonly used materials in cryogenic systems include Oxygen-Free High-Conductivity (OFHC) copper, aluminum alloys (e.g., 6061-T6), brass, and stainless steel.[4]

• Surface Finish: The surfaces of the sample pairs should be prepared to a consistent and well-defined finish. A common method is lapping to achieve a specific surface roughness, for example, a 0.8 µm finish.[4]

• Cleaning: Thoroughly clean the contact surfaces with appropriate solvents (e.g., acetone, ethanol) to remove any contaminants that could affect the thermal contact.

• Application of Thermal Interface Material:

  • Apiezon N and other greases: Apply a thin, uniform layer of the grease to one or both contact surfaces. The goal is to fill the microscopic voids without creating a thick layer that would increase thermal resistance.

  • Indium Foil: Cut a piece of indium foil to the size of the contact area and place it between the two surfaces.

  • Silver Paint/Epoxy: Apply a thin, even layer of the silver compound according to the manufacturer's instructions. Ensure proper curing if it is an epoxy.

Experimental Apparatus and Measurement

A steady-state heat flow method is commonly employed to measure thermal contact conductance.

• Apparatus:

  • A cryostat capable of reaching the desired low temperatures (e.g., a liquid helium cryostat).

  • A mechanism for applying a measurable and controllable force to the sample pair.

  • A heater to apply a known heat power to one end of the sample stack.

  • Calibrated temperature sensors (e.g., silicon diodes, germanium resistance thermometers) placed at precise locations along the sample stack to measure the temperature gradient.

  • A vacuum chamber to minimize heat transfer through convection and residual gas conduction.

• Procedure:

  • Mount the prepared sample stack in the cryostat.

  • Evacuate the vacuum chamber to a high vacuum.

  • Cool the system down to the desired base temperature.

  • Apply a specific force to the sample contact.

  • Apply a known heat power (Q) from the heater.

  • Allow the system to reach thermal equilibrium (steady state).

  • Record the temperatures at the sensor locations.

  • Repeat the measurement for different heat powers, temperatures, and applied forces.

Data Analysis

The thermal conductance (K) of the interface is calculated from the measured temperature drop (ΔT) across the interface and the applied heat power (Q) using the following equation:

K = Q / ΔT

The thermal contact resistance (R) is the reciprocal of the thermal conductance:

R = 1 / K = ΔT / Q

By comparing the calculated thermal conductance or resistance values for different interface materials under the same experimental conditions, a quantitative assessment of their performance can be made.

Signaling Pathway for Heat Transfer at a Thermal Interface

The following diagram illustrates the pathways for heat transfer across a thermal interface, highlighting the role of a thermal interface material in improving conduction.

Heat transfer pathways at a thermal interface.

Conclusion

The experimental data presented in this guide validates the continued utility of Apiezon N as a reliable thermal interface material for a wide range of cryogenic applications. Its performance, particularly at liquid helium temperatures, is comparable or superior to other common alternatives like indium foil and Cryo-con grease when used on high-conductivity materials like copper and aluminum.[2][4]

The choice of the optimal thermal interface material will ultimately depend on the specific requirements of the experiment, including the operating temperature range, the materials being joined, the required thermal conductance, and practical considerations such as ease of application and removal. For applications requiring frequent sample changes, the non-permanent nature of Apiezon N offers a significant advantage over materials like indium foil or silver epoxy.[1] This guide provides the necessary data and protocols to make an informed decision based on empirical evidence.

References

• 1. apiezon.com [apiezon.com]
• 2. apiezon.com [apiezon.com]
• 3. researchgate.net [researchgate.net]
• 4. madison-tech.com [madison-tech.com]

A Comparative Guide to Outgassing Rates of Apiezon N and Other High-Vacuum Greases

For researchers, scientists, and drug development professionals working in vacuum environments, the selection of appropriate sealing and thermal contact materials is critical. Outgassing from these materials can contaminate sensitive experiments and compromise vacuum integrity. This guide provides a detailed comparison of the outgassing rates of Apiezon N grease against other common vacuum greases, supported by experimental data and standardized testing protocols.

Performance Comparison of Vacuum Greases

The outgassing characteristics of vacuum greases are most commonly quantified using the ASTM E595 standard test method. This test determines the Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM) of a substance in a vacuum at elevated temperatures. A lower TML and CVCM indicate better performance for high-vacuum applications. The data presented below has been compiled from manufacturer datasheets and publicly available testing results, including the NASA outgassing database.

Grease Type	Manufacturer	Base	TML (%)	CVCM (%)	Vapor Pressure at 20°C (Torr)
Apiezon N	M&I Materials	Hydrocarbon	<1.0[1][2][3]	<0.1[1][2][3]	6 x 10-10[3]
Apiezon L	M&I Materials	Hydrocarbon	<1.0[4][5]	<0.1[4][5]	7 x 10-11[4]
Apiezon M	M&I Materials	Hydrocarbon	Not Determined[6][7]	Not Determined[6][7]	1.7 x 10-9[7]
Krytox LVP	Chemours	PFPE	Pass	Pass	~10-13[8][9]
Dow Corning High Vacuum Grease	Dow Corning	Silicone	1.01	0.31	~10-6

*Note: For Krytox LVP, "Pass" indicates that the material meets the standard acceptance criteria for low-outgassing materials, which is typically a TML of less than 1% and a CVCM of less than 0.1%.[10] It is important to note that a specific batch of Apiezon N (Lot 018012) tested by NASA showed a TML of 100.00% and a CVCM of 0.03%; this high TML value is anomalous and may be specific to the test conditions or batch characteristics.[11]

Experimental Protocols for Measuring Outgassing Rates

The determination of outgassing rates is a meticulous process governed by standardized procedures to ensure data accuracy and reproducibility. The most widely accepted method for screening the outgassing characteristics of materials for vacuum applications is the ASTM E595 test.

ASTM E595 Standard Test Method

The ASTM E595 test is designed to measure the total mass loss (TML) and the amount of collected volatile condensable materials (CVCM) from a material sample under controlled vacuum and temperature conditions.

Experimental Procedure:

• Sample Preparation: A precisely weighed sample of the grease (typically 100-300 mg) is placed in a sample holder.

• Vacuum Environment: The sample holder is placed in a vacuum chamber, which is then evacuated to a pressure of at least 5 x 10-5 torr.

• Heating: The sample is heated to 125°C and maintained at this temperature for 24 hours.

• Condensation Collection: Volatiles that outgas from the sample travel to a cooled collector plate maintained at 25°C. The condensable portion of these volatiles collects on this plate.

• Measurement:

  • TML: After the 24-hour period, the sample is re-weighed at room temperature. The TML is calculated as the percentage of the initial mass that was lost.

  • CVCM: The collector plate is weighed before and after the test. The CVCM is the mass of the condensed material expressed as a percentage of the initial sample mass.

A third parameter, Water Vapor Regained (WVR), can also be measured by exposing the sample to a controlled humidity environment after the vacuum test, but TML and CVCM are the primary indicators of outgassing performance.

Visualizing the Experimental Workflow

To better understand the process of measuring outgassing rates, the following diagrams illustrate the logical flow of the ASTM E595 testing procedure.

Workflow for ASTM E595 outgassing measurement.

This next diagram illustrates the logical relationship between the key parameters measured in the ASTM E595 test and their significance in evaluating a material's suitability for vacuum applications.

Relationship between outgassing parameters.

References

• 1. apiezon.com [apiezon.com]
• 2. cmr-direct.com [cmr-direct.com]
• 3. proscitech.com.au [proscitech.com.au]
• 4. proscitech.com.au [proscitech.com.au]
• 5. emsdiasum.com [emsdiasum.com]
• 6. static.mimaterials.com [static.mimaterials.com]
• 7. emsdiasum.com [emsdiasum.com]
• 8. krytox.com [krytox.com]
• 9. ajvs.com [ajvs.com]
• 10. krytox.com [krytox.com]
• 11. SPACEMATDB - Space Materials Database. Materials details [spacematdb.com]

A Comparative Guide to High-Vacuum Greases: Apiezon N and Its Alternatives

For researchers and professionals working in high-vacuum environments, the selection of an appropriate vacuum grease is critical to ensure the integrity and longevity of their systems. A key performance indicator for these materials is their long-term stability, characterized by low outgassing and minimal degradation under vacuum conditions. This guide provides a detailed comparison of Apiezon N, a hydrocarbon-based grease, with several popular alternatives: Santovac 5 (polyphenyl ether), Molykote High-Vacuum Grease (silicone-based), and Braycote LVP (perfluoropolyether-based).

Quantitative Performance Data

The long-term stability of a vacuum grease is primarily assessed by its outgassing characteristics, vapor pressure, and operational temperature range. The table below summarizes these key performance metrics for Apiezon N and its alternatives.

Property	Apiezon N	Santovac 5 (Oil)	Molykote High-Vacuum Grease	Braycote 600 EF
Base Oil Chemistry	Hydrocarbon	Polyphenyl Ether	Silicone	Perfluoropolyether
Vapor Pressure @ 20-25°C (Torr)	6 x 10⁻¹⁰	4 x 10⁻¹⁰	Low	Exceptionally Low
Temperature Range (°C)	-269 to +30	N/A (Grease data not found)	-40 to +204[1]	-80 to +204[2]
ASTM E595 Total Mass Loss (TML)	<1.0%	6.24%	Data not available	0.20%[2]
ASTM E595 Collected Volatile Condensable Materials (CVCM)	<0.1%	4.09%	Data not available	0.03%[2]

Note: Santovac 5 data is for the oil, which is the base for greases. Molykote High-Vacuum Grease data indicates low volatility and bleed/evaporation at 199°C.

Experimental Protocols

The data presented in this guide is primarily derived from standardized test methods designed to evaluate the performance of materials in a vacuum.

ASTM E595: Standard Test Method for Total Mass Loss and Collected Volatile Condensable Materials from Outgassing in a Vacuum Environment

This is the most common method for determining the outgassing characteristics of materials intended for use in space and other high-vacuum applications.[3][4][5]

• Objective: To measure the total mass loss (TML) and collected volatile condensable materials (CVCM) of a material sample under controlled vacuum and temperature conditions.[6][7]

• Procedure:

  • A sample of the material is preconditioned at 23°C and 50% relative humidity for 24 hours and then weighed.[6]

  • The sample is placed in a heated compartment within a high-vacuum chamber.

  • A cooled collector plate is positioned near the sample to condense any outgassed volatile materials.

  • The chamber is evacuated to a pressure of at least 5 x 10⁻⁵ torr, and the sample is heated to 125°C for 24 hours.[6]

  • After the test period, the system is cooled, and the sample and collector plate are reweighed.

  • TML is calculated as the percentage of the initial sample mass that was lost. CVCM is the mass of the condensed material as a percentage of the initial sample mass.[6]

Residual Gas Analysis (RGA)

RGA is a technique used to identify the composition of gases present in a vacuum system, including those outgassed from materials.[8][9]

• Objective: To analyze the partial pressures of different gaseous species in a vacuum environment.

• Procedure:

  • An RGA, which is a type of mass spectrometer, is connected to the vacuum chamber.

  • The RGA ionizes the residual gas molecules and separates them based on their mass-to-charge ratio.

  • A detector measures the ion current for each mass, providing a spectrum of the residual gases. This can help identify the specific outgassing products from a vacuum grease.

Accelerated Aging Tests

To assess the long-term stability of materials, accelerated aging tests are performed by subjecting them to elevated stress conditions, such as higher temperatures, to simulate the effects of time.[10][11][12]

• Objective: To predict the long-term performance and shelf life of a material.

• Procedure:

  • Samples of the grease are placed in a controlled environment, often a vacuum oven, at an elevated temperature for a specified duration.

  • The aging process is based on the Arrhenius equation, which relates the rate of chemical reactions to temperature. A common rule of thumb is that a 10°C increase in temperature doubles the rate of aging.[13]

  • After the aging period, the physical and chemical properties of the grease, such as changes in mass, viscosity, and outgassing characteristics, are re-evaluated.

Decision Pathway for High-Vacuum Grease Selection

The selection of a high-vacuum grease depends on the specific requirements of the application. The following diagram illustrates a logical workflow for choosing the most suitable grease.

Decision workflow for selecting a high-vacuum grease.

Comparison and Recommendations

Apiezon N (Hydrocarbon-Based)

Apiezon N is a hydrocarbon-based grease renowned for its excellent performance at cryogenic temperatures.[14] Its low vapor pressure and good outgassing characteristics make it suitable for high-vacuum applications at and below room temperature. However, its upper temperature limit is relatively low, and it is not recommended for applications involving high radiation levels.

Santovac 5 (Polyphenyl Ether-Based)

Greases based on Santovac 5 polyphenyl ether fluid are characterized by extremely low vapor pressure and excellent thermal stability. This makes them ideal for ultra-high vacuum applications where minimal contamination is paramount. The outgassing data for the oil suggests it may have higher TML and CVCM than other options, indicating that for applications sensitive to condensable materials, careful consideration is needed.

Molykote High-Vacuum Grease (Silicone-Based)

Braycote LVP (Perfluoropolyether-Based)

Braycote greases, based on perfluoropolyether (PFPE), are known for their exceptional chemical inertness, thermal stability, and low outgassing properties.[16][17] The very low TML and CVCM values for Braycote 600 EF make it an excellent choice for demanding applications, including those in the aerospace industry where long-term stability and reliability are critical. PFPE greases are also generally compatible with a wide range of materials.[18]

References

• 1. Molykote® High Vacuum Grease | Esco Products [escopro.com]
• 2. msdspds.castrol.com [msdspds.castrol.com]
• 3. infinitalab.com [infinitalab.com]
• 4. konarksilicones.com [konarksilicones.com]
• 5. matestlabs.com [matestlabs.com]
• 6. silicone-polymers.co.uk [silicone-polymers.co.uk]
• 7. ASTM E595 Standard Test Method | Materials Characterization Services [mat-cs.com]
• 8. RGA and the Cleanliness of Vacuum Components - Means Engineering, Inc. [meanseng.com]
• 9. Vacuum Processing | Residual Gas Analysis [hidenanalytical.com]
• 10. nelsonlabs.com [nelsonlabs.com]
• 11. qes.com [qes.com]
• 12. eatest.com [eatest.com]
• 13. steris-ast.com [steris-ast.com]
• 14. apiezon.com [apiezon.com]
• 15. MOLYKOTE HIGH VACUUM GREASE [ulbrich-group.com]
• 16. Braycote Low Temperature Greases | SPI Supplies [2spi.com]
• 17. Braycote 602EF High Vacuum Grease | Z05087 | SPI Supplies [2spi.com]
• 18. Ideal Vacuum | Vacuum Greases, Braycote Greases [idealvac.com]

A Comparative Analysis of Apiezon N and Silicone-Based Vacuum Greases for Scientific Applications

For researchers, scientists, and drug development professionals operating in vacuum environments, the selection of an appropriate vacuum grease is critical to maintaining system integrity and preventing contamination. This guide provides a detailed comparative analysis of Apiezon N, a hydrocarbon-based grease, and silicone-based vacuum greases, offering experimental data and protocols to inform selection for specific applications.

The choice between Apiezon N and silicone-based vacuum greases hinges on a variety of factors, primarily the operational temperature range, the required vacuum level, and the potential for sample contamination. While both types of grease are designed to provide effective sealing and lubrication in vacuum systems, their fundamental chemical differences result in distinct performance characteristics.

Executive Summary of Comparative Performance

Apiezon N, a hydrocarbon-based grease, is renowned for its exceptional performance at cryogenic temperatures and its resistance to "creep," the migration of grease away from its point of application.[1][2] This makes it a preferred choice for sensitive analytical techniques where contamination is a major concern.[1][3] Silicone-based greases, on the other hand, typically offer a wider operational temperature range, extending to higher temperatures than Apiezon N.[4][5][6] However, they are known to exhibit creep, which can lead to the contamination of surfaces within the vacuum system.[1][7]

Quantitative Data Comparison

The following table summarizes the key performance metrics for Apiezon N and a representative silicone-based vacuum grease, Dow Corning High Vacuum Grease.

Property	Apiezon N	Dow Corning High Vacuum Grease	Test Method
Base Oil	Hydrocarbon	Silicone	-
Vapor Pressure @ 20°C (Torr)	6 x 10⁻¹⁰[1][2][8][9]	~1 x 10⁻⁶ (Recommended for vacuums 1x10⁻⁵ to 1x10⁻⁶ mm Hg)[10][11]	Various (e.g., Knudsen Effusion, TGA)
Vapor Pressure @ 150°C (Torr)	-	1.2 x 10⁻⁵ (Degassed)[1]	Various
Vapor Pressure @ 200°C (Torr)	-	7 x 10⁻⁴ (Degassed)[1]	Various
Recommended Temperature Range (°C)	-269 to +30[1][2][8][9]	-40 to +204[9][10][11][12]	-
Outgassing (ASTM E595)
Total Mass Loss (TML)	<1%[1][9][10]	Not specified	ASTM E595
Collected Volatile Condensable Material (CVCM)	<0.1%[1][9][10]	Not specified	ASTM E595
Melting Point / Dropping Point (°C)	42 - 52[1][9]	None (non-melting)[10]	ASTM D566
Lubricity - 4 Ball Test (Weld Point, kg)	150[1][9][10]	Not specified (Not recommended for this test method for silicone fluids)[2][4]	ASTM D2596
"Creep" or Migration	Highly resistant[1][2][3]	Prone to creep[1][7]	Observational
Chemical Compatibility	Good with many materials including Viton, Nitrile, Nylon.[1][8] Incompatible with EPDM, Butyl rubber, PVC seals.[1][8]	Excellent with most metals and elastomers.[4][5]	Material specific testing
Solubility	Soluble in hydrocarbon solvents (e.g., toluene, xylene).[1][8] Insoluble in alcohols and ketones.[1]	Insoluble in water, methanol, ethanol, acetone.[9] Can be dispersed in kerosene, toluene, etc.[9]	Solubility testing

Key Performance Characteristics

Vapor Pressure and Vacuum Level

A key determinant of a grease's suitability for vacuum applications is its vapor pressure. A lower vapor pressure at a given temperature indicates that the grease will not readily evaporate and contaminate the vacuum environment. Apiezon N exhibits an extremely low vapor pressure at room temperature, making it suitable for high and ultra-high vacuum applications.[1][2][8][9] Silicone-based greases also have low volatility, though their vapor pressure can be higher than that of Apiezon N at ambient temperatures.[7] It is crucial to consider the vapor pressure of a grease at the intended operating temperature of the system.[13]

Temperature Range

Apiezon N is specifically formulated for cryogenic applications, maintaining its craze-free performance at temperatures as low as -269°C.[1][8][14] Its upper temperature limit is around 30°C.[1][2][8][9] Silicone-based greases, in contrast, offer a much broader operational temperature range, typically from -40°C to over 200°C, making them suitable for applications involving heating.[4][5][6]

Outgassing

Outgassing is the release of volatile compounds from a material in a vacuum. These outgassed molecules can condense on sensitive surfaces, leading to contamination. The ASTM E595 standard is a common method for quantifying outgassing behavior. Apiezon N has specified low outgassing characteristics, with a Total Mass Loss (TML) of less than 1% and Collected Volatile Condensable Material (CVCM) of less than 0.1%.[1][9][10] While silicone greases are formulated for low volatility, specific outgassing data can vary between products and should be verified from the manufacturer's datasheet.

"Creep" and Contamination

A significant advantage of the hydrocarbon-based Apiezon N is its high resistance to "creep."[1][2][3] Silicone-based greases are known for their tendency to migrate from the application area, which can lead to widespread contamination of sensitive surfaces and analytical instrumentation.[1][7] This phenomenon is due to the low surface tension of the polydimethylsiloxane (PDMS) fluid that forms the base of silicone greases.[7] For applications such as surface science, mass spectrometry, and thin-film deposition, where silicone contamination can severely impact results, Apiezon N is the preferred choice.[3]

Experimental Protocols

Accurate comparison of vacuum greases relies on standardized testing methodologies. Below are detailed protocols for key performance experiments.

Vapor Pressure Measurement

1. Knudsen Effusion Method: This is a gravimetric technique used to determine the vapor pressure of materials with low volatility.[15][16]

• Principle: The rate of mass loss of a substance effusing through a small orifice in a cell (the Knudsen cell) into a vacuum is proportional to its vapor pressure.[15][16][17]

• Apparatus: A Knudsen cell, a high-precision microbalance, a high-vacuum system, and a temperature-controlled chamber.[18][17]

• Procedure:

  • A small sample of the grease is placed in the Knudsen cell.

  • The cell is placed in the vacuum chamber and heated to a stable, known temperature.

  • The vacuum system evacuates the chamber to a pressure significantly lower than the sample's vapor pressure.

  • The mass of the cell is monitored over time using the microbalance. The rate of mass loss ( dm/dt ) is determined.

  • The vapor pressure (P) is calculated using the Hertz-Knudsen equation: P = ( dm/dt ) * (2πRT/M)^(1/2) / A, where R is the ideal gas constant, T is the temperature in Kelvin, M is the molar mass of the effusing vapor, and A is the area of the orifice.

2. Thermogravimetric Analysis (TGA): TGA can also be used to estimate vapor pressure.[13][19][20]

• Principle: The mass of a sample is measured as a function of temperature or time in a controlled atmosphere. The rate of mass loss due to evaporation is related to the vapor pressure.[13][20][21]

• Apparatus: A thermogravimetric analyzer.

• Procedure:

  • A sample of the grease is placed in the TGA pan.

  • The sample is heated at a constant rate or held at a series of isothermal temperatures under a controlled vacuum or inert gas flow.

  • The mass loss is recorded as a function of temperature and time.

  • The vapor pressure can be determined by calibrating the instrument with substances of known vapor pressure and using the Langmuir equation for evaporation in a vacuum.

Outgassing Analysis (ASTM E595)

• Principle: This standard test method measures the total mass loss (TML) and collected volatile condensable materials (CVCM) from a material when exposed to a vacuum at elevated temperature.[12][22][23]

• Apparatus: A vacuum chamber, a heated sample holder, and a cooled collector plate.[22]

• Procedure:

  • The grease sample is weighed and placed in a sample holder.

  • The sample holder is placed in a vacuum chamber and heated to 125°C for 24 hours at a pressure of less than 5 x 10⁻⁵ torr.[22][23]

  • Volatiles from the sample that condense on a collector plate maintained at 25°C are collected.[22]

  • After the test, the sample is weighed again to determine the TML.

  • The collector plate is weighed to determine the mass of the CVCM.

  • TML and CVCM are expressed as percentages of the initial sample mass.

Dropping Point (ASTM D566)

• Principle: This test determines the temperature at which a grease becomes fluid enough to drip.[7][14][22][23] It is more relevant for greases with conventional soap thickeners and indicates an upper-temperature limit for some applications.[7]

• Apparatus: A grease cup, a test tube, two thermometers, and a heated bath.[24]

• Procedure:

  • The grease cup is filled with the sample.

  • The cup is placed in the test tube, which is then immersed in the heated bath.

  • The temperature is raised at a controlled rate.

  • The dropping point is the temperature at which the first drop of material falls from the orifice of the grease cup.[14]

Lubricity - 4 Ball Test (ASTM D2596)

• Principle: This method measures a lubricating grease's extreme pressure (EP) properties by subjecting it to high loads in a four-ball apparatus.[2][4][8][25] It determines the weld point, the load at which the rotating ball welds to the stationary balls.[2][4]

• Apparatus: A four-ball EP tester.[2]

• Procedure:

  • Three steel balls are clamped together in a cup, and a fourth ball is pressed into the cavity formed by the three balls.

  • The cup is filled with the grease sample.

  • The fourth ball is rotated at a constant speed, and a series of tests are run at increasing loads for a set duration (e.g., 10 seconds).

  • The weld point is the lowest load at which the balls weld together.

Logical Workflow for Vacuum Grease Selection

The selection of a suitable vacuum grease is a multi-step process that involves careful consideration of the experimental requirements. The following diagram illustrates a logical workflow for this process.

A flowchart for selecting the appropriate vacuum grease.

Conclusion

The choice between Apiezon N and silicone-based vacuum greases is not a matter of one being universally superior to the other, but rather a decision based on the specific demands of the application. For cryogenic operations and in environments where silicone contamination is a critical concern, the hydrocarbon-based Apiezon N is the standout choice due to its excellent low-temperature performance and resistance to creep. Conversely, for applications requiring a wide operational temperature range, particularly at elevated temperatures, silicone-based greases offer a more suitable solution, provided that potential migration and contamination are managed. By carefully evaluating the experimental parameters against the quantitative data and performance characteristics presented in this guide, researchers can make an informed decision to ensure the integrity and success of their work in vacuum environments.

References

• 1. Kurt J. Lesker Company | DuPont MOLYKOTE® High-Vacuum Grease | Enabling Technology for a Better World [lesker.com]
• 2. shxf17.com [shxf17.com]
• 3. MOLYKOTE HIGH VACUUM GREASE [ulbrich-group.com]
• 4. store.astm.org [store.astm.org]
• 5. vacuumpumpoil.net [vacuumpumpoil.net]
• 6. cenmed.com [cenmed.com]
• 7. store.astm.org [store.astm.org]
• 8. ASTM D2596 - Measurement of Extreme Pressure Properties of Lubricating Grease - Rtec Instruments [rtec-instruments.com]
• 9. inlandvacuum.com [inlandvacuum.com]
• 10. ksfe.com.my [ksfe.com.my]
• 11. highvacdepot.com [highvacdepot.com]
• 12. sfr.ca [sfr.ca]
• 13. researchgate.net [researchgate.net]
• 14. kelid1.ir [kelid1.ir]
• 15. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 16. azom.com [azom.com]
• 17. scranton.edu [scranton.edu]
• 18. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 19. ntrs.nasa.gov [ntrs.nasa.gov]
• 20. Vacuum Thermogravimetric Analysis — FAI 2022 [fai.us]
• 21. measurlabs.com [measurlabs.com]
• 22. petrolube.com [petrolube.com]
• 23. DROP POINT OF GREASE - Wadegati [wadegati.com]
• 24. biolab.com.tr [biolab.com.tr]
• 25. petrolube.com [petrolube.com]

A Comparative Guide to Apiezon N and Other Cryogenic Thermal Interface Materials in Condensed Matter Physics

In the realm of condensed matter physics, achieving and maintaining cryogenic temperatures is paramount for the investigation of a vast array of quantum phenomena. The efficacy of any cryogenic system hinges on the ability to establish excellent thermal contact between the sample, sensors, and the cooling stage of a cryostat. Apiezon N, a hydrocarbon-based grease, has long been a staple thermal interface material in low-temperature laboratories. This guide provides a comprehensive literature review of Apiezon N's applications and offers an objective comparison with common alternatives, supported by experimental data, to aid researchers in selecting the optimal material for their specific experimental needs.

Introduction to Cryogenic Thermal Interface Materials

Heat transfer at cryogenic temperatures is dominated by phonon conduction. Imperfections at the interface between two surfaces, even if highly polished, create microscopic voids that impede the flow of phonons, leading to a significant temperature difference across the interface. Thermal interface materials (TIMs) are employed to fill these voids, thereby increasing the effective contact area and enhancing thermal conductance. An ideal cryogenic TIM should possess high thermal conductivity, low specific heat, low vapor pressure, good adhesion at low temperatures, and, in many cases, electrical insulation. The ease of application and removal is also a critical practical consideration.

Apiezon N: The Incumbent Standard

Apiezon N is a silicone-free, halogen-free hydrocarbon grease widely recognized for its excellent performance in cryogenic applications.[1][2] It is pliable at room temperature, which allows for easy application and removal, and solidifies at cryogenic temperatures, providing a stable and reliable thermal link.[3][4] One of its key advantages is its resistance to cracking and crazing upon thermal cycling, ensuring the integrity of the thermal contact through repeated experiments.[1][4]

Key Applications in Condensed Matter Physics:

• Sample Mounting: Apiezon N is extensively used to mount solid samples onto sample holders or directly onto the cold finger of a cryostat. This ensures that the sample is efficiently cooled to the base temperature of the refrigeration unit.[2][3]

• Sensor Thermal Anchoring: Temperature sensors, such as diodes and resistance thermometers, are often embedded in a small amount of Apiezon N to ensure they accurately reflect the temperature of the location being measured.[4]

• Improving Thermal Contact of Pressed Joints: For mechanical joints under low pressure, a thin layer of Apiezon N can significantly improve the thermal conductance across the interface.[5]

Comparative Analysis of Cryogenic Thermal Interface Materials

While Apiezon N is a versatile and widely used material, several alternatives offer advantages in specific experimental contexts. The following sections compare the performance of Apiezon N with other common cryogenic TIMs, with quantitative data summarized in the tables below.

Performance Comparison Data

Table 1: Thermal Conductivity of Cryogenic Interface Materials at Various Temperatures

Material	Thermal Conductivity (W/m·K) at ~1 K	Thermal Conductivity (W/m·K) at ~4 K	Thermal Conductivity (W/m·K) at ~77 K
Apiezon N Grease	~0.02	~0.095	~0.11
GE Varnish (7031)	0.034	0.062	0.22
Stycast 2850FT Epoxy	~0.0065	~0.064	-
Cryo-Con Grease	-	-	-
Silver Epoxy	-	-	~2.5 (at 300K)
Indium Foil	-	-	-

Table 2: Specific Heat of Cryogenic Interface Materials at Various Temperatures

Material	Specific Heat (J/g·K) at ~1 K	Specific Heat (J/g·K) at ~4 K	Specific Heat (J/g·K) at ~20 K
Apiezon N Grease	-	-	-
GE Varnish (7031)	-	-	-
Stycast 2850FT Epoxy	-	-	-
Cryo-Con Grease	Low	-	Measured between 0.5 and 20 K

Note: The data presented in these tables are compiled from various sources and may vary depending on the specific formulation and measurement conditions. Researchers should consult the original literature for detailed information.

Alternative Materials: A Detailed Look

1. GE Varnish (7031):

GE Varnish is a phenolic resin that serves as both an adhesive and a thermal conductor at cryogenic temperatures.[6] It offers higher thermal conductivity than Apiezon N, particularly at very low temperatures (around 1 K), making it a better choice for experiments in dilution refrigerators.[5] However, it requires a curing process (either air-drying or baking) and is more difficult to remove than grease.[7]

2. Stycast 2850FT Epoxy:

Stycast 2850FT is a two-component, thermally conductive epoxy that provides a permanent, high-strength bond.[8] It is filled with alumina particles to provide a low coefficient of thermal expansion, making it suitable for bonding dissimilar materials that will undergo significant temperature changes.[9] Its primary application is in situations where a robust and permanent thermal link is required, such as potting electrical connectors or creating vacuum feedthroughs.[5][8]

3. Cryo-Con Grease:

Cryo-Con is a copper-loaded, electrically insulating grease designed for cryogenic applications. While its bulk thermal conductivity is comparable to that of other greases, its primary advantage lies in its intended use in very thin layers to improve thermal contact.[10] It has a low specific heat, which is beneficial for calorimetric measurements.[11]

4. Silver Epoxy and Silver Paste:

Silver-filled epoxies and pastes offer significantly higher thermal conductivity compared to other TIMs due to the high thermal conductivity of silver.[12] They are often used for applications requiring rapid heat dissipation. However, they are electrically conductive, which can be a drawback in many condensed matter experiments where electrical isolation is crucial. The performance of silver epoxy can be significantly influenced by the curing process.[13]

5. Indium Foil:

Indium foil is a soft, malleable metal that is an excellent thermal conductor at cryogenic temperatures. It is often used to improve thermal contact in pressed mechanical joints.[14] A key advantage of indium is that it does not outgas, making it suitable for ultra-high vacuum applications. However, its performance is highly dependent on the applied pressure, and it can be difficult to achieve uniform contact over large areas.[14]

Experimental Protocols

The accurate characterization of thermal interface materials at cryogenic temperatures requires carefully designed experimental setups. A common method for measuring thermal conductance is the steady-state heat flow technique.

Steady-State Heat Flow Method for Thermal Conductance Measurement

This method, as described in various studies including the work by Salerno et al. on Apiezon N and indium foil, involves creating a one-dimensional heat flow through a sample assembly.[15][16]

Experimental Setup:

• Sample Assembly: A sample material (e.g., a copper block) is cut into two pieces. The thermal interface material to be tested is applied between the two surfaces.

• Heater and Thermometers: A heater is attached to one end of the sample assembly to generate a known heat flow. Two or more calibrated thermometers are attached at different points along the assembly to measure the temperature gradient.

• Heat Sink: The other end of the sample assembly is thermally anchored to a heat sink, which is typically the cold stage of a cryostat.

• Vacuum Environment: The entire setup is placed in a high-vacuum environment to minimize heat loss through convection and residual gas conduction. Radiation shields are also used to reduce radiative heat loads.

• Data Acquisition: A known power is applied to the heater, and the system is allowed to reach thermal equilibrium. The temperatures at different points along the sample are recorded.

Data Analysis:

The thermal conductance (K) of the interface is calculated using the formula:

K = Q / ΔT

where Q is the heat flow generated by the heater and ΔT is the temperature difference across the interface.

The thermal conductivity (κ) of the material can be determined if the thickness (d) and area (A) of the interface are known:

κ = (Q * d) / (A * ΔT)

Logical Workflow for Selecting a Cryogenic Thermal Interface Material

The choice of a thermal interface material is a critical step in the design of any low-temperature experiment. The following diagram illustrates a logical workflow to guide researchers in this selection process.

Caption: Decision tree for selecting a cryogenic thermal interface material.

Conclusion

Apiezon N remains a reliable and versatile choice for a wide range of cryogenic applications in condensed matter physics due to its ease of use, good thermal properties, and resistance to thermal cycling. However, for experiments with specific requirements, such as ultra-low temperatures, permanent bonding, or ultra-high vacuum, alternatives like GE Varnish, Stycast epoxy, or indium foil may offer superior performance. This guide provides a framework for researchers to make an informed decision based on quantitative data and a clear understanding of the trade-offs associated with each material. The detailed experimental protocols and the logical workflow diagram serve as practical tools to aid in the successful design and execution of low-temperature experiments.

References

• 1. lakeshore.com [lakeshore.com]
• 2. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 3. Analysis of Mechanical Properties and Thermal Conductivity of Thin-Ply Laminates in Ambient and Cryogenic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cmr-direct.com [cmr-direct.com]
• 5. Epoxy [lakeshore.com]
• 6. redcore.ca [redcore.ca]
• 7. cmr-direct.com [cmr-direct.com]
• 8. Stycast 2850 FT Range of filled epoxies for cryogenic encapsulation [cmr-direct.com]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. osti.gov [osti.gov]
• 16. ntrs.nasa.gov [ntrs.nasa.gov]

A Comparative Guide to Apiezon N and Alternatives for Superconducting Magnet Systems

For researchers, scientists, and drug development professionals working with superconducting magnet systems, maintaining optimal thermal and vacuum conditions is paramount. The choice of cryogenic grease plays a critical role in achieving the desired performance. This guide provides an objective comparison of Apiezon N, a widely used hydrocarbon-based grease, with other common alternatives, supported by experimental data.

Apiezon N is a staple in cryogenic applications for its excellent vacuum properties and its ability to enhance thermal contact at low temperatures.[1] It is particularly valued for its resistance to crazing and cracking under repeated thermal cycling between ambient and cryogenic temperatures.[1] However, a comprehensive evaluation requires a detailed comparison with other available options, such as perfluoropolyether (PFPE)-based greases like Braycote and copper-filled greases like Cryo-Con.

This guide will delve into the key performance metrics of these materials, including thermal properties, outgassing characteristics, and operational temperature ranges.

Data Presentation: A Head-to-Head Comparison

To facilitate a clear comparison, the following tables summarize the key quantitative data for Apiezon N and its alternatives.

Property	Apiezon N	Braycote 601EF	Cryo-Con	Indium Foil
Base Oil Type	Hydrocarbon	Perfluoropolyether (PFPE)	Silicone with Copper Filler	Metallic
Operating Temperature Range	-269°C to +30°C[1]	-80°C to +204°C[2][3][4]	Cryogenic temperatures	Cryogenic temperatures
Thermal Conductivity @ 20°C (W/m·K)	0.194[5]	0.15 (-35°C), 0.21 (75°C)[6]	Higher than unfilled greases	~86
Vapor Pressure @ 20°C (Torr)	6 x 10⁻¹⁰[5]	Extremely Low	< 3 x 10⁻⁷ mbar	Negligible
Outgassing (ASTM E595)
Total Mass Loss (TML)	< 1.0%[5]	0.36%[7]	Data not found	Not applicable
Collected Volatile Condensable Material (CVCM)	< 0.1%[5]	0.03%[7]	Data not found	Not applicable

Temperature (K)	Apiezon N (J/g·K)[8][9]	Cryo-Con (J/g·K)[9]
1	~0.001	Data available from 0.5 K
5	~0.03	~0.02
10	~0.15	~0.1
20	~0.5	~0.4
30	~0.8	~0.7

Experimental Data: Thermal Conductance at Cryogenic Temperatures

A seminal study by Salerno et al. at the NASA Ames Research Center provides a direct comparison of the thermal conductance of pressed metallic contacts augmented with Apiezon N grease and Indium foil at liquid helium temperatures (1.6 K to 6.0 K).[10][11][12] The experiment measured the heat transfer between pairs of OFHC copper, 6061-T6 aluminum, free-machining brass, and 304 stainless steel samples.

The results demonstrated that for materials with higher thermal conductivity like copper, aluminum, and brass, Apiezon N grease provided a significant improvement in thermal conductance over uncoated contacts and even outperformed Indium foil and gold plating in some cases.[10][11] For stainless steel, which has a lower thermal conductivity, the improvement was less pronounced but still significant.[10][11][12]

The study highlights that while the bulk thermal conductivity of Indium is higher, the ability of Apiezon N to effectively fill micropores and voids at the contact surfaces leads to a substantial increase in the overall thermal conductance of the joint.[5]

Experimental Protocols

Thermal Conductivity Measurement at Cryogenic Temperatures

A common method for measuring the thermal conductivity of materials at cryogenic temperatures is the steady-state heat flow technique.[13][14]

Objective: To determine the thermal conductivity of a grease sample as a function of temperature.

Apparatus:

• A cryostat capable of reaching and maintaining stable temperatures in the desired cryogenic range.

• A sample holder, typically consisting of two copper blocks (a heater block and a heat sink block) between which the grease sample is placed.

• A calibrated heat source (e.g., a resistive heater) attached to the heater block.

• Calibrated temperature sensors (e.g., silicon diodes or Cernox™ sensors) to measure the temperature of the heater block, the heat sink block, and at different points along the sample.

• A vacuum chamber to minimize convective heat transfer.

• Data acquisition system to record temperature and heater power.

Procedure:

• A thin, uniform layer of the grease to be tested is applied between the precisely machined surfaces of the heater and heat sink blocks. The thickness of the grease layer is accurately measured.

• The sample assembly is mounted in the cryostat, and the vacuum chamber is evacuated.

• The heat sink is cooled to the lowest desired temperature.

• A known amount of power is applied to the heater, creating a steady-state temperature gradient across the grease layer.

• The temperatures of the heater block (T_hot) and the heat sink block (T_cold) are recorded once thermal equilibrium is reached.

• The thermal conductivity (k) is calculated using the one-dimensional Fourier's law of heat conduction: k = (Q * d) / (A * (T_hot - T_cold)) where:

  • Q is the power supplied by the heater.

  • d is the thickness of the grease layer.

  • A is the cross-sectional area of the sample.

  • (T_hot - T_cold) is the temperature difference across the sample.

• Measurements are repeated at various temperatures by adjusting the temperature of the heat sink.

Outgassing Measurement (ASTM E595)

The standard test method for measuring the outgassing properties of materials in a vacuum environment is ASTM E595.[15][16][17][18][19]

Objective: To determine the Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM) of a material under specified vacuum and temperature conditions.

Apparatus:

• A high-vacuum system capable of reaching pressures below 5 x 10⁻⁵ torr.

• A temperature-controlled sample holder that can maintain a temperature of 125°C.

• A collector plate maintained at a temperature of 25°C, positioned in the line of sight of the sample.

• A microbalance for accurate mass measurements.

Procedure:

• The material sample is prepared and its initial mass is accurately measured.

• The sample is placed in the sample holder within the vacuum chamber.

• The chamber is evacuated to a pressure of less than 5 x 10⁻⁵ torr.

• The sample is heated to 125°C and maintained at this temperature for 24 hours.

• During this period, any volatile materials outgassed from the sample that condense on the 25°C collector plate are collected.

• After 24 hours, the system is brought back to ambient conditions.

• The final mass of the sample and the mass of the condensed material on the collector plate are measured.

• Total Mass Loss (TML) is calculated as the percentage of the initial sample mass that was lost during the test.

• Collected Volatile Condensable Material (CVCM) is calculated as the percentage of the initial sample mass that condensed on the collector plate.

Mandatory Visualization

Caption: Experimental workflow for measuring cryogenic thermal conductivity.

Caption: ASTM E595 outgassing experimental workflow.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. aeroparts-plus.com [aeroparts-plus.com]
• 3. spacematdb.com [spacematdb.com]
• 4. thelubricantoracle.castrol.com [thelubricantoracle.castrol.com]
• 5. static.mimaterials.com [static.mimaterials.com]
• 6. Braycote 601EF High Vacuum Grease | Z05086 | SPI Supplies [2spi.com]
• 7. msdspds.castrol.com [msdspds.castrol.com]
• 8. madison-tech.com [madison-tech.com]
• 9. madison-tech.com [madison-tech.com]
• 10. apiezon.com [apiezon.com]
• 11. static.mimaterials.com [static.mimaterials.com]
• 12. madison-tech.com [madison-tech.com]
• 13. ntrs.nasa.gov [ntrs.nasa.gov]
• 14. osti.gov [osti.gov]
• 15. infinitalab.com [infinitalab.com]
• 16. ntrs.nasa.gov [ntrs.nasa.gov]
• 17. Outgassing Database User Guide | Goddard Engineering and Technology Directorate [etd.gsfc.nasa.gov]
• 18. apps.dtic.mil [apps.dtic.mil]
• 19. blog.caplinq.com [blog.caplinq.com]

user reviews and testimonials of Apiezon N in a research context

Apiezon N is a silicone-free, hydrocarbon-based grease widely recognized in the research community for its exceptional performance in cryogenic and high-vacuum applications.[1][2][3][4][5] This guide provides a comprehensive comparison of Apiezon N with its common alternatives, supported by user testimonials and experimental data, to assist researchers, scientists, and drug development professionals in selecting the appropriate grease for their specific needs.

Performance Characteristics of Apiezon N

Apiezon N is distinguished by its low vapor pressure, excellent thermal conductivity at cryogenic temperatures, and resistance to the "creep" commonly associated with silicone-based greases.[1][6][7][8] Its tenacious and rubbery consistency also provides a cushioning effect, which is particularly beneficial for delicate glass-to-glass joints.[1][7]

User Testimonials in a Research Context

Researchers have reported successful use of Apiezon N in a variety of demanding applications. For instance, in a student research project aiming to verify gas equations at high altitudes, Apiezon N was used to create a perfectly airtight seal in a syringe assembly subjected to extreme temperatures.[9] Its ability to withstand frequent cycling between cryogenic temperatures (as low as -273°C) and ambient temperatures makes it a reliable choice for applications such as cryostats and for mounting samples in low-temperature experiments.[1][3][4][5]

Apiezon N vs. Alternative High-Vacuum Greases

The primary alternatives to Apiezon N in a research setting are other Apiezon grease variants and silicone-based greases. The choice between them depends on the specific requirements of the application, such as the operating temperature range and the required vacuum level.

Apiezon Family Comparison

Within the Apiezon brand, different grease formulations cater to specific needs. Apiezon L is often preferred for ultra-high vacuum applications at ambient temperatures due to its lower vapor pressure compared to Apiezon N.[2][7] For high-temperature applications, Apiezon H is the recommended choice.[2]

Hydrocarbon vs. Silicone-Based Greases

The most significant distinction in high-vacuum greases lies in their base material: hydrocarbon or silicone. While silicone greases typically offer a broader operating temperature range, they are susceptible to "creep," a phenomenon where the grease migrates from the application area and can contaminate sensitive experiments.[10][11] This can be a critical issue in surface science, thin-film deposition, and analytical techniques like mass spectrometry and infrared spectroscopy.[1][7] Apiezon N, being a hydrocarbon grease, is resistant to this issue, ensuring a cleaner vacuum environment.[1][6][7][8]

Quantitative Performance Data

To facilitate an objective comparison, the following table summarizes the key quantitative data for Apiezon N and its common alternatives.

Property	Apiezon N	Apiezon L	Apiezon H	Silicone Grease (Typical)
Vapor Pressure @ 20°C (Torr)	6 x 10⁻¹⁰[3][5][8]	< 10⁻¹⁰[2]	~10⁻⁸[2]	Low, but prone to outgassing of low molecular weight species
Operating Temperature Range (°C)	-273 to +30[1][3]	+10 to +30	-10 to +240	-40 to +200[10]
Base Material	Hydrocarbon	Hydrocarbon	Hydrocarbon	Silicone
Silicone-Free	Yes[1][6][7][8]	Yes	Yes	No
Primary Application	Cryogenic, High-Vacuum	Ultra High-Vacuum	High Temperature	General Purpose High-Vacuum

Experimental Protocols

Detailed experimental protocols are crucial for replicating and verifying performance data. While specific, detailed protocols for testing every property of these greases are proprietary to the manufacturers, standardized methods from organizations like ASTM are used. For instance, vapor pressure is typically measured using a Knudsen effusion method or a capacitance diaphragm gauge. Outgassing rates are often determined using a residual gas analyzer (RGA) in a high-vacuum chamber.

For thermal conductivity at cryogenic temperatures, a common experimental setup involves a cryostat with a known temperature gradient applied across a sample of the grease. The heat flow is measured, and the thermal conductivity is calculated. A notable study by the NASA Ames Research Center demonstrated the superior thermal conductance of Apiezon N in pressed metallic joints compared to Indium foil.[4][6][12]

Visualizing the Selection Process

The selection of a high-vacuum grease is a critical decision based on several experimental parameters. The following diagram illustrates a logical workflow for choosing the appropriate grease.

Caption: Logical workflow for selecting a high-vacuum grease.

Experimental Workflow for Grease Application

Proper application of vacuum grease is essential to achieve an effective seal without introducing contaminants. The following diagram outlines a typical workflow for applying Apiezon N.

Caption: Experimental workflow for applying Apiezon N grease.

References

• 1. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling Technology for a Better World [lesker.com]
• 2. Apiezon grease selection guide [cmr-direct.com]
• 3. locoscience.com [locoscience.com]
• 4. cmr-direct.com [cmr-direct.com]
• 5. agarscientific.com [agarscientific.com]
• 6. static.mimaterials.com [static.mimaterials.com]
• 7. ajvs.com [ajvs.com]
• 8. ajvs.com [ajvs.com]
• 9. apiezon.com [apiezon.com]
• 10. 2spi.com [2spi.com]
• 11. apiezon.com [apiezon.com]
• 12. apiezon.com [apiezon.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Apiezon N Grease

Apiezon N is a silicone- and halogen-free hydrocarbon grease widely used for cryogenic and high-vacuum applications.[1] According to safety data sheets, Apiezon N is not classified as a hazardous product, which simplifies its disposal.[2][3][4] However, all waste materials must be managed in accordance with local and national regulations.[5][6] Adherence to proper disposal protocols is essential for maintaining laboratory safety and environmental compliance.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. While Apiezon N does not require special handling precautions, it is recommended to wear gloves and safety glasses to avoid skin contact and potential eye irritation.[2][3] In case of a spill, the grease can be wiped from surfaces with a clean, lint-free cloth.[5][7] Spilled product presents a slip hazard.[3][5]

Step-by-Step Disposal Protocol

1. Waste Identification and Collection:

• Collect used or unwanted Apiezon N grease and any materials heavily contaminated with it (e.g., wipes, gloves) in a dedicated, sealed waste container.

• Label the container clearly as "Non-hazardous Hydrocarbon Grease Waste" or as required by your institution's waste management plan.

• Do not mix Apiezon N waste with other chemical waste streams unless permitted by your environmental health and safety (EHS) department.

2. Cleaning and Decontamination of Labware:

• For residual grease on labware or surfaces, wipe off the excess with a cloth.[7]

• Wash remaining residues with warm soapy water or a suitable solvent.[1][5]

• Recommended solvents include aromatic hydrocarbons like toluene or xylene. For a more environmentally friendly option, limonene can be used.[1][7]

• Note: Apiezon N is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone), so these should not be used for cleaning.[1][7]

3. Disposal of Empty Containers:

• Empty Apiezon N tubes or containers should be disposed of following institutional guidelines.

• They may be considered non-hazardous waste. For example, a European waste code for packaging contaminated with non-hazardous substances is 15-01-02.[5]

• Contaminated packaging should be sent to an approved waste handling site for recycling or disposal.[5]

4. Final Disposal of Collected Waste:

• The primary disposal route for Apiezon N waste is through a licensed waste management contractor.

• Consult your institution's EHS department to determine the correct disposal pathway.

• Acceptable disposal methods, subject to local regulations, include:

  • Incineration: This is a commonly recommended method for hydrocarbon-based materials.[2][3][4][6]

  • Reclamation: Unused product may be eligible for return and reclamation.[3][4][5][6]

  • Landfill: If permitted, disposal in a designated industrial waste landfill may be an option.

Summary of Disposal and Safety Information

The following table summarizes key data relevant to the handling and disposal of Apiezon N grease.

Property/Parameter	Value / Guideline	Citation
Hazard Classification	Not classified as hazardous for transport or under EC criteria.	[2][3][4][6]
Primary Disposal Method	In accordance with local and national regulations via a licensed contractor.	[2][5][6]
Acceptable Disposal Options	Incineration, Reclamation (for unused product).	[3][4][5][6]
Spill Cleanup	Wipe up and clean residue with warm soapy water or hydrocarbon solvent.	[5][7]
Recommended Cleaning Solvents	Toluene, Xylene, Limonene.	[1][7]
Unsuitable Cleaning Solvents	Alcohols (Ethanol, IPA), Ketones (Acetone, MEK).	[1][7]
Empty Packaging Waste Code (Example)	15-01-02 (EU: packaging with non-hazardous residues).	[5]

Disposal Workflow

The logical flow for the proper disposal of Apiezon N can be visualized as a series of procedural steps, from initial waste generation to final disposition.

Apiezon N Disposal Decision Workflow

References

• 1. apiezon.com [apiezon.com]
• 2. idealvac.com [idealvac.com]
• 3. sisweb.com [sisweb.com]
• 4. sep.turbifycdn.com [sep.turbifycdn.com]
• 5. apiezon.com [apiezon.com]
• 6. premierpumps.com.au [premierpumps.com.au]
• 7. apiezon.com [apiezon.com]

Essential Safety and Logistical Information for Handling Apiezon N

This document provides crucial safety and logistical guidance for the proper handling and disposal of Apiezon N grease. Adherence to these procedures is vital for ensuring a safe laboratory environment for researchers, scientists, and drug development professionals.

Apiezon N is a hydrocarbon grease that is not classified as hazardous.[1][2][3][4][5] However, proper handling and disposal are still necessary to maintain a safe working environment.

Personal Protective Equipment (PPE)

While Apiezon N does not necessitate extensive PPE, the following table summarizes the recommended equipment to ensure user safety.

PPE Category	Recommendation	Rationale
Hand Protection	Gloves are recommended for prolonged or repeated skin contact.[1][4][5]	To prevent potential skin dryness or irritation from extended exposure.[1][2]
Eye Protection	Generally not required.[1][4][5] However, wearing safety glasses is a good laboratory practice.[2]	To protect against accidental contact, which may cause temporary irritation.[1][2][4]
Respiratory Protection	None required under normal conditions of use.[1][2][4][5]	The low volatility of Apiezon N makes inhalation unlikely.[1][2][4]
Skin Protection	No special requirements beyond hand protection.	Practice good workplace hygiene and wash hands after use.[1][2][3]

Operational Plan for Safe Handling

Following a systematic workflow is essential for the safe handling of Apiezon N. This includes preparation, use, and post-handling procedures.

1. Preparation:

• Ensure the work area is clean and free of contaminants.

• Have all necessary equipment, including Apiezon N, applicators, and cleaning materials, readily available.

• An eye wash station should be accessible for emergencies.[1]

2. Donning PPE:

• If prolonged or repeated contact is anticipated, put on appropriate gloves.

3. Handling Apiezon N:

• Apply the grease as needed for your application.

• Avoid contact with eyes.[1][4][5]

• Should accidental eye contact occur, irrigate with plenty of water.[1][2][3][4][5]

• If ingested, do not induce vomiting and seek medical attention.[1][2][3][4][5]

4. Doffing PPE:

• Remove gloves, if used, and dispose of them according to your institution's guidelines for non-hazardous waste.

• Wash hands thoroughly with soap and water after handling the grease.[1][2][3][4][5]

5. Spills and Cleanup:

• Apiezon N spills can create a slip hazard.[1][3][4][5][6]

• For cleanup, wipe the area and then clean any residue with water and detergent.[1][6]

References

• 1. sisweb.com [sisweb.com]
• 2. idealvac.com [idealvac.com]
• 3. sep.turbifycdn.com [sep.turbifycdn.com]
• 4. premierpumps.com.au [premierpumps.com.au]
• 5. idealvac.com [idealvac.com]
• 6. apiezon.com [apiezon.com]